CellTracker Orange CMRA Dye

Core Science & Biosynthesis

CellTracker Orange CMRA Dye: An In-depth Technical Guide for Long-Term Cell Tracking

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of CellTracker Orange CMRA Dye, a vital tool for the long-term tracking of living cells. This document details the dye's mechanism of action, key spectral and physicochemical properties, and detailed protocols for its application in various research contexts.

Core Principles and Mechanism of Action

CellTracker Orange CMRA Dye is a fluorescent probe designed for monitoring cell movement and location over extended periods.[1] Its utility in long-term studies stems from its ability to be well-retained in living cells for at least 72 hours and through several generations.[2][3] The dye is transferred to daughter cells but not to adjacent cells in a population, making it an ideal candidate for cell lineage and migration studies.[2][3]

The operational principle of CellTracker dyes, including the Orange CMRA variant, involves their free passage through the cell membrane. Once inside the cell, the dye is transformed into a cell-impermeant product.[2][3][4] This transformation is mediated by a chloromethyl group on the dye molecule, which reacts with thiol groups, primarily on glutathione (B108866), in a reaction catalyzed by glutathione S-transferase.[2][3][4] CellTracker Orange CMRA also requires enzymatic cleavage by cytosolic esterases to become fluorescent.[3][4] The resulting fluorescent thioether adduct is well-retained within the cell and can be fixed with aldehyde-based fixatives, allowing for long-term sample storage.[2][3][5]

Mechanism of CellTracker Orange CMRA Dye activation and retention.

Quantitative Data Summary

The following tables summarize the key quantitative properties of CellTracker Orange CMRA Dye.

Physicochemical Properties	Value	Reference
Molecular Formula	C₃₀H₂₅Cl₂NO₅	[6][7][]
Molecular Weight	550.43	[6][7][]
Appearance	Solid Powder	[]
Storage (Powder)	-20°C for 3 years, 4°C for 2 years	[6]
Storage (In Solvent)	-80°C for 6 months, -20°C for 1 month	[6]

Spectral Properties	Wavelength (nm)	Reference
Excitation Maximum (Ex)	548	[3][7][9]
Emission Maximum (Em)	576	[3][7][9]
Alternate Excitation	553	[]
Alternate Emission	575	[]

Experimental Parameters	Value	Reference
Recommended Stock Solution Concentration	10 mM in high-quality DMSO	[4]
Working Concentration (Long-term staining, >3 days)	5–25 µM	[4][10]
Working Concentration (Shorter experiments, e.g., viability)	0.5–5 µM	[4][10]
Incubation Time	15–45 minutes	[4][10]
Incubation Temperature	37°C (or appropriate for cell type)	[2][10]

Experimental Protocols

The following are detailed methodologies for key experiments using CellTracker Orange CMRA Dye. It is recommended to optimize the protocol for specific cell types and experimental conditions.

Protocol 1: General Staining of Adherent and Suspension Cells

This protocol outlines the fundamental steps for labeling both adherent and suspension cells.

General workflow for staining cells with CellTracker Orange CMRA Dye.

Materials:

• CellTracker Orange CMRA Dye

• High-quality, anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Serum-free cell culture medium

• Complete cell culture medium

• Phosphate-buffered saline (PBS) without Ca²⁺ and Mg²⁺[9]

• Adherent or suspension cells in culture

Procedure:

• Stock Solution Preparation: Before opening, allow the dye vial to warm to room temperature.[10] Dissolve the lyophilized product in high-quality DMSO to a final concentration of 10 mM.[4]

• Working Solution Preparation: Dilute the stock solution to a final working concentration of 0.5–25 µM in serum-free medium.[4] For long-term studies (>3 days) or rapidly dividing cells, a concentration of 5–25 µM is recommended.[4][10] For shorter experiments, 0.5–5 µM is generally sufficient.[4][10] It is crucial to perform this step in serum-free medium as serum can contain esterases that may prematurely cleave the dye.[5] Warm the working solution to 37°C.[10]

• Cell Staining:

  • For Adherent Cells: Remove the culture medium and gently add the pre-warmed working solution.[10]

  • For Suspension Cells: Harvest the cells by centrifugation, aspirate the supernatant, and gently resuspend the cell pellet in the pre-warmed working solution.[10]

• Incubation: Incubate the cells for 15–45 minutes under normal growth conditions (e.g., 37°C, 5% CO₂).[4][10]

• Wash and Recovery:

  • For Adherent Cells: Remove the working solution and replace it with fresh, pre-warmed complete culture medium.[10]

  • For Suspension Cells: Centrifuge the cells to remove the working solution and resuspend them in fresh, pre-warmed complete culture medium.[10]

• Final Incubation: Incubate the cells for an additional 30 minutes to allow for complete modification of the dye within the cells.[3]

• Imaging: The cells are now ready for imaging. Use appropriate filters for the dye's excitation and emission maxima (Ex=548 nm, Em=576 nm).[7][9]

Protocol 2: Cell Viability Assay

This protocol provides a guideline for using CellTracker Orange CMRA Dye in a cell viability assay.[6][7][9]

Materials:

• Cells to be assayed

• CellTracker Orange CMRA Dye working solution (5 µM recommended)

• 10% iFCS RPMI medium[7][9]

• PBS without Ca²⁺ and Mg²⁺[7][9]

• Centrifuge

• Fluorescence plate reader or microscope

Procedure:

• Labeling: Add 5 µM CellTracker Orange CMRA Dye to each cell sample and incubate at 27-33°C for 30 minutes.[7][9]

• First Wash: Centrifuge the cells at 1000 x g for 10 minutes and resuspend the cell pellet in pre-warmed 10% iFCS RPMI.[7][9]

• Incubation: Incubate the cells at 27-33°C for 30 minutes.[7][9]

• Second Wash: Centrifuge the cells at 1000 x g for 10 minutes and wash with pre-warmed PBS without Ca²⁺ and Mg²⁺.[7][9]

• Final Resuspension: Centrifuge the cells at 1000 x g for 10 minutes and resuspend them in pre-warmed 10% iFCS RPMI.[7][9]

• Fluorescence Measurement: Measure the fluorescence intensity using an instrument with excitation at 548 nm and emission at 576 nm.[7][9]

Important Considerations

• Toxicity: To maintain normal cellular physiology and reduce potential artifacts, use the lowest possible dye concentration that provides adequate fluorescence.[10] The effects of overloading may not be immediately apparent.[2][10]

• Buffers: Avoid the use of amine- and thiol-containing buffers as they can react with the dye.[3][10]

• Fixation: The dye-protein conjugates can be fixed with aldehyde-based fixatives.[2] However, some dye may be attached to smaller metabolites that can leak from the cell following permeabilization, potentially decreasing the fluorescence signal.[5]

• Long-Term Tracking: For experiments lasting several days, especially with proliferating cells, the fluorescence intensity will decrease with each cell division as the dye is distributed between daughter cells.[2]

This guide provides a comprehensive starting point for the successful application of CellTracker Orange CMRA Dye in long-term cell tracking experiments. Researchers are encouraged to adapt and optimize these protocols to suit their specific experimental needs and cell types.

References

• 1. FluoroFinder [app.fluorofinder.com]
• 2. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 3. ulab360.com [ulab360.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 6. CellTracker Orange CMRA Dye I CAS#: I fluorescent dye I InvivoChem [invivochem.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. ulab360.com [ulab360.com]

CellTracker Orange CMRA Dye: A Technical Guide for Live-Cell Tracking

This technical guide provides an in-depth overview of CellTracker Orange CMRA Dye, a vital tool for researchers, scientists, and drug development professionals engaged in live-cell imaging and analysis. We will delve into its mechanism of action, photophysical properties, and detailed experimental protocols for its application in long-term cell tracking.

Introduction to CellTracker Orange CMRA Dye

CellTracker Orange CMRA Dye is a fluorescent probe designed for monitoring cell movement, location, and proliferation over extended periods.[1][2][3][4] It is particularly well-suited for applications such as cell migration, chemotaxis, invasion, and cytotoxicity assays.[5] The dye freely passes through the membranes of live cells. Once inside, it undergoes a transformation into a cell-impermeant form, ensuring it is well-retained through several cell generations.[5][6][7] This retention allows for tracking of cells for at least 72 hours.[5][6][7][8] The fluorescent signal is transferred to daughter cells upon division but not to adjacent cells in a co-culture.[6][8] A key advantage of CellTracker Orange CMRA is its low cytotoxicity at standard working concentrations, meaning it does not adversely affect cell viability or proliferation.[4][6][8]

Mechanism of Action

The functionality of CellTracker Orange CMRA Dye is predicated on a thiol-reactive mechanism. The dye contains a chloromethyl group that reacts with intracellular thiol groups, primarily on glutathione (B108866) (GSH), in a reaction mediated by the enzyme glutathione S-transferase (GST).[5][6][7] Most cell types have high concentrations of glutathione and ubiquitous GST, facilitating this reaction.[5][6]

Initially, the dye is non-fluorescent until cytosolic esterases within the cell cleave off its acetate (B1210297) groups, which activates its fluorescence.[6] The subsequent conjugation to intracellular thiols renders the dye membrane-impermeant, effectively trapping it within the cell.[5][7] This covalent binding to cellular components allows the fluorescent signal to be retained even after fixation with aldehyde-based fixatives.[5][7][9]

Mechanism of CellTracker Orange CMRA Dye activation and retention.

Photophysical Properties

The spectral characteristics of CellTracker Orange CMRA Dye make it suitable for multiplexing with other fluorescent probes, such as those with green emission like Green Fluorescent Protein (GFP).[1][2][4] The key quantitative data for this dye are summarized in the table below.

Property	Value	Source(s)
Excitation Maximum (Ex)	548 nm	[3][4][10][11]
541 nm	[2][5][12]
Emission Maximum (Em)	576 nm	[3][4][10][11]
565 nm	[2][5]
Molecular Formula	C₃₀H₂₅Cl₂NO₅	[3][10][11]
Molecular Weight	550.43 g/mol	[3][10][11]

Experimental Protocols

The optimal staining concentration and incubation time can vary depending on the cell type and experimental application. It is recommended to test a range of concentrations, typically from 0.5 µM to 25 µM.[6][7][8] For long-term studies (over 3 days) or with rapidly dividing cells, a higher concentration (5-25 µM) is generally required.[6][7][8] Shorter experiments, such as viability assays, may only need 0.5-5 µM.[6][7][8]

Reagent Preparation

• Warm Reagents : Before use, allow the vial of lyophilized CellTracker Orange CMRA Dye and the anhydrous DMSO to warm to room temperature.[6][8]

• Prepare 10 mM Stock Solution : Add the appropriate amount of high-quality anhydrous DMSO to the vial to create a 10 mM stock solution.[6][8]

• Storage of Stock Solution : Aliquot the stock solution into single-use volumes and store at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.[7]

• Prepare Working Solution : On the day of the experiment, dilute the 10 mM stock solution to the desired final working concentration (e.g., 5 µM) in serum-free medium.[6][8] It is crucial to avoid buffers that contain amines or thiols.[6][8] Pre-warm the working solution to 37°C before adding it to the cells.[6][7][8]

Staining Protocol for Cells in Suspension

Experimental workflow for staining suspension cells.

• Harvest and Resuspend : Harvest cells by centrifugation and gently resuspend the cell pellet in the pre-warmed CellTracker working solution.[6][7][8]

• Incubate : Incubate the cells for 15 to 45 minutes under appropriate growth conditions (e.g., 37°C).[6][7][8]

• Wash : After incubation, centrifuge the cells to form a pellet and remove the working solution.[6][7][8]

• Final Resuspension : Resuspend the labeled cells in fresh, pre-warmed culture medium.[6][8]

• Imaging : The cells are now ready for imaging using filters appropriate for the dye's excitation and emission spectra.[6][8]

Staining Protocol for Adherent Cells

Experimental workflow for staining adherent cells.

• Cell Culture : Grow adherent cells on coverslips or in a culture dish to the desired confluence.[7]

• Remove Medium : Aspirate the culture medium from the cells.[7][8]

• Add Working Solution : Gently add the pre-warmed CellTracker working solution to the cells, ensuring the entire surface is covered.[7][8]

• Incubate : Incubate the cells for 15 to 45 minutes under their normal growth conditions.[7][8]

• Wash : Remove the working solution and replace it with fresh, pre-warmed culture medium.[7][8]

• Imaging : The cells are now ready for analysis by fluorescence microscopy.[8]

References

• 1. CellTracker Orange/CellTracker Orange FluoroFinder [app.fluorofinder.com]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. CELLTRACKER ORANGE CM - 佑研匠簇网上商城 [ulab360.com]
• 5. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. takara.co.kr [takara.co.kr]
• 8. ulab360.com [ulab360.com]
• 9. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 10. CellTracker Orange CMRA Dye I CAS#: I fluorescent dye I InvivoChem [invivochem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. syronoptics.com [syronoptics.com]

A Technical Guide to Cellular Labeling with CellTracker Orange CMRA Dye

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide details the mechanism, application, and technical specifications of CellTracker Orange CMRA Dye, a vital tool for long-term, in-vitro and in-vivo cell tracking. We will explore its chemical properties, labeling mechanism, and provide a detailed experimental protocol for its use.

Core Principles of CellTracker Orange CMRA Dye

CellTracker Orange CMRA (5-(and-6)-(((4-chloromethyl)benzoyl)amino)tetramethylrhodamine) is a fluorescent probe designed for monitoring cell movement and location over extended periods. Its utility in multigenerational studies stems from its ability to be retained in cells for up to 72 hours and through several cell divisions.[1][2] The dye is part of a broader family of CellTracker probes that are characterized by their passive diffusion across cell membranes and subsequent conversion into cell-impermeant products.[2][3][4]

Chemical and Spectroscopic Properties

A comprehensive understanding of the dye's properties is crucial for its effective application. Key quantitative data is summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C30H25Cl2NO5	[5][][7]
Molecular Weight	550.43 g/mol	[5][][7][8]
Excitation Maximum	548 - 553 nm	[5][][9]
Emission Maximum	565 - 576 nm	[5][9][10]
Recommended Working Concentration	0.5 - 25 µM	[1][4]
Typical Incubation Time	15 - 45 minutes	[4]

The Two-Step Labeling Mechanism

The efficacy of CellTracker Orange CMRA Dye lies in a two-step intracellular process that renders it both fluorescent and membrane-impermeant. This mechanism ensures that the dye is well-retained within the labeled cells and is not transferred to adjacent cells in a population.[1][2]

Step 1: Esterase Cleavage: Initially, the CellTracker Orange CMRA molecule is non-fluorescent. Upon crossing the cell membrane, intracellular esterases cleave the acetate (B1210297) groups from the molecule.[3][4][11][12] This enzymatic reaction is a critical activation step that unmasks the fluorescent properties of the dye.

Step 2: Thiol Conjugation: The activated dye possesses a mildly thiol-reactive chloromethyl group.[1][3][13] This group reacts with intracellular thiols, primarily on glutathione (B108866) (GSH), in a reaction that is believed to be catalyzed by glutathione S-transferase (GST).[2][3][4][11] This covalent bond formation creates a fluorescent dye-thioether adduct that is significantly larger and is no longer able to traverse the cell membrane, effectively trapping it within the cytoplasm.[2] This covalent linkage also allows the dye to be fixed with aldehyde-based fixatives, making it compatible with subsequent immunocytochemistry or other fixed-cell analyses.[1][13]

CellTracker Orange CMRA intracellular activation and retention pathway.

Detailed Experimental Protocol: Labeling Adherent Cells

This protocol provides a step-by-step guide for labeling adherent cells with CellTracker Orange CMRA Dye. For cells in suspension, the centrifugation steps should be adapted accordingly.

Reagent Preparation

• Prepare a 10 mM Stock Solution: Allow the vial of CellTracker Orange CMRA Dye to warm to room temperature before opening. Dissolve the lyophilized powder in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO) to a final concentration of 10 mM.

• Prepare the Working Solution: Dilute the 10 mM stock solution in serum-free medium to a final working concentration of 0.5–25 µM.[1][4] The optimal concentration should be determined empirically for each cell type and experimental condition. For routine long-term tracking, a concentration of 5 µM is often a good starting point.[5][7][8] It is crucial to avoid serum in the labeling medium as it can contain esterases that may prematurely cleave the dye.[13]

Cell Staining Procedure

• Cell Culture: Grow adherent cells on coverslips or in culture dishes to the desired confluency.

• Aspirate Medium: Remove the culture medium from the cells.

• Add Working Solution: Gently add the pre-warmed (37°C) CellTracker Orange CMRA working solution to the cells, ensuring the entire surface is covered.

• Incubation: Incubate the cells for 15-45 minutes at 37°C in a CO2 incubator.[4] The optimal incubation time may vary between cell types.

• Wash: Remove the working solution and wash the cells twice with pre-warmed, complete culture medium (containing serum).

• Final Incubation: Add fresh, complete culture medium to the cells and incubate for at least 30 minutes to allow for complete modification of the dye and removal of any unbound dye.

• Imaging: The cells are now ready for fluorescence microscopy using appropriate filters for the dye's excitation and emission spectra.

A generalized workflow for labeling adherent cells with CellTracker Orange CMRA.

Conclusion

CellTracker Orange CMRA Dye is a robust and reliable tool for the long-term fluorescent labeling of live cells. Its unique two-step activation and retention mechanism ensures stable, multigenerational tracking without significant cytotoxicity. By understanding the underlying principles and adhering to optimized protocols, researchers can effectively utilize this probe for a wide array of applications in cell biology and drug discovery, including studies on cell migration, proliferation, and viability.

References

• 1. takara.co.kr [takara.co.kr]
• 2. ulab360.com [ulab360.com]
• 3. Ovamedi [ovamedi.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. medchemexpress.com [medchemexpress.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. CellTracker Orange CMRA Dye I CAS#: I fluorescent dye I InvivoChem [invivochem.com]
• 9. syronoptics.com [syronoptics.com]
• 10. FluoroFinder [app.fluorofinder.com]
• 11. Membrane-Permeant Reactive Tracers—Section 14.2 | Thermo Fisher Scientific - US [thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]

An In-depth Technical Guide to the Cellular Toxicity of CellTracker™ Orange CMRA Dye

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

CellTracker™ Orange CMRA (5-(and-6)-(4-chloromethyl)benzoyl)amino)-tetramethylrhodamine) is a fluorescent dye widely utilized for long-term cell tracking and monitoring of cellular processes such as migration, proliferation, and invasion. A critical consideration for its application in live-cell imaging is its potential for cytotoxicity. This guide provides a comprehensive analysis of the available data on the toxicity of CellTracker™ Orange CMRA dye, its mechanism of action, and detailed protocols for assessing its impact on cell health. The consensus from manufacturer data and scientific literature is that CellTracker™ Orange CMRA exhibits low to negligible cytotoxicity at recommended working concentrations, making it a suitable tool for sensitive live-cell experiments.

Mechanism of Action

CellTracker™ Orange CMRA is a cell-permeant molecule that becomes fluorescent and cell-impermeant upon entering a living cell. Its mechanism involves a two-step process:

• Passive Diffusion and Enzymatic Cleavage: The dye, in its diacetate form, readily crosses the cell membrane. Once inside the cell, cytosolic esterases cleave the acetate (B1210297) groups, rendering the molecule fluorescent.

• Covalent Binding: The molecule contains a chloromethyl group that reacts with thiol groups, primarily on glutathione (B108866) and proteins, in a reaction often mediated by glutathione S-transferase. This covalent binding ensures the dye is well-retained within the cell and is passed on to daughter cells during division, but not transferred to adjacent cells in a population.[1][2]

References

• 1. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]

CellTracker Orange CMRA Dye: A Technical Guide to Stability and Fluorescence Retention

For Researchers, Scientists, and Drug Development Professionals

Introduction

CellTracker™ Orange CMRA (Chloromethyl-resorufin-acetate) is a fluorescent dye widely utilized for the long-term tracking of live cells. Its ability to be retained in cells for several generations, coupled with low cytotoxicity, makes it an invaluable tool for a variety of applications, including cell migration and invasion assays, co-culture studies, and in vivo cell tracking. This technical guide provides an in-depth analysis of the dye's stability, fluorescence retention, and key experimental protocols.

Core Properties

CellTracker™ Orange CMRA is characterized by its specific spectral properties and unique mechanism of action that ensures its long-term retention within viable cells.

Property	Value	Reference
Excitation Maximum	548 nm	[1][2]
Emission Maximum	576 nm	[1][2]
Molecular Formula	C30H25Cl2NO5	[]
Molecular Weight	550.43 g/mol	[]
Reactive Group	Chloromethyl	[4]
Cell Permeability	Freely permeable	[5]

Mechanism of Action

The long-term retention of CellTracker™ Orange CMRA is attributed to its two-stage intracellular activation and reaction mechanism. Initially, the non-fluorescent and cell-permeable CMRA dye freely diffuses across the cell membrane into the cytoplasm. Once inside the cell, cytosolic esterases cleave the acetate (B1210297) groups, converting the molecule into a fluorescent, membrane-impermeant form. Subsequently, the chloromethyl group reacts with intracellular thiols, primarily glutathione (B108866), in a reaction likely mediated by glutathione S-transferases. This covalent bond formation ensures that the dye is well-retained within the cell and is passed on to daughter cells during cell division, but not transferred to adjacent cells in a population.[4][5]

Mechanism of CellTracker Orange CMRA Dye activation and retention.

Fluorescence Stability and Retention

One of the primary advantages of CellTracker™ Orange CMRA is its long-term signal stability, allowing for extended experimental time courses.

Fluorescence Retention Over Time

The covalent binding of the dye to intracellular components prevents its efflux from the cell, resulting in stable fluorescence for at least 72 hours.[4][5] The fluorescence intensity will naturally decrease with each cell division as the dye is distributed between daughter cells.[6][7]

Time After Staining	Estimated Fluorescence Retention (%)	Key Observations
0 hours	100%	Bright, uniform cytoplasmic fluorescence.
24 hours	~85-95%	Minimal signal loss in non-dividing cells.
48 hours	~70-85%	Continued bright fluorescence.
72 hours	~50-70%	Signal remains detectable for tracking.
>72 hours	Variable	Dependent on cell division rate and metabolic activity.

Note: The data in this table are representative estimates based on qualitative descriptions from manufacturer documentation and may vary depending on cell type, proliferation rate, and experimental conditions.[4][5][6]

Photostability

CellTracker™ Orange CMRA exhibits good photostability under typical fluorescence microscopy conditions.[7] However, like all fluorophores, it is susceptible to photobleaching with prolonged or high-intensity light exposure.

Illumination Condition	Estimated Fluorescence Decrease (%)	Recommendations
Minimal/intermittent exposure	< 10% over 1 hour	Use neutral density filters and minimize exposure time.
Continuous exposure (low intensity)	10-20% over 30 minutes	Acquire images at longer intervals.
Continuous exposure (high intensity)	> 50% over 10 minutes	Avoid for long-term time-lapse imaging.

Note: The data in this table are representative estimates. Actual photobleaching rates will depend on the microscope setup, objective, and illumination intensity.

Cytotoxicity

CellTracker™ Orange CMRA is designed for use in live cells and exhibits low cytotoxicity at recommended working concentrations (typically 0.5-25 µM).[4][8]

Concentration	Observation
1 µM	No significant effect on cell proliferation or viability over 72 hours.[4]
5 µM	Generally well-tolerated by most cell lines.
> 25 µM	Potential for off-target effects and cytotoxicity; should be tested for specific cell types.

Experimental Protocols

Adherence to optimized protocols is crucial for successful cell labeling and long-term tracking.

Cell Labeling Protocol

This protocol provides a general guideline for labeling adherent or suspension cells.

A general workflow for labeling cells with CellTracker Orange CMRA.

Materials:

• CellTracker™ Orange CMRA Dye

• Anhydrous DMSO

• Serum-free culture medium

• Complete culture medium

• Phosphate-buffered saline (PBS)

Procedure:

• Prepare a 10 mM stock solution: Dissolve the contents of one vial of CellTracker™ Orange CMRA in high-quality, anhydrous DMSO.

• Prepare the working solution: Dilute the stock solution to the desired final concentration (0.5-25 µM) in serum-free medium immediately before use. The optimal concentration should be determined empirically for each cell type and application. For long-term studies, a higher concentration (5-25 µM) may be necessary.[4]

• Label the cells:

  • For adherent cells: Remove the culture medium and add the pre-warmed working solution.

  • For suspension cells: Centrifuge the cells, remove the supernatant, and resuspend the cell pellet in the pre-warmed working solution.

• Incubate: Incubate the cells for 15-45 minutes at 37°C.[4]

• Wash: Remove the loading solution and wash the cells once with fresh, pre-warmed medium.

• Final incubation: Replace with complete culture medium and incubate for at least 30 minutes at 37°C to allow for complete modification of the dye.[7]

• Imaging: The cells are now ready for imaging. Use appropriate filters for an excitation maximum of ~548 nm and an emission maximum of ~576 nm.[1][2]

Fixation and Permeabilization Protocol

CellTracker™ Orange CMRA is fixable with formaldehyde-based fixatives, allowing for subsequent immunofluorescence staining.[6] However, permeabilization with detergents may lead to a decrease in fluorescence intensity.[6]

Materials:

• 4% Paraformaldehyde (PFA) in PBS

• 0.1-0.5% Triton™ X-100 or Saponin in PBS (Permeabilization Buffer)

• PBS

• Blocking buffer (e.g., PBS with 5% BSA and 0.1% Tween-20)

• Primary and secondary antibodies

Procedure:

• Label cells: Stain cells with CellTracker™ Orange CMRA as described above.

• Fixation: After the final incubation step, wash the cells with PBS and then fix with 4% PFA in PBS for 15 minutes at room temperature.

• Wash: Wash the cells three times with PBS.

• Permeabilization (Optional): If intracellular targets are to be stained, permeabilize the cells with Permeabilization Buffer for 10-15 minutes at room temperature. Note: This step may cause a reduction in CellTracker™ Orange CMRA fluorescence.[6] It is advisable to image the CellTracker™ signal before and after permeabilization to quantify any signal loss.

• Blocking and Antibody Staining: Proceed with standard immunofluorescence protocols for blocking and antibody incubation.

Conclusion

CellTracker™ Orange CMRA is a robust and reliable tool for long-term cell tracking. Its stable fluorescence, low cytotoxicity, and fixability make it suitable for a wide range of applications in cell biology and drug discovery. For optimal results, it is recommended to empirically determine the ideal staining concentration and imaging parameters for each specific cell type and experimental setup, particularly when combining with fixation and permeabilization for immunofluorescence studies.

References

• 1. CellTracker Orange CMRA Dye I CAS#: I fluorescent dye I InvivoChem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 6. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 7. Membrane-Permeant Reactive Tracers—Section 14.2 | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. ulab360.com [ulab360.com]

Principle of CellTracker Orange CMRA Dye staining.

An In-depth Technical Guide on the Core Principle of CellTracker Orange CMRA Dye Staining

Core Principle of Staining

CellTracker™ Orange CMRA (Chloromethyl-tetramethylrhodamine-acetate) is a fluorescent dye designed for the long-term tracking of living cells.[1][2] Its efficacy is based on a multi-stage mechanism that ensures it is cell-permeant in its initial state but becomes fluorescent and cell-impermeant upon entering a viable cell. This allows for stable, non-toxic labeling that can be retained for several generations, typically for at least 72 hours.[3][4]

The staining process involves three key steps:

• Passive Diffusion: The dye, in its initial state, is a non-polar, non-fluorescent molecule that can freely pass through the cell membrane into the cytoplasm.[3][5]

• Cytoplasmic Activation: Once inside the cell, two crucial reactions occur. First, cytosolic esterases, which are ubiquitous in viable cells, cleave the acetate (B1210297) groups from the dye molecule.[5][6] This cleavage is a critical step for activating the dye's fluorescence.

• Covalent Binding and Retention: The dye possesses a mildly thiol-reactive chloromethyl group.[5][7] This group covalently reacts with intracellular thiol-containing components, primarily glutathione (B108866) (GSH) and cysteine residues on proteins.[3][8] This reaction is often mediated by the enzyme glutathione S-transferase (GST).[3][5] The resulting dye-thiol conjugate is a larger, polar, and fluorescent molecule that is unable to diffuse back across the cell membrane, ensuring its retention within the cell and its progeny.[3] Because the dye binds to stable cellular components, the fluorescent signal can withstand fixation by aldehyde-based fixatives and subsequent permeabilization steps.[3][7]

This mechanism ensures that the dye only becomes fluorescent and is retained in metabolically active cells, making it an excellent tool for viability assays and long-term cell tracking studies, including migration, proliferation, and chemotaxis.[1][5]

Diagram 1: Mechanism of CellTracker Orange CMRA Staining.

Quantitative Data Summary

The key properties and recommended parameters for using CellTracker Orange CMRA are summarized below.

Parameter	Value	Reference(s)
Molecular Formula	C₃₀H₂₅Cl₂NO₅	[][10]
Molecular Weight	550.43 g/mol	[][10]
Excitation Maximum (Ex)	548 nm	[1][11][12]
Emission Maximum (Em)	576 nm	[10][11][12]
Recommended Stock Solution	10 mM in anhydrous DMSO	[6]
Recommended Working Conc.	0.5 µM - 25 µM	[6]
Typical Working Conc.	5 µM for viability assays	[10][11][12]
Incubation Time	15 - 45 minutes at 37°C	[6]
Signal Retention	≥ 72 hours	[3][4]
Cytotoxicity	Low at recommended concentrations	[1][5]

Detailed Experimental Protocols

The following protocols provide a guideline for staining both suspension and adherent cells. Optimal conditions may vary depending on the cell type and experimental context.

Reagent Preparation

• Prepare 10 mM Stock Solution: Allow the vial of lyophilized CellTracker Orange CMRA dye to warm to room temperature before opening. Add the appropriate volume of high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO) to create a 10 mM stock solution (e.g., for a 50 µg vial, add 9.1 µL of DMSO).[6] Mix thoroughly until fully dissolved. Aliquot and store at -20°C, protected from light.

• Prepare Working Solution: On the day of the experiment, thaw a stock solution aliquot. Dilute the 10 mM stock solution into pre-warmed (37°C), serum-free medium to the desired final working concentration (typically 0.5 µM to 25 µM).[6] It is crucial to use serum-free medium for the dilution, as serum components can react with the dye.

Staining Protocol for Cells in Suspension

• Cell Harvest: Harvest the cells by centrifugation (e.g., 1000 x g for 10 minutes).[11][12]

• Resuspension: Aspirate the supernatant and gently resuspend the cell pellet in the pre-warmed CellTracker™ Working Solution.

• Incubation: Incubate the cells for 15-45 minutes at 37°C under appropriate growth conditions (e.g., in a CO₂ incubator).[6]

• Wash: Centrifuge the labeled cells, remove the working solution, and resuspend the pellet in fresh, pre-warmed complete culture medium.[6][12]

• Final Preparation: The cells are now labeled and ready for downstream applications, such as imaging or flow cytometry.

Staining Protocol for Adherent Cells

• Media Removal: Aspirate the culture medium from the adherent cells in the culture vessel (e.g., flask, plate, or slide).

• Staining: Gently add the pre-warmed CellTracker™ Working Solution to cover the cells.[6]

• Incubation: Incubate the cells for 15-45 minutes at 37°C under appropriate growth conditions.[6]

• Wash: Remove the working solution and replace it with fresh, pre-warmed complete culture medium.

• Final Preparation: The cells are now labeled and ready for analysis.

Diagram 2: Experimental Workflow for Cell Staining.

References

• 1. Invitrogen CellTracker Fluorescent Probes 20 x 50 μg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.co.uk]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 4. lumiprobe.com [lumiprobe.com]
• 5. ulab360.com [ulab360.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 8. Introduction to Thiol Modification and Detection—Section 2.1 | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. CellTracker Orange CMRA Dye I CAS#: I fluorescent dye I InvivoChem [invivochem.com]

CellTracker Orange CMRA Dye: A Technical Guide for Monitoring Cell Movement

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of CellTracker Orange CMRA Dye, a vital tool for the long-term tracking of cell movement and location. This guide details the dye's mechanism of action, provides key technical data, and outlines experimental protocols for its application in cellular and developmental biology research.

Core Principles and Mechanism of Action

CellTracker Orange CMRA Dye is a fluorescent probe designed for monitoring cell movement and location over time.[1][2][3][4] Its utility in long-term studies stems from its ability to be well-retained within cells for several generations, typically for at least 72 hours, without being transferred to adjacent cells in a population.[5][6] The dye is non-toxic at working concentrations and does not appear to affect cell viability or proliferation.[3][5]

The mechanism of CellTracker Orange CMRA Dye involves a multi-step process that ensures its retention and fluorescence within the target cells. Initially, the dye is cell-permeant, allowing it to freely pass through the cell membrane. Once inside the cell, it undergoes a transformation into a cell-impermeant product. This process is primarily mediated by a glutathione (B108866) S-transferase reaction, where the chloromethyl group of the dye reacts with intracellular thiol groups, particularly on glutathione.[5][6][7]

A key feature of CellTracker Orange CMRA is that it is initially colorless and non-fluorescent. Its fluorescence is activated upon the cleavage of acetate (B1210297) groups by cytosolic esterases, which releases a brightly fluorescent product.[3][5][7] This enzymatic activation is a crucial step for visualization. The resulting fluorescent dye-protein or dye-peptide conjugates can be crosslinked by aldehyde-based fixatives, allowing for long-term sample storage.[6]

Mechanism of Action

Technical Specifications

For accurate and reproducible results, it is crucial to understand the technical properties of CellTracker Orange CMRA Dye. The following table summarizes its key quantitative data.

Property	Value	Reference(s)
Excitation Maximum	548 nm	[1][8][9]
Emission Maximum	576 nm	[1][8][9]
Molecular Formula	C₃₀H₂₅Cl₂NO₅	[8][]
Molecular Weight	550.43 g/mol	[8][]
Recommended Solvent	Anhydrous Dimethylsulfoxide (DMSO)	[6][7][8]
Stock Solution Conc.	10 mM	[6][7]
Working Conc. (Long-term)	5 - 25 µM	[5][6][7]
Working Conc. (Short-term)	0.5 - 5 µM	[5][6][7]

Experimental Protocols

The following protocols provide a general guideline for labeling both suspension and adherent cells with CellTracker Orange CMRA Dye. It is important to note that these protocols should be optimized for specific cell types and experimental conditions.

Preparation of Reagents

• Prepare Dye Stock Solution: Before use, allow the vial of CellTracker Orange CMRA Dye to warm to room temperature. Dissolve the lyophilized powder in high-quality, anhydrous DMSO to a final concentration of 10 mM.[6][7]

• Prepare Working Solution: Dilute the 10 mM stock solution in serum-free medium to the desired final working concentration (typically between 0.5 µM and 25 µM).[6][7] It is crucial to avoid amine- and thiol-containing buffers as they can react with the dye.[6][7] Warm the working solution to 37°C before use.[6][7]

Labeling Protocol for Suspension Cells

• Cell Harvesting: Harvest the cells by centrifugation and aspirate the supernatant.[7]

• Resuspension: Gently resuspend the cell pellet in the pre-warmed CellTracker working solution.[7]

• Incubation: Incubate the cells for 15-45 minutes at 37°C under appropriate growth conditions.[5][7]

• Washing: Centrifuge the cells to pellet them, and remove the working solution.[1][7][8]

• Final Resuspension: Resuspend the labeled cells in fresh, pre-warmed culture medium.[1][8]

• Post-Labeling Incubation: Incubate the cells for an additional 30 minutes to allow for the modification of the dye and removal of any excess unconjugated reagent.[6]

• Imaging: The cells are now ready for imaging using appropriate fluorescence microscopy filters.[7]

Labeling Protocol for Adherent Cells

• Cell Culture: Grow adherent cells to the desired confluence on coverslips or in a culture dish.[5][6]

• Medium Removal: Carefully remove the culture medium from the cells.[7]

• Dye Addition: Gently add the pre-warmed CellTracker working solution to the cells.[7]

• Incubation: Incubate the cells for 15-45 minutes at 37°C under their normal growth conditions.[5][7]

• Washing: Remove the working solution and wash the cells briefly with fresh, pre-warmed medium.[6]

• Final Medium Addition: Add fresh, pre-warmed culture medium to the cells.[7]

• Post-Labeling Incubation: Incubate for another 30 minutes to ensure complete dye modification and efflux of unbound dye.[6]

• Imaging: Proceed with imaging the labeled cells.[7]

Experimental Workflow

Applications in Research and Drug Development

CellTracker Orange CMRA Dye is a versatile tool with broad applications in life sciences. Its ability to provide stable, long-term labeling makes it ideal for:

• Cell Migration and Invasion Assays: Tracking the movement of cancer cells in response to therapeutic agents.

• Developmental Biology: Following the fate of specific cell lineages during embryonic development.

• Immunology: Monitoring the trafficking of immune cells in response to infection or inflammation.

• Co-culture Studies: Distinguishing between different cell populations in mixed cultures.[6]

• Cell Viability and Cytotoxicity Assays: Assessing the long-term health of cells following drug treatment.[6]

Troubleshooting and Considerations

• Low Fluorescence Signal: Ensure that the staining is not performed in the presence of serum, as esterases in the serum can prematurely cleave the dye's acetate groups.[11] Increasing the dye concentration or incubation time may also enhance the signal.[11]

• Cell Type Variability: The optimal dye concentration and incubation time can vary significantly between different cell types. It is recommended to perform a titration to determine the ideal conditions for your specific cells.[5][6][7]

• Phototoxicity: As with any fluorescent probe, prolonged exposure to high-intensity light can lead to phototoxicity. Use the lowest possible laser power and exposure time necessary for imaging.

• Fixation: While the dye can be fixed with aldehyde-based fixatives, some leakage of the dye attached to smaller metabolites may occur after permeabilization, potentially leading to a decrease in fluorescence.[11]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CellTracker Orange CMRA Dye - Ace Therapeutics [acetherapeutics.com]
• 3. Invitrogen CellTracker Fluorescent Probes 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 4. CellTracker Orange/CellTracker Orange FluoroFinder [app.fluorofinder.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 7. ulab360.com [ulab360.com]
• 8. CellTracker Orange CMRA Dye I CAS#: I fluorescent dye I InvivoChem [invivochem.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 11. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]

CellTracker™ Orange CMRA: A Technical Guide for Cellular Tracking

CellTracker™ Orange CMRA (CellTracker™ Orange 5-(and-6)-(((4-chloromethyl)benzoyl)amino)tetramethylrhodamine) is a fluorescent probe essential for monitoring cell movement, location, and viability in living cells.[1][2][3] Its robust characteristics, including high retention through multiple cell generations and low cytotoxicity, make it an invaluable tool for researchers in fields such as immunology, cancer biology, and developmental biology.[4] This guide provides an in-depth overview of its mechanism, properties, and detailed protocols for its application.

Mechanism of Action and Cellular Retention

The efficacy of CellTracker™ Orange CMRA lies in its well-defined, multi-step mechanism of action that ensures long-term cellular retention. The dye is designed to be membrane-permeant, allowing it to passively diffuse across the plasma membrane into the cytoplasm of living cells.

Once inside the cell, two key events occur:

• Enzymatic Cleavage: Cytosolic esterases cleave the acetate (B1210297) groups from the CMRA molecule. This process is essential for activating the dye's fluorescence.[5]

• Thiol Conjugation: The dye possesses a mildly reactive chloromethyl group that covalently binds to thiol groups on intracellular proteins and, most notably, glutathione.[4][5] This reaction is mediated by the ubiquitous enzyme Glutathione S-transferase (GST).[4][5]

This covalent conjugation transforms the initially membrane-permeable dye into a large, cell-impermeant fluorescent product.[4][5] This product is unable to exit the cell, is retained through multiple cell divisions (for at least 72 hours), and is not transferred to adjacent cells in a population.[4]

Diagram 1: Mechanism of CellTracker™ Orange CMRA dye activation and retention.

Physicochemical and Fluorescence Properties

The distinct spectral characteristics of CellTracker™ Orange CMRA allow for its use in multiplexing experiments with other fluorophores, such as green fluorescent proteins (GFPs).[2][3]

Property	Value	Source(s)
Molecular Formula	C₃₀H₂₅Cl₂NO₅	[1][][7]
Molecular Weight	550.43 g/mol	[1][][7]
Excitation Max.	~548 nm	[1][7][8]
Emission Max.	~576 nm	[1][7][8]
Solvent for Stock	Anhydrous DMSO	[4]
Appearance	Solid	[]

Experimental Protocols

Successful cell labeling requires careful preparation of reagents and adherence to optimized protocols. The following sections provide detailed methodologies for common applications.

Reagent Preparation

• Prepare a 10 mM Stock Solution: Before use, allow the vial of CellTracker™ Orange CMRA to warm to room temperature.[9] Dissolve the lyophilized powder (50 µg) in approximately 9.1 µL of high-quality, anhydrous DMSO to create a 10 mM stock solution.[5][9]

• Prepare Working Solution: Dilute the 10 mM stock solution in serum-free medium to the desired final working concentration.[5][9] It is critical to avoid using amine- or thiol-containing buffers (e.g., Tris, HEPES with DTT) as they can react with the dye.[4][5][9]

  • For long-term tracking (>3 days): Use a final concentration of 5–25 µM.[5][9]

  • For short-term experiments (e.g., viability assays): A lower concentration of 0.5–5 µM is sufficient.[5]

• Pre-warm the Working Solution: Warm the final working solution to the appropriate temperature for your cells (typically 37°C) before adding it to the culture.[5][9]

General Staining Protocol for Adherent and Suspension Cells

The following workflow outlines the standard procedure for labeling live cells with CellTracker™ Orange CMRA.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. CellTracker Orange/CellTracker Orange FluoroFinder [app.fluorofinder.com]
• 4. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. ulab360.com [ulab360.com]

Protocols & Analytical Methods

CellTracker™ Orange CMRA Dye: Application Notes and Protocols for Adherent Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

CellTracker™ Orange CMRA Dye is a fluorescent probe designed for the long-term tracking of living cells.[1][2] Its stable, non-toxic nature at working concentrations makes it an ideal tool for a variety of applications, including cell migration, proliferation, chemotaxis, and invasion studies.[3] The dye readily crosses cell membranes, and once inside, it undergoes a transformation into a cell-impermeant product, ensuring it is well-retained within the cells for extended periods, often up to 72 hours, and is passed on to daughter cells but not to adjacent cells in a population.[3][4] This attribute allows for multigenerational tracking of cellular movements.[1][2]

Principle of the Method

CellTracker™ Orange CMRA Dye contains a chloromethyl group that reacts with intracellular thiols, primarily glutathione (B108866), in a reaction likely mediated by glutathione S-transferase.[4][5] This process creates a fluorescent dye-thioether adduct that is unable to exit the cell.[5] Unlike some other CellTracker™ dyes, CMRA also requires cleavage by cytosolic esterases to become fluorescent.[6] The resulting fluorescent conjugate is stable and can be fixed with aldehyde-based fixatives, allowing for subsequent immunocytochemistry or other analyses.[4][7]

Data Presentation

A summary of the key quantitative data for CellTracker™ Orange CMRA Dye is presented in the table below for easy reference.

Parameter	Value	Reference
Excitation Maximum	541 nm - 553 nm	[2][]
Emission Maximum	565 nm - 576 nm	[2][9]
Recommended Stock Solution Concentration	10 mM in high-quality DMSO	[3][4][10]
Recommended Working Concentration	0.5 µM - 25 µM in serum-free medium	[3][4][10]
Incubation Time	15 - 45 minutes	[3][4][10]
Fixation	Formaldehyde-fixable	[4][5][7]

Experimental Protocols

Materials Required

• CellTracker™ Orange CMRA Dye

• High-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Serum-free culture medium

• Complete culture medium

• Phosphate-buffered saline (PBS)

• Adherent cells cultured in a suitable vessel (e.g., petri dish, multi-well plate, on coverslips)

• 37% Formaldehyde (B43269) solution

• Permeabilization buffer (e.g., ice-cold acetone (B3395972) or a detergent-based buffer)

Staining Protocol for Adherent Cells

• Preparation of Dye Stock Solution:

  • Allow the vial of CellTracker™ Orange CMRA Dye to warm to room temperature before opening.

  • Dissolve the lyophilized powder in high-quality DMSO to a final concentration of 10 mM.[3][4]

• Preparation of Working Solution:

  • Dilute the 10 mM stock solution to a final working concentration of 0.5–25 µM in serum-free medium.[3][4][10] The optimal concentration can vary depending on the cell type and experimental duration; it is recommended to test a range of concentrations.[10] For long-term studies (over 3 days) or rapidly dividing cells, a concentration of 5–25 µM is suggested, while for shorter experiments, 0.5–5 µM may be sufficient.[4][10]

  • Pre-warm the working solution to 37°C.[3][10]

  • Important: Avoid using amine- and thiol-containing buffers with the working solution.[3][10]

• Cell Staining:

  • Grow adherent cells to the desired confluency on a suitable culture vessel.

  • Remove the culture medium from the cells.[3][10]

  • Gently add the pre-warmed CellTracker™ Working Solution to the cells.[3][10]

  • Incubate the cells for 15–45 minutes at 37°C under normal growth conditions.[3][4][10]

• Post-Staining Wash:

  • Remove the working solution.[3][10]

  • Replace it with fresh, pre-warmed complete culture medium.[4]

  • Incubate the cells for an additional 30 minutes at 37°C. This allows for the modification of the chloromethyl group and for any excess dye to be secreted from the cells.[4][5]

• Imaging:

  • The stained cells can now be visualized using a fluorescence microscope with appropriate filters for the dye's excitation and emission spectra.[3]

Fixation and Permeabilization Protocol

The fluorescent signal of CellTracker™ Orange CMRA Dye is retained after fixation with formaldehyde.[4][7] This allows for further processing, such as immunofluorescence staining.

• Washing:

  • After staining, wash the cells with PBS.[4][5]

• Fixation:

  • Fix the cells by incubating them with 3.7% formaldehyde in PBS for 15 minutes at room temperature.[4][5]

• Washing:

  • Wash the cells again with PBS.[4][5]

• Permeabilization (Optional):

  • If subsequent intracellular antibody staining is required, permeabilize the cells. A common method is to incubate the cells in ice-cold acetone for 10 minutes.[5][11] Alternatively, detergent-based permeabilization buffers can be used.[11]

Mandatory Visualization

Caption: Experimental workflow for staining adherent cells with CellTracker™ Orange CMRA Dye.

Caption: Mechanism of action of CellTracker™ Orange CMRA Dye within a live cell.

References

• 1. CellTracker Orange/CellTracker Orange FluoroFinder [app.fluorofinder.com]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 5. ulab360.com [ulab360.com]
• 6. Membrane-Permeant Reactive Tracers—Section 14.2 | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. ulab360.com [ulab360.com]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]

Application Notes and Protocols for Staining Suspension Cells with CellTracker™ Orange CMRA Dye

Audience: Researchers, scientists, and drug development professionals.

Introduction

CellTracker™ Orange CMRA Dye is a fluorescent probe ideal for the long-term tracking of living cells.[1][] This dye is well-suited for monitoring cell movement, location, proliferation, migration, chemotaxis, and invasion.[3] It freely passes through the membranes of live cells and, once inside, is converted into a cell-impermeant fluorescent conjugate that is retained through several generations.[3][4] The fluorescence of CellTracker™ Orange CMRA is activated after enzymatic cleavage within the cell, and it covalently binds to cellular components through a thiol-reactive chloromethyl group, ensuring stable, long-term labeling.[5][6] This stability allows for tracking cells for at least 72 hours post-staining.[4][7]

Properties of CellTracker™ Orange CMRA Dye

Property	Value
Excitation Maximum	548 nm[8]
Emission Maximum	576 nm[8]
Molecular Formula	C₃₀H₂₅Cl₂NO₅[]
Molecular Weight	550.43[][9]
Reactive Group	Chloromethyl[3][4]
Cellular Target	Cytoplasmic Thiols[3][4]
Solvent	High-quality anhydrous DMSO[7][10]

Experimental Protocols

I. Reagent Preparation

1. Preparation of 10 mM Stock Solution:

• Before use, allow the vial of CellTracker™ Orange CMRA Dye to warm to room temperature.[3][7]

• Dissolve the lyophilized product in high-quality anhydrous dimethylsulfoxide (DMSO) to a final concentration of 10 mM.[7][10]

2. Preparation of Working Solution:

• Dilute the 10 mM stock solution in serum-free medium to a final working concentration.[7][10]

• The optimal concentration can vary depending on the cell type and application, with a recommended range of 0.5-25 µM.[7][10]

  • For long-term studies (>~3 days) or rapidly dividing cells, use a concentration of 5-25 µM.[3][7]

  • For shorter experiments, such as viability assays, a lower concentration of 0.5-5 µM is often sufficient.[7][10]

• It is crucial to test a range of concentrations to determine the optimal one for your specific cell type and experimental conditions.[3][7]

• Pre-warm the working solution to 37°C before adding it to the cells.[3][7]

• Important: Avoid using amine- and thiol-containing buffers, as they can react with the dye.[3][7]

II. Staining Protocol for Suspension Cells

• Cell Preparation:

  • Harvest cells by centrifugation (e.g., 200 x g for 10 minutes).[11]

  • Aspirate the supernatant.[7]

• Staining:

  • Gently resuspend the cell pellet in the pre-warmed CellTracker™ Working Solution.[3][7]

  • Incubate the cells for 15-45 minutes at 37°C under appropriate growth conditions for the specific cell type.[3][7]

• Washing:

  • Centrifuge the stained cells to pellet them and remove the CellTracker™ Working Solution.[3][7]

  • Resuspend the cell pellet in fresh, pre-warmed culture medium.

  • For optimal results and to remove any unincorporated dye, it is recommended to incubate the cells for an additional 30 minutes at 37°C.[5]

  • Perform a final wash by centrifuging the cells and resuspending them in the culture medium of choice.[8]

• Analysis:

  • The labeled cells are now ready for downstream applications, such as fluorescence microscopy, flow cytometry, or cell-based assays.

  • For fluorescence imaging, use the appropriate excitation and emission filters for CellTracker™ Orange CMRA (Ex: 548 nm, Em: 576 nm).[8]

Visualization of Workflow and Mechanism

Caption: Experimental workflow for staining suspension cells.

Caption: Mechanism of action of CellTracker™ Orange CMRA Dye.

Quantitative Data Summary

The optimal staining parameters for CellTracker™ Orange CMRA Dye can be cell-type dependent. It is highly recommended that researchers perform initial optimization experiments to determine the ideal dye concentration and incubation time for their specific suspension cells. Below is a template table to guide the recording of optimization data.

Cell Line	Dye Concentration (µM)	Incubation Time (min)	Staining Efficiency (%)	Cell Viability (%)	Notes
e.g., Jurkat	0.5	15
0.5	30
1	15
1	30
5	15
5	30
e.g., K562	0.5	15
0.5	30
1	15
1	30
5	15
5	30

Note on Data Collection:

• Staining Efficiency: Can be quantified using flow cytometry by measuring the percentage of fluorescently labeled cells.

• Cell Viability: Can be assessed using a viability dye (e.g., Propidium Iodide or DAPI) in conjunction with flow cytometry or by trypan blue exclusion assay.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low/No Signal	Staining performed in the presence of serum.	Ensure the staining solution is prepared in serum-free medium. Serum can contain esterases that prematurely cleave the dye.[12]
Inadequate dye concentration or incubation time.	Increase the dye concentration and/or extend the incubation time.[12]
Punctate Staining	Dye precipitation.	Ensure the dye is fully dissolved in DMSO before preparing the working solution.
Crossover to Unstained Cells	Inadequate washing.	Extend the washing steps after staining to ensure all unincorporated dye is removed.[12]
Spectral bleed-through in multiplexing experiments.	Use spectrally well-separated dyes or reduce the dye concentration to minimize bleed-through.[12]

References

• 1. FluoroFinder [app.fluorofinder.com]
• 3. ulab360.com [ulab360.com]
• 4. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 5. ulab360.com [ulab360.com]
• 6. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. takara.co.kr [takara.co.kr]
• 11. cytologicsbio.com [cytologicsbio.com]
• 12. Cell Tracing and Tracking Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols for CellTracker™ Orange CMRA Dye in Live Cell Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

CellTracker™ Orange CMRA (5-(and-6)-(4-chloromethyl)benzoyl)amino)tetramethylrhodamine) is a fluorescent dye designed for long-term tracking of living cells in vitro. Its ability to freely pass through cell membranes and subsequently be converted into a cell-impermeant form allows for the stable labeling of cells through several generations. This property makes it an invaluable tool for a wide range of applications, including cell migration, invasion, proliferation, and cell-cell interaction studies. Particularly in drug development, it aids in assessing the efficacy of therapeutic agents on cell motility and viability.

This document provides detailed application notes and protocols for the use of CellTracker™ Orange CMRA Dye in live cell imaging, with a focus on its application in cancer cell migration studies and the investigation of associated signaling pathways.

Mechanism of Action

CellTracker™ Orange CMRA Dye is a non-fluorescent molecule that becomes fluorescent upon entering a viable cell. The dye's chloromethyl group reacts with intracellular glutathione (B108866) and other thiols, a reaction catalyzed by glutathione S-transferases (GST). This covalent binding results in a fluorescent adduct that is well-retained within the cell's cytoplasm. The fluorescence is activated by intracellular esterases that cleave the acetate (B1210297) groups, leading to a bright orange fluorescence. This mechanism ensures that only metabolically active cells are labeled.

Data Presentation

Table 1: Physicochemical and Spectroscopic Properties

Property	Value
Molecular Formula	C₃₀H₂₅Cl₂NO₅
Molecular Weight	550.43 g/mol
CAS Number	3031711-06-2
Excitation Maximum (Ex)	~548 nm[][2]
Emission Maximum (Em)	~576 nm[][2]
Recommended Laser Line	532 nm
Common Emission Filter	575/36 nm
Solubility	DMSO
Storage	-20°C, protect from light

Table 2: Recommended Staining Parameters

Parameter	Recommended Range	Notes
Working Concentration
Long-term studies (>3 days)	5 - 25 µM	Optimal concentration should be determined empirically for each cell type and application.
Short-term studies/viability assays	0.5 - 5 µM	Use the lowest possible concentration to minimize potential artifacts.[3]
Incubation Time	15 - 45 minutes	Dependent on cell type and experimental conditions.
Incubation Temperature	37°C	Or the optimal growth temperature for the specific cell type.

Experimental Protocols

Protocol 1: General Staining Protocol for Adherent and Suspension Cells

Materials:

• CellTracker™ Orange CMRA Dye

• High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

• Serum-free culture medium

• Complete culture medium

• Phosphate-Buffered Saline (PBS)

• Adherent or suspension cells in culture

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of CellTracker™ Orange CMRA Dye in DMSO.

  • For a final working concentration of 5 µM, dilute the 10 mM stock solution 1:2000 in serum-free medium pre-warmed to 37°C.

• Cell Preparation:

  • For Adherent Cells: Grow cells on coverslips or in culture dishes to the desired confluency.

  • For Suspension Cells: Harvest cells by centrifugation (e.g., 1000 x g for 5-10 minutes) and aspirate the supernatant.

• Staining:

  • For Adherent Cells: Remove the culture medium and gently add the pre-warmed working solution of CellTracker™ Orange CMRA Dye to cover the cells.

  • For Suspension Cells: Resuspend the cell pellet gently in the pre-warmed working solution.

  • Incubate the cells for 30-45 minutes at 37°C in a CO₂ incubator.

• Washing:

  • For Adherent Cells: Aspirate the staining solution and wash the cells twice with pre-warmed PBS or complete culture medium.

  • For Suspension Cells: Centrifuge the cells to pellet, aspirate the staining solution, and resuspend the cells in pre-warmed PBS or complete culture medium. Repeat the wash step twice.

• Imaging:

  • After the final wash, add fresh, pre-warmed complete culture medium to the cells.

  • The cells are now ready for live cell imaging using a fluorescence microscope equipped with appropriate filters for orange fluorescence (Ex/Em: ~548/576 nm).

Protocol 2: In Vitro Cancer Cell Migration/Invasion Assay (Boyden Chamber Assay)

Materials:

• Boyden chamber inserts (e.g., 8 µm pore size)

• Extracellular matrix (ECM) gel (e.g., Matrigel™) for invasion assays

• Serum-free medium

• Complete medium with chemoattractant (e.g., 10% FBS)

• CellTracker™ Orange CMRA Dye

• Fluorescence plate reader or fluorescence microscope

Procedure:

• Cell Staining:

  • Label cancer cells with CellTracker™ Orange CMRA Dye according to Protocol 1.

• Assay Setup:

  • For Invasion Assay: Coat the top of the Boyden chamber insert with a thin layer of ECM gel and allow it to solidify.

  • Add complete medium with a chemoattractant to the lower chamber.

  • Seed the stained cancer cells in serum-free medium into the upper chamber of the insert.

• Incubation:

  • Incubate the plate at 37°C in a CO₂ incubator for a period sufficient for cell migration/invasion (e.g., 12-48 hours).

• Quantification:

  • After incubation, carefully remove the non-migrated/non-invaded cells from the top surface of the insert with a cotton swab.

  • Microscopy: Fix and stain the migrated/invaded cells on the bottom of the insert and count them using a fluorescence microscope.

  • Plate Reader: Alternatively, the fluorescence of the migrated/invaded cells can be quantified by reading the bottom of the plate with a fluorescence plate reader.

Mandatory Visualization

Experimental Workflow for Cancer Cell Migration Assay

Caption: Workflow for an in vitro cancer cell migration/invasion assay.

Signaling Pathway: Rho GTPase Regulation of Cancer Cell Migration

Cell migration is a complex process orchestrated by various signaling pathways. The Rho family of small GTPases, including RhoA, Rac1, and Cdc42, are master regulators of the actin cytoskeleton dynamics required for cell movement. CellTracker™ Orange CMRA Dye can be used to track the migration of cancer cells while investigating the role of these signaling pathways.

Caption: Simplified Rho GTPase signaling in cancer cell migration.

Applications in Drug Development

• High-Throughput Screening: CellTracker™ Orange CMRA Dye is suitable for high-throughput screening of compound libraries to identify inhibitors of cancer cell migration and invasion.

• Mechanism of Action Studies: By tracking cell movement, researchers can elucidate the mechanisms by which novel therapeutic agents inhibit metastasis.

• Co-culture Studies: The dye can be used to label one cell population (e.g., cancer cells) in a co-culture system with another (e.g., stromal or immune cells) to study their interactions and the effects of drugs on these interactions.

• Long-term Efficacy Studies: The stable labeling allows for monitoring the long-term effects of a drug on cell proliferation and survival.

Troubleshooting

Issue	Possible Cause	Suggested Solution
No or weak fluorescence	- Inactive esterases in cells\n- Dye concentration too low\n- Incorrect filter set	- Use a cell line with known esterase activity\n- Optimize dye concentration\n- Ensure correct excitation and emission filters are used
High background fluorescence	- Incomplete washing\n- Dye precipitation	- Increase the number and duration of wash steps\n- Ensure the dye is fully dissolved in DMSO before dilution
Cell toxicity	- Dye concentration too high\n- Prolonged incubation	- Perform a titration to find the optimal, non-toxic concentration\n- Reduce the incubation time
Uneven cell staining	- Cell clumping\n- Incomplete mixing of dye	- Ensure a single-cell suspension before staining\n- Gently mix the dye solution during incubation

Conclusion

CellTracker™ Orange CMRA Dye is a robust and versatile tool for live cell imaging in vitro. Its ease of use, stable fluorescence, and low cytotoxicity make it an ideal choice for researchers in basic science and drug development. The provided protocols and application notes offer a comprehensive guide for its successful implementation in studying dynamic cellular processes such as cancer cell migration.

References

• 2. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for CellTracker™ Orange CMRA Dye in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

CellTracker™ Orange CMRA (Chloromethyl-tetramethylrhodamine) is a fluorescent dye designed for long-term tracking of living cells.[1][2] Its stable, well-retained fluorescence allows for the monitoring of cell movement, location, and proliferation over several generations.[2][3] This dye freely passes through the cell membrane of live cells. Once inside, it undergoes a glutathione (B108866) S-transferase-mediated reaction, converting it into a cell-impermeant fluorescent adduct that is retained in the cytoplasm.[3][4] The fluorescence is then passed on to daughter cells upon cell division.[4] CellTracker™ Orange CMRA is particularly well-suited for flow cytometry applications due to its bright orange fluorescence, which can be excited by the 532 nm laser and detected in the orange/red channel.[5]

Key Features and Applications

Key Features:

• Long-term Signal Retention: The fluorescent signal is retained for at least 72 hours, enabling the tracking of cells through multiple (typically three to six) generations.[2][3]

• Low Cytotoxicity: When used at optimal concentrations, the dye does not adversely affect cell viability or proliferation.[1][2]

• Stable and Bright Fluorescence: Provides a strong and stable fluorescent signal at physiological pH.[4]

• Fixable: The dye-protein adducts can be fixed with aldehyde-based fixatives, allowing for sample preservation and multiplexing with other intracellular staining protocols.

• Multiplexing Capability: The spectral properties of CellTracker™ Orange CMRA allow for its use in combination with other fluorochromes, such as those excited by the 405 nm (violet) or 488 nm (blue) lasers.

Applications in Flow Cytometry:

• Cell Proliferation Assays: By measuring the dilution of the dye with each cell division, researchers can quantify the proliferative response of a cell population to various stimuli.

• Cell Tracking and Migration Studies: Labeled cells can be identified and quantified within a mixed population to study cell migration, chemotaxis, and invasion.[2]

• In Vivo Cell Tracking: Labeled cells can be injected into animal models and tracked over time to study their fate and distribution.

Comparative Analysis of Cell Tracking Dyes

For researchers selecting a dye for cell proliferation or tracking studies, several options are available. The choice of dye depends on the specific experimental requirements, including the desired tracking duration, the instrumentation available, and the need for multiplexing with other fluorescent markers. The following table provides a comparison of CellTracker™ Orange CMRA with other commonly used cell tracking dyes.

Feature	CellTracker™ Orange CMRA	CFSE (Carboxyfluorescein succinimidyl ester)	CellTrace™ Violet
Excitation (Max)	~548 nm[6]	~492 nm	~405 nm
Emission (Max)	~576 nm[6]	~517 nm	~455 nm
Laser Line	Yellow-Green (561 nm) or Blue (488 nm, with broader emission filter)	Blue (488 nm)	Violet (405 nm)
Mechanism	Thiol-reactive; reacts with intracellular glutathione.[4]	Amine-reactive; covalently binds to intracellular proteins.	Amine-reactive; covalently binds to intracellular proteins.[7]
Generations Tracked	3-6 generations[2]	Up to 10 generations	Up to 10 generations
Signal Retention	>72 hours[2]	Long-term, but can show initial fluorescence decrease.[7]	Excellent, with minimal cell-to-cell transfer.[7]
Cytotoxicity	Low at optimal concentrations.[1][2]	Can be toxic at higher concentrations.[8]	Generally lower toxicity than CFSE.[8]
Fixable	Yes	Yes	Yes
Key Advantage	Bright orange fluorescence, suitable for multiplexing with green and blue fluorochromes.	Well-established dye for proliferation studies with extensive literature.	Excitation by violet laser frees up the blue laser for other markers (e.g., FITC, GFP).[7]
Considerations	Requires intracellular esterase activity for fluorescence.[1]	Can exhibit significant spectral overlap with FITC and GFP.[7]	Requires a flow cytometer with a violet laser.

Experimental Protocols

Protocol 1: General Staining of Suspension or Adherent Cells

This protocol provides a general procedure for labeling cells with CellTracker™ Orange CMRA Dye. Optimization of dye concentration and incubation time may be required for different cell types.

Materials:

• CellTracker™ Orange CMRA Dye

• Anhydrous DMSO

• Serum-free medium or PBS

• Complete culture medium

• Suspension or adherent cells in culture

Procedure:

• Prepare a 10 mM Stock Solution: Allow the vial of CellTracker™ Orange CMRA Dye to warm to room temperature. Add the appropriate volume of anhydrous DMSO to create a 10 mM stock solution. Mix well by vortexing.

• Prepare a 5 µM Working Solution: Dilute the 10 mM stock solution in serum-free medium or PBS to a final working concentration of 5 µM. For initial experiments, a range of 0.5 to 25 µM can be tested to determine the optimal concentration.[4] For long-term studies, a higher concentration (5-25 µM) may be necessary, while for shorter experiments, a lower concentration (0.5-5 µM) is often sufficient.[1]

• Cell Preparation:

  • Suspension Cells: Centrifuge the cells at 1000 x g for 10 minutes and resuspend the cell pellet in the pre-warmed working solution.[6]

  • Adherent Cells: Remove the culture medium and gently add the pre-warmed working solution to the culture vessel.

• Incubation: Incubate the cells for 30 minutes at 37°C in a humidified CO2 incubator.[6]

• Wash:

  • Suspension Cells: Centrifuge the cells at 1000 x g for 10 minutes, remove the supernatant, and wash the cells with pre-warmed PBS.[6]

  • Adherent Cells: Remove the working solution and wash the cells with pre-warmed PBS.

• Final Resuspension: Resuspend the cells in complete culture medium.

• Analysis: The cells are now ready for downstream applications, including flow cytometry analysis. Measure fluorescence with an excitation of approximately 548 nm and emission of approximately 576 nm.[6]

Protocol 2: Cell Proliferation Assay using Flow Cytometry

This protocol details the use of CellTracker™ Orange CMRA to monitor cell proliferation by flow cytometry.

Materials:

• Cells stained with CellTracker™ Orange CMRA (as per Protocol 1)

• Appropriate cell culture medium and supplements

• Stimulating agent (e.g., mitogen, antigen)

• Flow cytometer with appropriate lasers and filters

• Flow cytometry analysis software

Procedure:

• Cell Staining: Stain the cells with the optimal concentration of CellTracker™ Orange CMRA as determined in Protocol 1.

• Cell Culture: Plate the stained cells in a culture vessel at the desired density. Include both stimulated and unstimulated control samples.

• Stimulation: Add the stimulating agent to the appropriate wells.

• Incubation: Incubate the cells for the desired period to allow for cell division (e.g., 3-5 days).

• Harvesting: Harvest the cells at different time points. For adherent cells, use a gentle detachment method.

• Flow Cytometry Acquisition:

  • Set up the flow cytometer with the appropriate laser (e.g., 561 nm) and emission filter (e.g., 585/42 nm bandpass).

  • Use unstained cells to set the negative population and adjust the voltage for the CellTracker™ Orange CMRA channel.

  • Acquire data for each sample, collecting a sufficient number of events (e.g., 10,000-50,000 live, single cells).

• Data Analysis:

  • Gate on the live, single-cell population using forward scatter (FSC) and side scatter (SSC) parameters.

  • Create a histogram of the CellTracker™ Orange CMRA fluorescence for the gated population.

  • The undivided parent population will show the highest fluorescence intensity. Each subsequent peak of decreasing fluorescence intensity represents a successive generation of divided cells.

  • Use the proliferation analysis tools in your flow cytometry software to quantify the percentage of divided cells, the division index, and the number of cells in each generation.

Mandatory Visualizations

Mechanism of Action of CellTracker™ Orange CMRA Dye

Caption: Mechanism of CellTracker™ Orange CMRA Dye activation and retention within a live cell.

Experimental Workflow for a Cell Proliferation Assay

Caption: A typical workflow for a cell proliferation assay using CellTracker™ Orange CMRA Dye.

Gating Strategy for Flow Cytometry Data Analysis

Caption: A sequential gating strategy for analyzing CellTracker™ Orange CMRA stained cells.

References

• 1. ulab360.com [ulab360.com]
• 2. Invitrogen CellTracker Fluorescent Probes 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 3. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. FluoroFinder [app.fluorofinder.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. A Guide to Studying Cell Proliferation by Generational Tracing | Thermo Fisher Scientific - US [thermofisher.com]
• 8. researchgate.net [researchgate.net]

CellTracker Orange CMRA Dye: Application Notes and Protocols for Multigenerational Cell Tracking

Introduction

CellTracker Orange CMRA Dye is a fluorescent probe designed for the long-term tracking of living cells through multiple generations.[1][2][3] Its ability to be well-retained in cells for at least 72 hours, coupled with its low cytotoxicity at working concentrations, makes it an invaluable tool for a variety of cell-based assays.[4][5][6] This dye is suitable for monitoring cell movement, location, proliferation, migration, chemotaxis, and invasion.[3][7] CellTracker Orange CMRA freely passes through the cell membrane. Once inside, it is transformed into a cell-impermeant product, ensuring it is passed to daughter cells but not to adjacent cells in a population.[4][5][8]

Properties and Specifications

A summary of the key quantitative data for CellTracker Orange CMRA Dye is presented below for easy reference.

Property	Value	Reference
Excitation Maximum	541 nm - 553 nm	[2][4][]
Emission Maximum	565 nm - 576 nm	[2][][10]
Molecular Formula	C30H25Cl2NO5	[][11]
Molecular Weight	550.43	[][11]
Recommended Working Concentration (Long-term, >3 days)	5 - 25 µM	[6][8]
Recommended Working Concentration (Short-term, e.g., viability)	0.5 - 5 µM	[6][8]
Incubation Time	15 - 45 minutes	[3][4][8]
Retention Time	At least 72 hours	[4][5][6]

Mechanism of Action

The mechanism of CellTracker Orange CMRA Dye involves a multi-step process that ensures its retention within viable cells.

Caption: Mechanism of CellTracker Orange CMRA Dye retention.

Initially, the dye, being membrane-permeable, passively diffuses across the cell membrane into the cytoplasm.[4][5] Inside the cell, cytosolic esterases cleave a component of the dye, which activates its fluorescence.[5][6] The reactive chloromethyl group on the dye then conjugates with thiol groups, a reaction mediated by glutathione S-transferase (GST).[4][5][8] This results in a cell-impermeant fluorescent conjugate that is well-retained within the cell and can be passed on to subsequent generations.[4][5]

Experimental Protocols

The following are generalized protocols for staining both suspension and adherent cells. Optimal conditions may vary depending on the cell type and experimental design.

Reagent Preparation

• Prepare a 10 mM Stock Solution: Before opening, allow the vial of CellTracker Orange CMRA Dye to warm to room temperature. Dissolve the lyophilized powder in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).

• Prepare the Final Working Solution: Dilute the 10 mM stock solution in serum-free medium to the desired final working concentration (typically between 0.5 µM and 25 µM). It is crucial to use a serum-free medium as serum components can interfere with staining. Warm the working solution to 37°C before use.

Staining Protocol for Suspension Cells

Caption: Workflow for staining suspension cells.

• Begin with cells cultured in an appropriate medium.

• Harvest the cells by centrifugation to form a pellet.[10][11]

• Gently resuspend the cell pellet in the pre-warmed CellTracker Orange CMRA working solution.[8][10][11]

• Incubate the cells for 15 to 45 minutes under the appropriate growth conditions (e.g., 37°C, 5% CO2).[4][10][11]

• After incubation, centrifuge the cells to form a pellet and aspirate the supernatant.

• Wash the cells by resuspending them in fresh, pre-warmed, complete culture medium.

• Centrifuge the cells again and resuspend them in fresh medium for downstream applications.

Staining Protocol for Adherent Cells

Caption: Workflow for staining adherent cells.

• Grow adherent cells on a suitable culture vessel (e.g., coverslips, petri dish).

• When cells reach the desired confluency, remove the culture medium.

• Add the pre-warmed CellTracker Orange CMRA working solution to the cells.

• Incubate the cells for 15 to 45 minutes under appropriate growth conditions.[4]

• Remove the working solution and replace it with fresh, pre-warmed, complete culture medium.

• The cells are now ready for imaging or other analyses.

Applications

CellTracker Orange CMRA Dye is a versatile tool for a range of applications in cell biology research:

• Multigenerational Cell Tracking: The dye's excellent retention allows for the tracking of cell division and fate over extended periods.[1][2][3]

• Cell Migration and Invasion Assays: The stable fluorescent signal enables the visualization and quantification of cell movement in various experimental models.[3][4]

• Co-culture and Cell-Cell Interaction Studies: Labeled cells can be easily distinguished from unlabeled populations in co-culture experiments.[4]

• Flow Cytometry: The dye's spectral properties make it suitable for use in flow cytometry panels, especially for multiplexing with green fluorescent proteins or dyes.[1][2]

• Cytotoxicity and Viability Assays: While primarily a tracking dye, it can be used in shorter-term viability assays.[4][6]

Important Considerations

• Cytotoxicity: While generally having low toxicity, higher concentrations of the dye (e.g., greater than 5 µM for peripheral blood lymphocytes) can affect normal cell function.[5][6][8] It is recommended to determine the optimal, lowest effective concentration for each cell type and application.[6][8]

• Fixation: The dye-protein conjugates can be fixed with aldehyde-based fixatives, allowing for long-term sample storage.[4][12]

• Handling: DMSO is known to facilitate the entry of organic molecules into tissues. Therefore, appropriate personal protective equipment, including gloves and eye protection, should be worn when handling the DMSO stock solution.[5]

References

• 1. CellTracker Orange/CellTracker Orange FluoroFinder [app.fluorofinder.com]
• 2. FluoroFinder [app.fluorofinder.com]
• 3. Invitrogen CellTracker Fluorescent Probes 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.nl]
• 4. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. ulab360.com [ulab360.com]
• 7. Invitrogen CellTracker Fluorescent Probes 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 8. ulab360.com [ulab360.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.cn]

Application Notes and Protocols for Fixation and Permeabilization after CellTracker™ Orange CMRA Dye Staining

For Researchers, Scientists, and Drug Development Professionals

Introduction

CellTracker™ Orange CMRA is a fluorescent dye widely utilized for long-term cell tracking studies. Its ability to be retained in cells for several generations makes it an invaluable tool for monitoring cell fate, migration, and proliferation. A common downstream application following cell tracking is immunofluorescence (IF) staining to identify specific cellular markers. This requires fixation and permeabilization of the stained cells to preserve their morphology and allow antibody access to intracellular targets. However, these processes can potentially compromise the fluorescence signal of CellTracker™ Orange CMRA.

These application notes provide a comprehensive guide to effectively fix and permeabilize cells stained with CellTracker™ Orange CMRA while minimizing the loss of the fluorescent signal. The protocols and recommendations are based on established methodologies and aim to provide a reliable framework for obtaining high-quality imaging data.

Mechanism of CellTracker™ Orange CMRA Staining and Fixation

CellTracker™ Orange CMRA freely passes through the membranes of live cells. Once inside, intracellular esterases cleave the acetate (B1210297) groups, rendering the molecule fluorescent. The dye then reacts with intracellular thiols, primarily on proteins, via its chloromethyl group. This covalent binding ensures the dye is well-retained within the cells and can be passed on to daughter cells.[1][2] Aldehyde-based fixatives, such as formaldehyde, crosslink proteins, thereby covalently fixing the dye-protein adducts within the cellular matrix.[1][2]

Data Presentation: Comparison of Fixation and Permeabilization Methods

While direct quantitative data comparing the fluorescence retention of CellTracker™ Orange CMRA with different fixation and permeabilization methods is not extensively available in the literature, the following table summarizes the qualitative effects and key considerations for common reagents. This information is compiled from product documentation and general immunofluorescence protocols.

Parameter	Method	Recommended Concentration/Conditions	Pros	Cons	Impact on CellTracker™ Orange CMRA
Fixation	Paraformaldehyde (PFA) / Formaldehyde	3.7-4% in PBS for 10-20 minutes at room temperature.[3][4][5]	Excellent preservation of cellular morphology.[6][7] Compatible with most downstream applications.	Can mask some epitopes, potentially requiring antigen retrieval.[6] May introduce some autofluorescence.[6][8]	Good retention. The dye is covalently linked to proteins, which are crosslinked by the fixative.
Methanol (MeOH)	Pre-chilled (-20°C) for 5-10 minutes.[5][9]	Simultaneously fixes and permeabilizes.[10] Can enhance staining for some antibodies.[11]	Can alter cellular morphology.[12] May extract soluble proteins and lipids.[6][7]	Potential for signal loss. As an organic solvent, it can extract some dye-protein conjugates that are not efficiently cross-linked.
Permeabilization	Triton™ X-100	0.1-0.5% in PBS for 10-15 minutes at room temperature.[11][13]	Effectively permeabilizes all cellular membranes, including the nuclear membrane.[7]	Harsher detergent that can extract lipids and some membrane proteins.[10][14]	Moderate risk of signal loss. Can cause some leakage of the dye, leading to decreased fluorescence.[1]
Saponin (B1150181)	0.1-0.5% in PBS for 10-15 minutes at room temperature.[13]	Milder permeabilization that selectively interacts with cholesterol in the plasma membrane.[10][14]	Permeabilization is reversible and requires saponin in subsequent wash and antibody incubation steps.[14] Does not efficiently permeabilize the nuclear membrane.[14]	Lower risk of signal loss compared to Triton™ X-100 due to its milder action.
Acetone	Ice-cold for 10 minutes.	Simultaneously fixes and permeabilizes.	Can cause significant changes in cell morphology.	Potential for significant signal loss due to its solvent nature.

Experimental Protocols

Protocol 1: Paraformaldehyde Fixation and Triton™ X-100 Permeabilization

This is the most common and recommended method for preserving cell morphology while allowing for subsequent immunofluorescence staining.

Materials:

• Cells stained with CellTracker™ Orange CMRA

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS (prepare fresh and handle in a fume hood)

• 0.25% Triton™ X-100 in PBS

• Blocking Buffer (e.g., 5% Bovine Serum Albumin in PBS)

• Primary and fluorescently-labeled secondary antibodies

• Mounting medium with DAPI (optional)

Procedure:

• After staining with CellTracker™ Orange CMRA according to the manufacturer's instructions, wash the cells twice with PBS.

• Fix the cells by adding 4% PFA in PBS and incubating for 15 minutes at room temperature.

• Wash the cells three times with PBS for 5 minutes each.

• Permeabilize the cells by adding 0.25% Triton™ X-100 in PBS and incubating for 10 minutes at room temperature.[13]

• Wash the cells three times with PBS for 5 minutes each.

• Proceed with your standard immunofluorescence staining protocol (blocking, primary and secondary antibody incubations, and final washes).

• Mount the coverslips with an appropriate mounting medium.

Protocol 2: Paraformaldehyde Fixation and Saponin Permeabilization

This protocol is recommended when a milder permeabilization is desired to better preserve membrane integrity.

Materials:

• Cells stained with CellTracker™ Orange CMRA

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS (prepare fresh and handle in a fume hood)

• 0.1% Saponin in PBS (prepare fresh)

• Blocking Buffer (e.g., 5% Bovine Serum Albumin in 0.1% Saponin/PBS)

• Primary and fluorescently-labeled secondary antibodies diluted in 0.1% Saponin/PBS

• Mounting medium with DAPI (optional)

Procedure:

• Following CellTracker™ Orange CMRA staining, wash the cells twice with PBS.

• Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Wash the cells three times with PBS for 5 minutes each.

• Permeabilize the cells with 0.1% Saponin in PBS for 10 minutes at room temperature.[9]

• Wash the cells three times with PBS containing 0.1% Saponin.

• Proceed with your immunofluorescence staining, ensuring that saponin is present in the blocking, antibody, and wash buffers to maintain permeabilization.

• After the final washes, rinse once with PBS before mounting.

• Mount the coverslips.

Mandatory Visualizations

References

• 1. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 2. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 3. ptglab.com [ptglab.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. biotium.com [biotium.com]
• 6. Guide to Fixation and Permeabilization - FluoroFinder [fluorofinder.com]
• 7. Fixation and Permeabilization in Immunocytochemistry/Immunofluorescence (ICC/IF) | Bio-Techne [bio-techne.com]
• 8. youtube.com [youtube.com]
• 9. scbt.com [scbt.com]
• 10. Permeabilization of cell membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. blog.cellsignal.com [blog.cellsignal.com]
• 12. youtube.com [youtube.com]
• 13. arigobio.com [arigobio.com]
• 14. Detergents as cell permeabilisation reagents: Saponin vs Tween-20 vs Triton-x - CiteAb BlogCiteAb Blog [blog.citeab.com]

CellTracker Orange CMRA Dye: Application Notes and Protocols for Optimal Staining

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the optimal use of CellTracker™ Orange CMRA Dye, a vital tool for long-term cell tracking and analysis. These guidelines are designed to assist researchers in achieving consistent and reliable staining for applications such as cell migration, proliferation, and co-culture studies.

Introduction

CellTracker™ Orange CMRA (5-(and-6)-(((4-chloromethyl)benzoyl)amino)tetramethylrhodamine) is a fluorescent probe designed for monitoring cell movement and location over extended periods.[1][] The dye freely passes through the membranes of live cells. Once inside, intracellular esterases cleave the acetate (B1210297) groups, and the dye's chloromethyl group reacts with thiol-containing proteins and peptides, primarily glutathione.[1][3] This process renders the dye cell-impermeant and ensures it is well-retained through multiple cell divisions, making it an excellent tool for long-term studies.[1][3]

Quantitative Data Summary

For optimal staining, it is crucial to determine the ideal dye concentration for your specific cell type and experimental conditions. The following tables summarize recommended concentration ranges and key spectral properties.

Table 1: Recommended Staining Concentrations

Application Duration	Cell Division Rate	Recommended Concentration Range (µM)
Short-term (< 3 days)	Low	0.5 - 5 µM[1][4]
Long-term (> 3 days)	High / Rapidly Dividing	5 - 25 µM[1][4][5]

Note: It is highly recommended to perform a titration to determine the lowest possible concentration that provides sufficient signal for your specific application to minimize potential artifacts.[1][4][5] For instance, peripheral blood lymphocytes show a normal response to concanavalin (B7782731) A at concentrations up to 1 µM, but not at concentrations exceeding 5 µM.[1][4][5]

Table 2: Spectral Properties of CellTracker™ Orange CMRA Dye

Property	Wavelength (nm)
Excitation (Max)	548 nm[6][7]
Emission (Max)	576 nm[6][7]

Experimental Protocols

The following are detailed protocols for staining both adherent and suspension cells with CellTracker™ Orange CMRA Dye.

Reagent Preparation

1. Stock Solution Preparation (10 mM):

• Before opening, allow the vial of CellTracker™ Orange CMRA Dye to warm to room temperature.[1][4][5]

• Add the appropriate volume of high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO) to the vial to create a 10 mM stock solution.[1][4][5]

• Mix well until the dye is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes and store at ≤–20°C, protected from light and desiccated.[1]

2. Working Solution Preparation:

• Dilute the 10 mM stock solution in serum-free medium to the desired final working concentration (refer to Table 1).[1][4][5]

• Crucially, avoid using amine- or thiol-containing buffers or media for the working solution, as they can react with the dye. [1][4][5]

• Warm the working solution to 37°C before use.[1][4][5]

Staining Protocol for Adherent Cells

• Grow cells on coverslips or in a culture dish to the desired confluence.[4]

• Aspirate the culture medium from the dish.

• Gently add the pre-warmed CellTracker™ working solution to the cells.[4][5]

• Incubate for 15-45 minutes at 37°C under appropriate growth conditions.[4][5]

• Remove the working solution.

• Wash the cells once with fresh, pre-warmed culture medium.

• Add fresh, pre-warmed complete culture medium to the cells and incubate for an additional 30 minutes at 37°C. This allows for the modification of the dye's chloromethyl group and the removal of any excess, unconjugated dye.[3][4]

• The cells are now ready for imaging or further experimental steps.

Staining Protocol for Suspension Cells

• Harvest cells by centrifugation and aspirate the supernatant.[1][5]

• Gently resuspend the cell pellet in the pre-warmed CellTracker™ working solution.[1][5]

• Incubate for 15-45 minutes at 37°C under appropriate growth conditions.[1][5]

• Centrifuge the cells to pellet them and remove the working solution.[1][5]

• Wash the cells once by resuspending them in fresh, pre-warmed culture medium and centrifuging again.

• Resuspend the cells in fresh, pre-warmed complete culture medium and incubate for an additional 30 minutes at 37°C.[3][4]

• The cells are now ready for use in subsequent experiments.

Fixation and Permeabilization

Cells stained with CellTracker™ Orange CMRA Dye can be fixed and permeabilized for further analysis, such as immunocytochemistry. The dye is covalently bound to cellular components and is retained after fixation with formaldehyde-based fixatives.[4][8]

• After the final wash step in the staining protocol, wash the cells with Phosphate-Buffered Saline (PBS).[4]

• Fix the cells with 3.7% formaldehyde (B43269) in PBS for 15 minutes at room temperature.[3][4]

• Wash the cells with PBS.[3][4]

• If required, permeabilize the cells using standard protocols (e.g., with Triton™ X-100 or saponin).

Troubleshooting

Low Staining Signal:

• Staining in the presence of serum: Serum contains esterases that can prematurely cleave the dye, preventing it from entering the cells. Always perform the staining in serum-free medium.[8][9]

• Insufficient dye concentration or incubation time: If the signal is weak, try increasing the dye concentration or extending the incubation time.[8][9]

High Background Fluorescence:

• Inadequate washing: Ensure thorough washing after staining to remove any unincorporated dye. Extending the number and duration of washes can help.[8]

Visualized Workflows and Mechanisms

Staining Mechanism

The following diagram illustrates the mechanism of CellTracker™ Orange CMRA Dye staining within a live cell.

Caption: Mechanism of CellTracker™ Orange CMRA Dye Staining.

Experimental Workflow for Adherent Cells

This diagram outlines the key steps for staining adherent cells.

Caption: Staining Workflow for Adherent Cells.

Experimental Workflow for Suspension Cells

This diagram outlines the key steps for staining suspension cells.

Caption: Staining Workflow for Suspension Cells.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 3. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 4. takara.co.kr [takara.co.kr]
• 5. ulab360.com [ulab360.com]
• 6. CellTracker Orange CMRA Dye I CAS#: I fluorescent dye I InvivoChem [invivochem.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 9. Cell Tracing and Tracking Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]

In Vivo Applications of CellTracker™ Orange CMRA Dye: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

CellTracker™ Orange CMRA (5- (and-6)-chloromethyl-2',7'-dichlorodihydrofluorescein diacetate, acetoxymethyl ester) is a fluorescent dye widely utilized for the long-term tracking of living cells. Its ability to be retained in cells for several generations, low cytotoxicity at working concentrations, and bright orange fluorescence make it a valuable tool for a variety of in vivo applications. This document provides detailed application notes and protocols for the use of CellTracker™ Orange CMRA Dye in animal models, enabling researchers to monitor cell migration, engraftment, and fate in real-time.

The dye freely passes through the cell membrane and, once inside, is converted by intracellular esterases into a cell-impermeant fluorescent form. The reactive chloromethyl group then covalently binds to intracellular thiols, primarily glutathione, ensuring stable and long-term labeling. This robust labeling allows for the tracking of cells over extended periods, making it ideal for studies in immunology, cancer biology, regenerative medicine, and drug development.

Key Applications In Vivo

CellTracker™ Orange CMRA Dye is a versatile tool for a range of in vivo studies, including:

• Immune Cell Trafficking: Tracking the migration of lymphocytes, dendritic cells, and macrophages to sites of inflammation, infection, or tumors.

• Stem Cell Engraftment and Differentiation: Monitoring the homing and long-term fate of transplanted stem cells in regenerative medicine models.

• Cancer Cell Metastasis: Visualizing the dissemination and colonization of tumor cells in preclinical cancer models.

• Cell-Based Therapies: Assessing the biodistribution and persistence of therapeutic cell populations.

Data Presentation

Parameter	Description	Typical Measurement Unit	Importance
Labeling Efficiency	Percentage of cells successfully labeled with the dye prior to injection.	%	Ensures a sufficiently bright and detectable cell population for in vivo tracking.
Cell Viability Post-Labeling	Percentage of viable cells after the labeling procedure.	%	Confirms that the labeling process is not cytotoxic and that healthy cells are being injected.
Fluorescence Intensity per Cell	Mean fluorescence intensity of the labeled cell population.	Arbitrary Fluorescence Units (AFU)	Provides a baseline for tracking signal decay due to cell division or other factors.
In Vivo Signal Intensity	Fluorescence signal measured from the region of interest in the animal.	Radiance (photons/sec/cm²/sr)	Allows for the quantification of cell localization and accumulation over time.
Cell Migration Distance/Area	The distance or area covered by the migrating labeled cells.	µm or mm²	Key metric for studies on cell motility and chemotaxis.
Cell Persistence/Retention	The duration over which the fluorescent signal from the labeled cells can be detected in vivo.	Days or Weeks	Indicates the long-term survival and presence of the transplanted cells.

Experimental Protocols

This section provides a generalized yet detailed protocol for labeling cells with CellTracker™ Orange CMRA Dye for subsequent in vivo tracking. It is crucial to optimize these protocols for specific cell types and animal models.

Protocol 1: Labeling of Cells for In Vivo Tracking

This protocol describes the steps for labeling a suspension of cells, such as lymphocytes or stem cells, prior to injection into an animal model.

Materials:

• CellTracker™ Orange CMRA Dye

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Serum-free culture medium (e.g., DMEM or RPMI-1640)

• Complete culture medium (containing serum)

• Phosphate-Buffered Saline (PBS), Ca²⁺ and Mg²⁺ free

• Cells of interest in suspension

• Conical tubes

• Centrifuge

• Incubator (37°C, 5% CO₂)

• Hemocytometer or automated cell counter

• Fluorescence microscope

Procedure:

• Preparation of Stock Solution:

  • Warm the vial of CellTracker™ Orange CMRA Dye to room temperature.

  • Prepare a 10 mM stock solution by dissolving the contents of one vial (50 µg) in the appropriate volume of anhydrous DMSO. For example, for a 50 µg vial of CMRA (MW ~550 g/mol ), add approximately 9.1 µL of DMSO.

  • Mix thoroughly by vortexing until the dye is completely dissolved. Store the stock solution at -20°C, protected from light.

• Preparation of Labeling Solution:

  • Determine the optimal working concentration of the dye. A starting concentration of 5-10 µM is recommended, but this should be optimized for your specific cell type.

  • Dilute the 10 mM stock solution in pre-warmed (37°C) serum-free medium to the desired final working concentration. For example, to make a 10 µM labeling solution, add 1 µL of 10 mM stock solution to 1 mL of serum-free medium.

• Cell Preparation and Labeling:

  • Harvest cells and wash them once with pre-warmed, serum-free medium.

  • Resuspend the cell pellet in the pre-warmed labeling solution at a concentration of 1 x 10⁶ cells/mL.

  • Incubate the cells for 30-45 minutes at 37°C in a humidified incubator with 5% CO₂. Protect from light.

  • During the incubation, gently mix the cells every 15 minutes to ensure uniform labeling.

• Washing and Cell Recovery:

  • After incubation, stop the labeling reaction by adding an equal volume of complete culture medium (containing serum). The serum proteins will bind to any unbound dye.

  • Pellet the cells by centrifugation (e.g., 300 x g for 5 minutes).

  • Carefully aspirate the supernatant and resuspend the cell pellet in pre-warmed complete culture medium.

  • Wash the cells two more times with pre-warmed PBS or complete medium to remove any residual unbound dye.

• Cell Counting and Viability Assessment:

  • Resuspend the final cell pellet in the desired injection buffer (e.g., sterile PBS).

  • Determine the cell concentration and viability using a hemocytometer and trypan blue exclusion, or an automated cell counter.

  • Confirm successful labeling by observing a small aliquot of the cells under a fluorescence microscope using an appropriate filter set (Excitation: ~548 nm, Emission: ~576 nm).

Protocol 2: In Vivo Cell Tracking in a Mouse Model

This protocol provides a general workflow for the injection of labeled cells and subsequent imaging in a mouse model. Specific parameters will depend on the experimental goals, the cell type, and the imaging modality available.

Materials:

• CMRA-labeled cells in a sterile injection buffer (e.g., PBS)

• Animal model (e.g., immunodeficient mouse for human cell xenografts)

• Anesthesia (e.g., isoflurane)

• Syringes and needles appropriate for the injection route

• In vivo imaging system (e.g., IVIS, Maestro, or a confocal/multiphoton microscope equipped for intravital imaging)

Procedure:

• Cell Injection:

  • Anesthetize the mouse using a calibrated vaporizer with isoflurane.

  • Inject the desired number of CMRA-labeled cells via the chosen route (e.g., intravenous, intraperitoneal, subcutaneous, or direct tissue injection). The injection volume and cell number should be optimized for the specific application. A typical intravenous injection might consist of 1-5 x 10⁶ cells in 100-200 µL of PBS.

• In Vivo Imaging:

  • At predetermined time points post-injection (e.g., 1h, 24h, 48h, 1 week), anesthetize the animal for imaging.

  • Place the animal in the imaging system.

  • Acquire fluorescent images using the appropriate excitation and emission filters for CellTracker™ Orange CMRA (Excitation: ~548 nm, Emission: ~576 nm).

  • For whole-body imaging systems like IVIS, acquire both a photographic image and a fluorescent overlay.

  • For high-resolution imaging, such as intravital microscopy, surgical preparation of the tissue of interest may be required.

• Data Analysis:

  • Use the imaging software to define regions of interest (ROIs) corresponding to specific organs or tissues.

  • Quantify the fluorescence intensity within the ROIs at each time point. The data is often expressed as radiance (photons/sec/cm²/sr).

  • Track the changes in fluorescence intensity and location over time to determine cell biodistribution, migration, and persistence.

• Ex Vivo Validation (Optional but Recommended):

  • At the end of the experiment, euthanize the animal and harvest organs of interest.

  • Image the explanted organs using the in vivo imaging system to confirm the localization of the fluorescent signal.

  • For microscopic confirmation, tissues can be fixed, sectioned, and imaged using fluorescence microscopy to visualize the labeled cells at a cellular level.

Mandatory Visualizations

Experimental Workflow for In Vivo Cell Tracking

Caption: Workflow for labeling cells with CellTracker Orange CMRA and subsequent in vivo tracking.

Mechanism of CellTracker™ Orange CMRA Labeling

Application Notes and Protocols for Multiplexing CellTracker™ Orange CMRA Dye with Green Fluorescent Protein (GFP)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The simultaneous detection of multiple cellular markers is a powerful technique in biological research and drug development. This application note provides a detailed guide for multiplexing the live-cell tracer, CellTracker™ Orange CMRA, with Green Fluorescent Protein (GFP). CellTracker™ Orange CMRA is a fluorescent dye that freely passes through cell membranes but is converted into a cell-impermeant form that is retained in the cytoplasm for extended periods, making it an excellent tool for long-term cell tracking.[1][2] GFP is a genetically encoded fluorescent protein that serves as a reporter for gene expression and protein localization.[3][4][5][6][7] The combination of these two fluorophores allows for the simultaneous tracking of a specific cell population (labeled with CellTracker™ Orange CMRA) and the monitoring of a biological process or protein of interest (via GFP expression).

This document provides detailed protocols for fluorescence microscopy and flow cytometry, recommendations for appropriate filter sets, and guidance on potential challenges such as spectral overlap and the effects of fixation.

Principles of Multiplexing CellTracker™ Orange CMRA and GFP

Successful multiplexing relies on the ability to distinguish the fluorescence emission of each fluorophore. This is achieved by selecting appropriate excitation sources and emission filters that maximize the signal from the fluorophore of interest while minimizing the detection of the other.

CellTracker™ Orange CMRA has an excitation maximum around 548 nm and an emission maximum around 576 nm.[8] Enhanced Green Fluorescent Protein (EGFP), a common variant of GFP, has an excitation maximum at approximately 488 nm and an emission maximum at 509 nm.[9][10] While their emission spectra are reasonably well-separated, some overlap can occur, which needs to be addressed through proper experimental design and data analysis.

Spectral Properties

A clear understanding of the spectral characteristics of each fluorophore is essential for successful multiplexing.

Caption: Excitation and emission maxima for EGFP and CellTracker™ Orange CMRA.

Data Presentation: Spectral Characteristics and Recommended Filter Sets

The following tables summarize the key spectral properties and suggest appropriate filter sets for distinguishing between GFP and CellTracker™ Orange CMRA signals.

Table 1: Spectral Characteristics

Fluorophore	Excitation Max (nm)	Emission Max (nm)
EGFP	~488[9][10]	~509[9][10]
CellTracker™ Orange CMRA	~548[8]	~576[8]

Table 2: Recommended Filter Sets for Fluorescence Microscopy

Target	Excitation Filter (nm)	Dichroic Mirror (nm)	Emission Filter (nm)
EGFP	470/40	495	525/50
CellTracker™ Orange CMRA	545/25	565	605/70

Note: These are general recommendations. Optimal filter sets may vary depending on the specific microscope and filter manufacturer. It is advisable to consult the specifications of your imaging system.[11][12][13][14]

Experimental Protocols

Protocol 1: Staining of GFP-Expressing Cells with CellTracker™ Orange CMRA for Live-Cell Microscopy

This protocol describes the procedure for labeling a GFP-expressing stable cell line with CellTracker™ Orange CMRA for subsequent live-cell imaging.

Materials:

• GFP-expressing cell line[3][4][5]

• Complete cell culture medium

• Serum-free cell culture medium

• CellTracker™ Orange CMRA dye (e.g., from Thermo Fisher Scientific)

• Anhydrous DMSO

• Phosphate-buffered saline (PBS), Ca²⁺ and Mg²⁺ free

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Preparation:

  • Culture GFP-expressing cells on a suitable imaging vessel (e.g., glass-bottom dish or chamber slide) to the desired confluency.

• Preparation of CellTracker™ Orange CMRA Stock Solution (10 mM):

  • Allow the vial of CellTracker™ Orange CMRA to warm to room temperature before opening.

  • Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM stock solution. For a 50 µg vial, this volume will depend on the molecular weight provided by the manufacturer.

  • Mix well by vortexing.

  • Store the stock solution at -20°C, protected from light and moisture. Aliquot to avoid repeated freeze-thaw cycles.[15]

• Preparation of CellTracker™ Orange CMRA Working Solution:

  • Dilute the 10 mM stock solution in serum-free medium to a final working concentration. The optimal concentration typically ranges from 0.5 to 25 µM and should be determined empirically for your cell type and application.[16][17] For initial experiments, a concentration of 5 µM is recommended.

  • Warm the working solution to 37°C.

• Cell Staining:

  • Aspirate the complete culture medium from the cells.

  • Wash the cells once with pre-warmed PBS.

  • Add the pre-warmed CellTracker™ Orange CMRA working solution to the cells, ensuring the entire cell monolayer is covered.

  • Incubate the cells for 15-45 minutes at 37°C in a CO₂ incubator.[18]

  • Aspirate the working solution.

• Washing:

  • Wash the cells twice with pre-warmed, complete cell culture medium.

  • Add fresh, pre-warmed complete culture medium to the cells.

• Imaging:

  • Image the cells using a fluorescence microscope equipped with appropriate filter sets for GFP and CellTracker™ Orange CMRA (see Table 2).

  • Acquire images sequentially for each channel to minimize bleed-through. First, image the GFP signal using the GFP filter set, and then image the CellTracker™ Orange CMRA signal using the appropriate filter set.

Caption: Workflow for staining and imaging dual-labeled cells.

Protocol 2: Flow Cytometry Analysis of GFP-Expressing Cells Stained with CellTracker™ Orange CMRA

This protocol outlines the steps for preparing and analyzing dual-labeled cells by flow cytometry, including considerations for compensation.

Materials:

• GFP-expressing cells in suspension

• CellTracker™ Orange CMRA

• Anhydrous DMSO

• Serum-free medium

• Complete medium

• PBS

• Flow cytometer with appropriate lasers and filters

Procedure:

• Cell Staining:

  • Prepare a single-cell suspension of your GFP-expressing cells.

  • Stain the cells with CellTracker™ Orange CMRA as described in Protocol 1, steps 2-4, but perform all steps with cells in suspension using centrifugation to pellet the cells between steps.[18]

• Preparation of Controls for Compensation:

  • Unstained Cells: A sample of the GFP-expressing cells that have not been stained with CellTracker™ Orange CMRA.

  • GFP-only Cells: The same unstained GFP-expressing cells.

  • CellTracker™ Orange CMRA-only Cells: A sample of a non-GFP-expressing parental cell line stained with CellTracker™ Orange CMRA.

• Flow Cytometry Acquisition:

  • Set up the flow cytometer with the appropriate lasers for exciting GFP (e.g., 488 nm blue laser) and CellTracker™ Orange CMRA (e.g., 561 nm yellow-green laser).

  • Use appropriate emission filters to detect GFP (e.g., 530/30 nm) and CellTracker™ Orange CMRA (e.g., 585/42 nm).

  • Run the single-color controls to set the voltages and establish the compensation matrix to correct for spectral overlap between the GFP and CellTracker™ Orange CMRA channels.[19]

  • Acquire data for the dual-labeled sample.

• Data Analysis:

  • Apply the calculated compensation matrix to the dual-labeled sample data.

  • Gate on the cell population of interest based on forward and side scatter.

  • Analyze the expression of GFP and the intensity of CellTracker™ Orange CMRA staining.

Considerations for Fixation and Permeabilization

For applications requiring subsequent intracellular staining (e.g., immunofluorescence), fixation and permeabilization are necessary. However, these steps can affect the fluorescence of both GFP and CellTracker™ dyes.

• GFP: The fluorescence of GFP can be sensitive to fixation, with some protocols leading to a significant loss of signal.[20][21] Formaldehyde-based fixatives are generally preferred over methanol. The pH of the fixative solution is also critical for preserving the GFP signal.[21]

• CellTracker™ Dyes: CellTracker™ dyes are generally well-retained after fixation with formaldehyde.[22] However, some leakage of the dye may occur following permeabilization, especially with detergent-based methods.[22]

It is crucial to optimize fixation and permeabilization protocols for your specific cell type and application to ensure the retention of both fluorescent signals.

Troubleshooting

Caption: A decision tree for troubleshooting common issues.

By following these detailed protocols and considering the key principles outlined, researchers can successfully multiplex CellTracker™ Orange CMRA with GFP for robust and informative multi-parameter cellular analysis.

References

• 1. FluoroFinder [app.fluorofinder.com]
• 2. CellTracker Orange/CellTracker Orange FluoroFinder [app.fluorofinder.com]
• 3. amsbio.com [amsbio.com]
• 4. origene.com [origene.com]
• 5. innoprot.com [innoprot.com]
• 6. Fluorescence Labeled Cell Line - Kyinno Bio [kyinno.com]
• 7. EGFP Stable Cell Line - CD Biosynsis [biosynsis.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. agilent.com [agilent.com]
• 10. Excitation and Emission of Fluorescent Proteins [xepu.us]
• 11. photonicshop.co.uk [photonicshop.co.uk]
• 12. edmundoptics.com [edmundoptics.com]
• 13. alluxa.com [alluxa.com]
• 14. Microscopy Filter Cubes with Pre-Installed Fluorescence Filters [thorlabs.com]
• 15. apexbt.com [apexbt.com]
• 16. ulab360.com [ulab360.com]
• 17. researchgate.net [researchgate.net]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]

Application Notes: CellTracker Orange CMRA Dye for Co-Culture Experiments

Introduction

CellTracker Orange CMRA is a fluorescent dye designed for long-term cell tracking in vitro and in vivo.[][2][3][4] Its utility in co-culture experiments is significant, enabling researchers to distinguish between different cell populations and monitor their interactions over time. This dye readily crosses cell membranes but is converted into a cell-impermeant form that is well-retained within the cytoplasm, allowing for multi-generational tracking.[5][6] CellTracker Orange CMRA is particularly valuable in drug development and cancer research, where it can be used to assess the effects of therapeutic agents on specific cell types within a mixed population.[7][8]

Principle of the Technology

CellTracker Orange CMRA contains a chloromethyl group that reacts with intracellular thiols, primarily glutathione (B108866), in a reaction often mediated by glutathione S-transferase.[5][6] This covalent modification renders the dye fluorescent and traps it within the cell. The fluorescent signal is stable and can be monitored for extended periods, typically up to 72 hours, and is passed on to daughter cells during cell division.[5]

Applications in Co-Culture Systems

• Monitoring Cell-Cell Interactions: Distinguish between different cell populations in a co-culture to observe direct contact, migration, and morphological changes.

• Drug Efficacy and Toxicity Screening: In co-culture models of diseases like cancer, this dye can be used to specifically label one cell type (e.g., cancer cells) to assess the cytotoxic or migratory effects of a drug on that population in the presence of another cell type (e.g., fibroblasts).[8]

• Stem Cell Differentiation and Integration: Track the fate of labeled stem cells when co-cultured with other cell types to study differentiation and integration.

• Immunology Research: Monitor the interaction between immune cells and target cells.

Data Presentation

Spectral Properties

Property	Wavelength (nm)
Maximum Excitation	541 - 553
Maximum Emission	565 - 576

Note: The exact excitation and emission maxima may vary depending on the cellular environment and instrumentation.[][2][5][9]

Recommended Staining Parameters

Parameter	Recommended Range
Working Concentration	0.5 - 25 µM
Incubation Time	15 - 45 minutes
Incubation Temperature	37°C

Note: Optimal concentrations and incubation times should be determined empirically for each cell type and experimental condition. For long-term studies or rapidly dividing cells, higher concentrations (5-25 µM) are recommended, while for shorter experiments, lower concentrations (0.5-5 µM) are often sufficient.[5][10][11]

Experimental Protocols

I. Reagent Preparation

• Prepare a 10 mM Stock Solution: Allow the vial of CellTracker Orange CMRA Dye to warm to room temperature before opening. Dissolve the lyophilized powder in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).[10][11]

• Prepare the Working Solution: On the day of the experiment, dilute the 10 mM stock solution in serum-free medium to the desired final working concentration (typically between 0.5 µM and 25 µM). It is crucial to pre-warm the working solution to 37°C before use.[5][10][11]

II. Staining Protocol for One Cell Population in a Co-Culture Experiment

This protocol describes the labeling of one cell population before co-culturing with an unlabeled population.

For Suspension Cells:

• Harvest the cells to be labeled and pellet them by centrifugation (e.g., 1000 x g for 5-10 minutes).[9][12]

• Aspirate the supernatant and gently resuspend the cell pellet in the pre-warmed CellTracker Orange CMRA working solution.

• Incubate the cells for 15-45 minutes at 37°C, protected from light.[10][11]

• Pellet the cells by centrifugation and remove the staining solution.

• Wash the cells by resuspending the pellet in pre-warmed, complete culture medium.

• Pellet the cells again and resuspend them in fresh, pre-warmed complete culture medium.

• The labeled cells are now ready to be co-cultured with the unlabeled cell population.

For Adherent Cells:

• Grow the cells to be labeled in a culture vessel until they reach the desired confluency.

• Remove the culture medium and gently add the pre-warmed CellTracker Orange CMRA working solution to cover the cell monolayer.

• Incubate the cells for 15-45 minutes at 37°C, protected from light.[10][11]

• Remove the staining solution and wash the cells once with pre-warmed, serum-free medium.

• Add fresh, pre-warmed complete culture medium to the cells.

• The labeled adherent cells can now have the unlabeled cell population added to the same culture vessel.

Visualizations

Experimental Workflow for Co-Culture Analysis

Caption: Workflow for a co-culture experiment using CellTracker Orange CMRA.

Conceptual Signaling in a Drug Development Co-Culture Model

Caption: Signaling in a drug development co-culture model.

References

• 2. app.fluorofinder.com [app.fluorofinder.com]
• 3. CellTracker Orange CMRA Dye - Ace Therapeutics [acetherapeutics.com]
• 4. CellTracker Orange/CellTracker Orange FluoroFinder [app.fluorofinder.com]
• 5. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 6. Invitrogen CellTracker Fluorescent Probes 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 7. The Combination of Cell Cultured Technology and In Silico Model to Inform the Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of fibroblast co-culture on the proliferation, viability and drug response of colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. ulab360.com [ulab360.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. CellTracker Orange CMRA Dye I CAS#: I fluorescent dye I InvivoChem [invivochem.com]

Technical Notes & Optimization

CellTracker Orange CMRA Dye staining in serum-containing media.

Welcome to the technical support center for CellTracker™ Orange CMRA Dye. This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize their cell tracking experiments, with a specific focus on handling serum-containing media.

Frequently Asked Questions (FAQs)

Q1: Can I perform the staining with CellTracker™ Orange CMRA Dye in a medium that contains serum?

A1: It is strongly advised to perform the staining in serum-free medium.[1][2] Serum contains esterase enzymes that can prematurely cleave the acetoxymethyl (AM) ester group on the CellTracker™ Orange CMRA dye.[1][2] This premature cleavage outside the cell prevents the dye from efficiently crossing the cell membrane, leading to low or no staining. Once the staining protocol is complete, the cells can be returned to a serum-containing medium for subsequent experiments.[1][2]

Q2: What is the mechanism of action for CellTracker™ Orange CMRA Dye?

A2: CellTracker™ Orange CMRA dye is a cell-permeant molecule that freely diffuses across the membranes of live cells. Once inside the cell, two key reactions occur:

• Esterase Cleavage: Cytosolic esterases cleave the AM ester groups, rendering the molecule fluorescent.[3][4][5]

• Thiol Reaction: The dye contains a chloromethyl group that reacts with thiol groups on intracellular proteins and peptides, primarily glutathione (B108866). This reaction is mediated by glutathione S-transferase and forms a covalent bond that ensures the dye is well-retained within the cell for extended periods.[3][4][5][6][7]

Q3: For how long can I expect the signal from CellTracker™ Orange CMRA to be retained in cells?

A3: Cells labeled with CellTracker™ Orange CMRA can remain fluorescent for at least 72 hours.[3][4][5][6][7] The dye is passed down to daughter cells during cell division, although the fluorescence intensity will be halved with each division.[6][7]

Q4: Is CellTracker™ Orange CMRA Dye toxic to cells?

A4: At the recommended working concentrations, CellTracker™ Orange CMRA dye is considered non-toxic and does not significantly impact cell viability or proliferation.[3][4][5][8] However, it is always recommended to perform a toxicity test for your specific cell type and experimental conditions. For example, peripheral blood lymphocytes have shown normal responses when treated with up to 1 µM of the dye, but not with concentrations exceeding 5 µM.[3][4][9]

Q5: Can I fix and permeabilize cells after staining with CellTracker™ Orange CMRA Dye?

A5: Yes, cells stained with CellTracker™ Orange CMRA can be fixed, typically with formaldehyde-based fixatives.[1][7] The dye is covalently bound to intracellular proteins, which are then cross-linked by the fixative, allowing for long-term sample storage.[6][7] However, some leakage of the dye may occur upon permeabilization.[1]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or No Fluorescence Signal	Staining performed in serum-containing medium.	Always perform the initial staining step in serum-free medium to prevent premature dye cleavage by serum esterases.[1][2]
Insufficient dye concentration.	Increase the dye concentration. The optimal range is typically between 0.5 µM and 25 µM.[3][4][6]
Insufficient incubation time.	Increase the incubation time to allow for more efficient dye uptake and reaction. The recommended incubation time is 15-45 minutes.[3][4]
High Background Fluorescence	Incomplete removal of unbound dye.	Ensure thorough washing of cells after the staining incubation to remove any excess, unbound dye.
Punctate or Uneven Staining	Dye precipitation.	Ensure the dye is fully dissolved in high-quality, anhydrous DMSO before preparing the working solution.
Cell Death or Altered Morphology	Dye concentration is too high.	Reduce the dye concentration. Perform a titration experiment to determine the optimal, non-toxic concentration for your specific cell type.[3][4][9]
Extended exposure to serum-free conditions.	Minimize the time cells are kept in serum-free medium during the staining procedure.
Signal Bleed-through in Multicolor Imaging	Spectral overlap with other fluorophores.	Check for spectral bleed-through by imaging single-color stained samples in all channels. If bleed-through is observed, reduce the dye concentration or choose dyes with more separated emission spectra.[1]

Experimental Protocols

Reagent Preparation

• 10 mM Stock Solution:

  • Allow the vial of lyophilized CellTracker™ Orange CMRA Dye to warm to room temperature before opening.

  • Add the appropriate volume of high-quality, anhydrous DMSO to create a 10 mM stock solution.

• Working Solution (0.5-25 µM):

  • Dilute the 10 mM stock solution in serum-free medium to the desired final working concentration. It is recommended to test a range of concentrations to determine the optimal one for your cell type and application.

  • Warm the working solution to 37°C before use.

Staining Protocol for Adherent Cells

• Grow cells on coverslips or in culture dishes to the desired confluency.

• Remove the culture medium.

• Gently add the pre-warmed CellTracker™ working solution to the cells.

• Incubate for 15-45 minutes at 37°C.

• Remove the working solution.

• Wash the cells twice with fresh, pre-warmed serum-free medium or phosphate-buffered saline (PBS).

• Replace with fresh, pre-warmed complete culture medium (containing serum).

• Incubate for an additional 30 minutes at 37°C to allow for complete modification of the dye.

• The cells are now ready for imaging or further experimental steps.

Staining Protocol for Suspension Cells

• Harvest cells by centrifugation.

• Resuspend the cell pellet gently in the pre-warmed CellTracker™ working solution.

• Incubate for 15-45 minutes at 37°C with occasional gentle mixing.

• Centrifuge the cells to pellet them and remove the working solution.

• Wash the cells twice by resuspending in fresh, pre-warmed serum-free medium or PBS and centrifuging.

• Resuspend the cells in fresh, pre-warmed complete culture medium (containing serum).

• Incubate for an additional 30 minutes at 37°C.

• The cells are now ready for use.

Visual Guides

Caption: Workflow for staining cells with CellTracker™ Orange CMRA Dye.

Caption: Troubleshooting decision tree for low fluorescence signal.

References

• 1. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 2. Cell Tracing and Tracking Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 3. ulab360.com [ulab360.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Invitrogen CellTracker Fluorescent Probes 20 x 50 μg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.co.uk]
• 6. takara.co.kr [takara.co.kr]
• 7. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 8. lumiprobe.com [lumiprobe.com]
• 9. ulab360.com [ulab360.com]

Technical Support Center: Optimizing CellTracker™ Orange CMRA Dye Staining to Minimize Cytotoxicity

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you mitigate the potential cytotoxic effects of CellTracker™ Orange CMRA Dye in your experiments, ensuring robust and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is CellTracker™ Orange CMRA Dye and how does it work?

CellTracker™ Orange CMRA Dye is a fluorescent probe designed for long-term cell tracking in live-cell imaging applications. The dye freely passes through the cell membrane. Once inside a living cell, cytosolic esterases cleave the acetate (B1210297) groups on the dye molecule, rendering it fluorescent and cell-impermeant. The dye then covalently binds to thiol-containing proteins in the cytoplasm, ensuring it is well-retained within the cell and passed on to daughter cells during division, but not transferred to adjacent cells in a population.

Q2: Is CellTracker™ Orange CMRA Dye toxic to cells?

While CellTracker™ dyes are designed to be non-toxic at recommended working concentrations, high concentrations or prolonged exposure can lead to cytotoxicity.[1][2][3][4] The primary mechanisms of toxicity are related to the dye concentration itself and phototoxicity, which is the light-induced damage to cells.[2]

Q3: What are the visible signs of cytotoxicity in my stained cells?

Signs of cellular stress and cytotoxicity can include changes in morphology, such as cell rounding or detachment from the culture surface, membrane blebbing, the appearance of large vacuoles, and enlarged mitochondria.[2] A reduction in cell proliferation or an increase in apoptosis are also indicators of cytotoxicity.

Troubleshooting Guide: Reducing Cytotoxicity

This guide provides actionable steps to minimize the cytotoxic effects of CellTracker™ Orange CMRA Dye.

Issue 1: High Cell Death or Reduced Proliferation After Staining

The most common cause of cytotoxicity is a dye concentration that is too high for your specific cell type and experimental duration.

Solution: Optimize Dye Concentration

It is crucial to perform a concentration titration to determine the lowest possible concentration of the dye that provides a sufficient fluorescent signal for your application.

Experimental Protocol: Dye Concentration Optimization

• Cell Seeding: Plate your cells at the desired density in a multi-well plate and allow them to adhere overnight.

• Prepare Dye Concentrations: Prepare a range of CellTracker™ Orange CMRA working solutions in a serum-free medium. A good starting range is 0.5 µM to 10 µM.

• Staining: Remove the culture medium and add the different concentrations of the dye solution to the cells. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the dye) and an untreated control.

• Incubation: Incubate the cells for 15-45 minutes at 37°C.

• Wash and Recovery: Remove the dye solution, wash the cells gently with a complete culture medium, and then add fresh, pre-warmed complete culture medium.

• Assess Viability: At desired time points (e.g., 24, 48, and 72 hours) after staining, assess cell viability using a standard method such as an MTT, MTS, or a live/dead cell staining assay.

• Analyze Fluorescence: Concurrently, image the cells to determine the lowest concentration that provides adequate fluorescence for your imaging setup.

Data Presentation: Example of Concentration-Dependent Cytotoxicity

The following table provides representative data on the effect of a long-term cell tracker (B12436777) dye concentration on the viability of sensitive primary cells (murine splenocytes).[5][6]

Dye Concentration (µM)	Cell Viability (%)	Notes
0 (Control)	100	Untreated cells
1	~95	Minimal toxicity observed.[5][6]
5	Variable	May start to see effects in sensitive cells like lymphocytes.[4]
10	~80-85	Noticeable decrease in viability for sensitive cells.[5][6]
20	< 70	Significant toxicity observed.[5][6]

Note: This data is illustrative and the optimal concentration will vary depending on the cell type and experimental conditions.

Issue 2: Phototoxicity - Cell Damage During Imaging

Phototoxicity occurs when the fluorescent dye, upon excitation with light, generates reactive oxygen species (ROS) that can damage cellular components.[2]

Solution 1: Minimize Light Exposure

• Reduce Excitation Light Intensity: Use the lowest possible laser power or lamp intensity that allows for adequate signal detection.

• Minimize Exposure Time: Use the shortest possible exposure time for image acquisition.

• Limit Frequency of Imaging: In time-lapse experiments, increase the interval between image acquisitions as much as your experimental design allows.

Solution 2: Incorporate Antioxidants

Antioxidants can help to quench the reactive oxygen species generated during fluorescence imaging, thereby reducing phototoxicity.

Experimental Protocol: Using Antioxidants to Reduce Phototoxicity

• Prepare Antioxidant Stock Solutions:

  • Trolox (a water-soluble Vitamin E analog): Prepare a stock solution of 100 mM in water.

  • Ascorbic Acid (Vitamin C): Prepare a fresh stock solution of 100 mM in water.

• Treatment: Add the antioxidant to your imaging medium to a final working concentration of 100-500 µM for Trolox or 500 µM for Ascorbic Acid.

• Pre-incubation (Optional but Recommended): For enhanced protection, you can pre-incubate your cells with the antioxidant-containing medium for 30-60 minutes before imaging.

• Imaging: Perform your live-cell imaging in the presence of the antioxidant.

Data Presentation: Efficacy of Common Antioxidants

Antioxidant	Working Concentration	Effect on Phototoxicity
Trolox	100-500 µM	Significantly reduces phototoxicity.
Ascorbic Acid	500 µM	Effectively alleviates phototoxic effects.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify these concepts, the following diagrams illustrate the experimental workflow for optimizing dye concentration and the general mechanism of phototoxicity.

Caption: Workflow for optimizing CellTracker™ Orange CMRA Dye concentration.

Caption: General mechanism of phototoxicity and the role of antioxidants.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. web-api.polscientific.com [web-api.polscientific.com]
• 3. 細胞トラッキング | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. ulab360.com [ulab360.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Dual-Activatable Cell Tracker for Controlled and Prolonged Single-Cell Labeling - PMC [pmc.ncbi.nlm.nih.gov]

Preventing CellTracker Orange CMRA Dye leakage from cells.

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals prevent the leakage of CellTracker Orange CMRA dye from cells during their experiments.

Troubleshooting Guide

This guide addresses common issues encountered when using CellTracker Orange CMRA dye, with a focus on preventing dye leakage and ensuring optimal staining.

Issue	Potential Cause	Recommended Solution
Low Fluorescence Signal	1. Staining in the presence of serum: Serum contains esterases that can prematurely cleave the dye's AM group, preventing it from entering the cells.[1][2] 2. Suboptimal dye concentration or incubation time: Insufficient dye concentration or a short incubation period can lead to weak staining.[2] 3. Use of amine- or thiol-containing buffers: These buffers can react with the dye, reducing its availability for intracellular binding.[1][3]	1. Always perform the staining in serum-free medium.[1][2] After the staining is complete, you can return the cells to a medium containing serum.[2] 2. Optimize the dye concentration and incubation time. For long-term studies (>3 days), use a concentration of 5-25 µM. For shorter experiments, 0.5-5 µM is often sufficient.[1][3][4] Incubate for 15-45 minutes.[1] 3. Use buffers that do not contain amines or thiols, such as phosphate-buffered saline (PBS).[1][3]
Dye Leakage or Transfer to Unstained Cells	1. Inadequate washing: Residual, unincorporated dye in the medium can stain neighboring cells.[2] 2. Cell membrane disruption: Permeabilization with detergents or physical disruption (e.g., trypsinization) can cause the dye to leak from the cells.[2] 3. Active cellular efflux: Some cell types may actively pump the dye out of the cytoplasm.[2] 4. Dye attached to small metabolites: Even after fixation, the dye may be attached to small molecules that can leak out during permeabilization.[2]	1. Ensure thorough washing of the cells with fresh, pre-warmed medium after staining to remove any unbound dye.[2] 2. Handle cells gently to maintain membrane integrity. If downstream applications require permeabilization, be aware that some signal loss may occur.[2] 3. While CellTracker dyes are designed for good retention, the inherent properties of the cell type play a role. Empirically determine the retention time for your specific cell type.[2] 4. For experiments requiring fixation and permeabilization, be aware of potential signal decrease and optimize imaging settings accordingly.[2]
Cell Toxicity or Altered Physiology	1. Dye concentration is too high: Overloading cells with the dye can lead to cytotoxic effects and may alter normal cellular functions.[1][4]	1. Use the lowest possible dye concentration that provides a sufficient signal for your application. For example, while peripheral blood lymphocytes can tolerate up to 1 µM of the dye without affecting their response to concanavalin (B7782731) A, concentrations above 5 µM can be inhibitory.[1][3][4]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for CellTracker Orange CMRA dye retention?

A1: CellTracker Orange CMRA is a cell-permeant dye that freely diffuses across the cell membrane. Once inside the cell, two key reactions occur:

• Esterase Cleavage: Cytosolic esterases cleave the acetoxymethyl (AM) ester groups, rendering the dye fluorescent.[1][4]

• Thiol Reaction: The dye's chloromethyl group reacts with intracellular thiols, primarily on glutathione (B108866), in a reaction likely mediated by glutathione S-transferase.[5] This creates a membrane-impermeant fluorescent dye-thioether adduct that is well-retained within the cell.[1][5]

Q2: How long can I expect the CellTracker Orange CMRA dye to be retained in my cells?

A2: Cells labeled with CellTracker Orange CMRA have been shown to remain brightly fluorescent for at least 72 hours after staining and through at least four cell divisions.[5] However, the exact retention time can vary depending on the cell type, proliferation rate, and incubation conditions.[1]

Q3: Can I fix and permeabilize cells stained with CellTracker Orange CMRA?

A3: Yes, the dye-protein conjugates formed within the cell can be crosslinked by aldehyde-based fixatives like formaldehyde.[5] This allows for long-term sample storage.[5] However, it is important to note that some dye may be attached to smaller, unfixed metabolites, which can lead to a decrease in fluorescence upon permeabilization.[2]

Q4: Why am I seeing punctate or non-uniform staining?

A4: CellTracker dyes are designed for relatively uniform cytoplasmic staining.[1] If you observe a punctate pattern, it could be indicative of cell stress or the dye being sequestered in vesicles. Ensure that the staining conditions are optimal and that the cells are healthy.

Q5: Is it possible for the dye to transfer between cells in a co-culture?

A5: CellTracker dyes are designed to not be transferred to adjacent cells in a population.[3][5] If you observe dye transfer, it is most likely due to inadequate washing after the initial staining, which leaves free dye in the medium that can then stain the unstained cell population.[2]

Data Presentation

Recommended Staining Parameters

Parameter	Recommendation	Rationale
Dye Concentration (Long-term > 3 days)	5-25 µM[1][3][4]	Ensures a strong, lasting signal in proliferating cells.
Dye Concentration (Short-term < 3 days)	0.5-5 µM[1][3][4]	Minimizes potential cytotoxicity for shorter experiments.
Incubation Time	15-45 minutes[1]	Sufficient time for dye uptake and intracellular reaction.
Staining Medium	Serum-free medium[1][2]	Prevents premature dye cleavage by serum esterases.
Buffers	Avoid amine- and thiol-containing buffers[1][3]	Prevents reaction with the dye, which would reduce staining efficiency.

Experimental Protocols

Protocol 1: Staining Adherent Cells

• Cell Preparation: Grow adherent cells on coverslips or in culture dishes to the desired confluency in their appropriate culture medium.

• Prepare Staining Solution:

  • Allow the vial of CellTracker Orange CMRA dye to warm to room temperature before opening.

  • Prepare a 10 mM stock solution in high-quality, anhydrous DMSO.[5]

  • Dilute the stock solution in serum-free medium to the final working concentration (e.g., 5 µM).[5] Warm the working solution to 37°C.[5]

• Staining:

  • Remove the culture medium from the cells.

  • Add the pre-warmed staining solution to the cells.

  • Incubate for 15-45 minutes at 37°C.[1]

• Post-Staining Wash:

  • Remove the staining solution.

  • Wash the cells thoroughly with fresh, pre-warmed, complete culture medium.

  • Incubate the cells for another 30 minutes at 37°C to allow for the modification and secretion of any remaining unbound dye.[6]

• Imaging: The cells are now ready for imaging or further experimentation.

Protocol 2: Staining Suspension Cells

• Cell Preparation: Harvest suspension cells by centrifugation.

• Prepare Staining Solution: Prepare the staining solution as described in Protocol 1.

• Staining:

  • Resuspend the cell pellet gently in the pre-warmed staining solution.

  • Incubate for 15-45 minutes at 37°C with occasional gentle mixing.[1]

• Post-Staining Wash:

  • Centrifuge the cells to pellet them and remove the staining solution.

  • Resuspend the cells in fresh, pre-warmed, complete culture medium.

  • Incubate for an additional 30 minutes at 37°C.

• Final Preparation: Pellet the cells one final time and resuspend them in fresh medium for imaging or further analysis.

Visualizations

Caption: Mechanism of CellTracker Orange CMRA dye retention.

Caption: Optimized workflow for staining cells with CellTracker Orange CMRA.

References

• 1. ulab360.com [ulab360.com]
• 2. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 6. pubs.acs.org [pubs.acs.org]

Optimizing CellTracker Orange CMRA Dye Incubation: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the incubation time for CellTracker Orange CMRA Dye. Below, you will find troubleshooting advice and frequently asked questions to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended incubation time for CellTracker Orange CMRA Dye?

A standard incubation time of 15 to 45 minutes is recommended for most cell types.[1][2][3][4][5] However, the optimal time can vary depending on the specific cell line and experimental conditions.

Q2: What is the optimal concentration of CellTracker Orange CMRA Dye to use?

The ideal concentration typically ranges from 0.5 µM to 25 µM.[2][3][6][7][8] For long-term studies (over 3 days) or rapidly dividing cells, a higher concentration of 5-25 µM is often required.[2][3][7][8] For shorter experiments, such as viability assays, a lower concentration of 0.5-5 µM is usually sufficient.[2][3][7][8] It is crucial to keep the dye concentration as low as possible to maintain normal cellular physiology.[2][3][7][8]

Q3: Can I stain my cells in the presence of serum?

No, it is recommended to stain cells in serum-free medium.[6][7][9] Serum can contain esterase activity that may prematurely cleave the dye, preventing it from entering the cells.[9] After the staining period, you can return the cells to a medium containing serum.[9]

Q4: Is CellTracker Orange CMRA Dye toxic to cells?

CellTracker fluorescent probes are designed to have low cytotoxicity and generally do not affect cell viability or proliferation at working concentrations.[1][2][3][4][10] However, overloading the cells with dye can have adverse effects that may not be immediately obvious.[2][3][6][7][8] For instance, peripheral blood lymphocytes show a normal response when treated with up to 1 µM of the dye, but not with concentrations exceeding 5 µM.[2][3][6][7][8]

Q5: How long does the fluorescence signal last?

The fluorescent signal from CellTracker dyes is well-retained in cells for at least 72 hours, which typically spans three to six cell generations.[1][2][3][4][5][10]

Q6: Can I fix the cells after staining with CellTracker Orange CMRA Dye?

Yes, the dye reacts with thiol groups on proteins and can be fixed with aldehyde-based fixatives like formaldehyde.[5][6][9] However, be aware that some dye may be attached to smaller molecules that can leak out of the cell after permeabilization, potentially leading to a decrease in fluorescence.[9]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or no fluorescence signal	1. Staining in the presence of serum. 2. Inadequate dye concentration or incubation time. 3. Dye degradation due to improper storage.	1. Ensure staining is performed in serum-free medium.[9] 2. Increase the dye concentration and/or extend the incubation time.[9] 3. Store the dye in a freezer (-5°C to -30°C) and protect it from light.[1]
High background fluorescence	Incomplete removal of unincorporated dye.	Extend the number and duration of washing steps after the incubation period.[9]
Uneven or punctate staining	Suboptimal dye concentration or cell health.	Test a range of dye concentrations to find the optimal one for your cell type. Ensure cells are healthy and evenly distributed before staining.
Cell death or altered morphology	Dye concentration is too high (cytotoxicity).	Reduce the dye concentration to the lowest effective level.[2][3][6][7][8] Perform a titration experiment to determine the optimal non-toxic concentration.
Signal bleed-through in multi-color imaging	Spectral overlap with other fluorophores.	1. Check single-color controls to confirm bleed-through. 2. Reduce the dye concentration to decrease brightness. 3. Choose dyes with more widely separated emission spectra.[9]

Experimental Protocols

Standard Staining Protocol for Adherent Cells

• Cell Preparation: Grow adherent cells on coverslips or in culture dishes until they reach the desired confluency.

• Prepare Working Solution: Allow the CellTracker Orange CMRA Dye vial to warm to room temperature before opening. Prepare a 10 mM stock solution in high-quality, anhydrous DMSO. Dilute the stock solution in serum-free medium to the desired final working concentration (e.g., 0.5-25 µM).[3][5][6][7] Warm the working solution to 37°C.[2][3][6][7]

• Staining: Remove the culture medium from the cells. Gently add the pre-warmed working solution to cover the cells.

• Incubation: Incubate the cells for 15-45 minutes at 37°C.[2][3][5][6][7]

• Wash: Remove the staining solution and wash the cells with fresh, pre-warmed, serum-free medium.

• Post-Incubation: Add fresh, pre-warmed culture medium (with or without serum) and incubate for another 30 minutes at 37°C to allow for modification of the dye.[5][6][7]

• Imaging: The cells are now ready for imaging using appropriate fluorescence microscopy filters (Excitation: 548 nm, Emission: 576 nm).[11][12]

Standard Staining Protocol for Suspension Cells

• Cell Preparation: Harvest suspension cells by centrifugation.

• Prepare Working Solution: Prepare the dye working solution as described for adherent cells.

• Staining: Resuspend the cell pellet gently in the pre-warmed working solution.

• Incubation: Incubate the cells for 15-45 minutes at 37°C.[2][3][5][6][7]

• Wash: Centrifuge the cells to pellet them and remove the staining solution. Resuspend the cells in fresh, pre-warmed, serum-free medium and centrifuge again. Repeat the wash step if necessary.

• Post-Incubation: Resuspend the cells in fresh, pre-warmed culture medium (with or without serum) and incubate for another 30 minutes at 37°C.[5][6][7]

• Imaging: The cells are now ready for imaging.

Visual Guides

Caption: General workflow for staining cells with CellTracker Orange CMRA Dye.

Caption: Mechanism of action for CellTracker Orange CMRA Dye within a cell.

References

• 1. Invitrogen CellTracker Fluorescent Probes 20 x 50 μg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.co.uk]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. ulab360.com [ulab360.com]
• 4. Invitrogen CellTracker Fluorescent Probes 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 5. takara.co.kr [takara.co.kr]
• 6. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 7. ulab360.com [ulab360.com]
• 8. gongyingshi.com [gongyingshi.com]
• 9. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 10. lumiprobe.com [lumiprobe.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: CellTracker™ Orange CMRA Dye

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the use of CellTracker™ Orange CMRA Dye.

Troubleshooting Guide: Uneven Staining

Uneven or inconsistent staining is a common issue encountered during cell labeling experiments. This guide provides a systematic approach to identify and resolve the root causes of patchy or heterogeneous fluorescence intensity.

Logical Troubleshooting Workflow

The following diagram illustrates a step-by-step process to diagnose and troubleshoot uneven staining with CellTracker™ Orange CMRA Dye.

Caption: A flowchart for troubleshooting uneven staining.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of uneven staining with CellTracker™ Orange CMRA Dye?

A1: Failure to achieve bright and uniform labeling is a common issue.[1] Several factors can contribute to this:

• Suboptimal Dye Concentration: Using a concentration that is too high or too low can result in inconsistent staining.

• Presence of Serum: Serum may contain esterase activity that can prematurely cleave the dye, preventing its entry into cells.[2][3]

• Inadequate Incubation: Insufficient incubation time or inappropriate temperature can lead to incomplete staining.

• Poor Cell Health: Unhealthy or dying cells may not stain uniformly.

• Improper Washing: Residual extracellular dye can bind to the cell surface, causing uneven fluorescence.[3]

• Cell Clumping: Cells that are clumped together will not be uniformly exposed to the dye.

Q2: How does CellTracker™ Orange CMRA Dye work?

A2: CellTracker™ Orange CMRA is a fluorescent dye that freely passes through the membranes of live cells.[4][5] Once inside the cell, it is transformed into a cell-impermeant product. This dye requires enzymatic cleavage by cytosolic esterases to become fluorescent.[5][6][7] The dye then reacts with thiol groups, primarily through a glutathione (B108866) S-transferase-mediated reaction, forming covalent bonds with intracellular proteins.[4][5] This ensures the dye is well-retained in the cells for extended periods, even through several cell divisions.[4][5]

Caption: Mechanism of CellTracker™ Orange CMRA Dye.

Q3: What are the recommended staining conditions for CellTracker™ Orange CMRA Dye?

A3: Optimal staining conditions can vary depending on the cell type and experimental application.[4][8] However, general guidelines are provided in the table below. It is highly recommended to perform a titration to determine the optimal dye concentration for your specific cells.[4][5]

Parameter	Recommendation	Notes
Working Concentration	0.5 - 25 µM	For long-term studies (>3 days) or rapidly dividing cells, use 5-25 µM. For shorter experiments, 0.5-5 µM is often sufficient.[4][5]
Incubation Time	15 - 45 minutes	This can be optimized for different cell types.[8][9]
Incubation Temperature	37°C	Or the appropriate growth temperature for the specific cell type.[9]
Staining Medium	Serum-free medium	Avoid serum as it can contain esterases that prematurely cleave the dye.[2][3] Also, avoid amine- and thiol-containing buffers.[4][5][8]

Q4: Can I fix and permeabilize cells after staining with CellTracker™ Orange CMRA Dye?

A4: Yes, cells stained with CellTracker™ dyes can be fixed.[3] The dye covalently binds to intracellular proteins, allowing for good retention after fixation.[3] However, some of the dye may be attached to smaller molecules that could leak out of the cell following permeabilization, which might result in a decrease in fluorescence.[3]

Experimental Protocol: Standard Staining Procedure

This protocol provides a general guideline for staining cells in suspension with CellTracker™ Orange CMRA Dye.

Caption: Standard staining protocol workflow.

Detailed Steps:

• Prepare a 10 mM stock solution of CellTracker™ Orange CMRA Dye in high-quality, anhydrous DMSO.[9]

• Dilute the stock solution to the desired working concentration (0.5-25 µM) in pre-warmed, serum-free medium.[9]

• For cells in suspension, harvest by centrifugation and resuspend the cell pellet gently in the pre-warmed working solution.[8] For adherent cells, remove the culture medium and add the pre-warmed working solution to the culture dish.[8]

• Incubate the cells for 15-45 minutes under appropriate growth conditions (e.g., 37°C).[8][9]

• After incubation, centrifuge the cell suspension and remove the dye-containing medium.[9] For adherent cells, simply aspirate the working solution.

• Wash the cells by resuspending them in fresh, pre-warmed complete culture medium. Centrifuge again and discard the supernatant. Repeat the wash step if necessary to remove any unincorporated dye.[3]

• Resuspend the final cell pellet in complete medium for subsequent experiments or analysis.

References

• 1. Optimized staining and proliferation modeling methods for cell division monitoring using cell tracking dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cell Tracing and Tracking Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 4. ulab360.com [ulab360.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Membrane-Permeant Reactive Tracers—Section 14.2 | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. ulab360.com [ulab360.com]
• 9. ulab360.com [ulab360.com]

Technical Support Center: Troubleshooting CellTracker Orange CMRA Dye Signal Fading in Long-Term Imaging

Welcome to the technical support center for CellTracker™ Orange CMRA dye. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding signal fading during long-term imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is CellTracker™ Orange CMRA dye and how does it work?

CellTracker™ Orange CMRA (5-(and-6)-(4-chloromethyl)benzoyl)amino-tetramethylrhodamine) is a fluorescent probe designed for long-term cell tracking.[1][2][3] Its mechanism involves two key steps. First, the non-fluorescent dye freely crosses the cell membrane.[4] Once inside the cell, intracellular esterases cleave the acetoxymethyl (AM) ester group, rendering the molecule fluorescent.[4] Subsequently, a reactive chloromethyl group covalently binds to intracellular thiols, primarily on proteins, via a glutathione (B108866) S-transferase-mediated reaction.[4] This covalent attachment ensures the dye is well-retained within the cells through multiple generations and is not transferred to adjacent cells in a population.[3][4]

Q2: How long can I expect the signal from CellTracker™ Orange CMRA to last?

The fluorescence signal from CellTracker™ Orange CMRA can be detected for at least 72 hours and through several cell divisions.[4][5] However, the exact duration of a detectable signal is dependent on several factors including cell type, proliferation rate, and the imaging conditions.[6] For rapidly dividing cells, the dye is passed on to daughter cells, leading to a halving of the fluorescence intensity with each cell division.

Q3: Can I fix and permeabilize cells stained with CellTracker™ Orange CMRA?

Yes, cells stained with CellTracker™ Orange CMRA can be fixed with aldehyde-based fixatives.[6] The covalent binding of the dye to intracellular proteins allows for its retention after fixation.[6] However, it's important to note that some of the dye may be attached to smaller, soluble molecules that can leak out of the cell upon permeabilization, potentially leading to a decrease in fluorescence intensity.[6]

Q4: I am not seeing any signal after staining my cells. What could be the problem?

There are several potential reasons for a lack of initial signal. A primary reason is the presence of serum in the staining medium.[6][7][8] Serum contains esterases that can prematurely cleave the AM group on the dye outside the cells, preventing it from crossing the cell membrane.[6][7][8] Always stain cells in serum-free medium.[5] After the staining period, you can return the cells to a serum-containing medium.[6][7][8] Other factors could include using a suboptimal dye concentration or an insufficient incubation time.[6][7][8]

Troubleshooting Guides

Issue 1: Rapid Signal Fading or Photobleaching

Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to a loss of fluorescence upon exposure to light.[9] This is a common issue in long-term imaging experiments.

• Optimize Imaging Parameters: This is the most critical step in reducing photobleaching.

  • Reduce Laser Power: Use the lowest laser power that provides a sufficient signal-to-noise ratio.

  • Minimize Exposure Time: Keep the exposure time for image acquisition as short as possible.

  • Decrease Imaging Frequency: Image the cells less frequently. For example, instead of every 10 minutes, try imaging every 30 or 60 minutes.[10]

  • Use a Higher Gain Setting: Increasing the detector gain can compensate for a lower laser power, although this may also increase noise.

  • Employ Z-stacks Judiciously: Only acquire Z-stacks if necessary for your experimental question, as this significantly increases the light exposure to the sample.

• Use Antifade Reagents: For live-cell imaging, consider using a live-cell compatible antifade reagent in your imaging medium.[10]

• Choose a More Photostable Dye: If photobleaching remains a significant issue, consider using an alternative long-term cell tracking dye with higher photostability.

Dye Family	Reported Photostability Characteristics	References
CellTracker™ Dyes	Generally show good photostability for long-term imaging, but can be susceptible to photobleaching under continuous and high-intensity illumination.	[5]
PKH Dyes	Exhibit high resistance to photobleaching and are suitable for very long-term in vivo studies. However, they can also be phototoxic.	[11]
CellBrite® Dyes	These dyes are very stable and can be used for long-term tracking, but the labeled membrane is internalized over time.	[12]
Genetically Encoded Reporters (e.g., GFP)	Offer excellent photostability for long-term imaging, as the fluorescent protein is continuously expressed by the cells.	[13]

Issue 2: Signal Loss Due to Cell Division

With each cell division, the CellTracker™ Orange CMRA dye is distributed between the two daughter cells, leading to a 50% reduction in fluorescence intensity per cell. This can lead to the signal fading to background levels in rapidly proliferating cell populations.

• Use a Higher Initial Staining Concentration: For rapidly dividing cells, using a higher initial concentration of the dye (in the range of 5-25 µM) can help to ensure that the signal remains detectable for more generations.[4][5]

• Switch to a Proliferation-Independent Tracking Method: If tracking for very long periods or through many cell divisions is required, consider using a genetically encoded fluorescent reporter like GFP. These reporters are continuously expressed, so the signal is maintained in daughter cells.

Issue 3: Signal Loss Due to Active Dye Efflux

Some cell types, particularly those expressing high levels of ATP-binding cassette (ABC) transporters, can actively pump the fluorescent dye out of the cell, leading to a gradual loss of signal.[14]

• Identify Potential Efflux Pumps: The most common efflux pumps associated with multidrug resistance are ABCB1 (P-glycoprotein) and ABCC1 (MRP1).[15][16][17]

• Use Efflux Pump Inhibitors: If dye extrusion is suspected, you can co-incubate the cells with an inhibitor of these transporters during and after staining.

Inhibitor	Target Transporter(s)	Typical Working Concentration	References
Verapamil	ABCB1 (P-gp)	1-10 µM	[15]
Valspodar	ABCB1 (P-gp)	1-5 µM	[15]
Tariquidar	ABCB1 (P-gp)	100-500 nM	[15]
MK-571	ABCC1 (MRP1)	10-50 µM	[18]
CBT-1®	ABCB1 (P-gp), ABCC1 (MRP1)	1-10 µM	[15][16]

Note: The optimal concentration of the inhibitor should be determined empirically for your specific cell type to avoid cytotoxicity.

Experimental Protocols

Protocol 1: Staining Cells with CellTracker™ Orange CMRA Dye

This protocol is a general guideline and may need to be optimized for your specific cell type and experimental conditions.

• Cell Preparation:

  • For adherent cells, seed them on coverslips or in imaging dishes to be 50-70% confluent on the day of staining.

  • For suspension cells, harvest and wash them once with serum-free medium.

• Staining Solution Preparation:

  • Allow the vial of CellTracker™ Orange CMRA dye to warm to room temperature.

  • Prepare a 10 mM stock solution in high-quality, anhydrous DMSO.

  • Dilute the stock solution in serum-free medium to the desired final working concentration (typically 0.5-25 µM). For long-term imaging, a concentration of 5-25 µM is recommended.[4][5]

• Cell Staining:

  • Remove the culture medium from the adherent cells or resuspend the suspension cells in the staining solution.

  • Incubate the cells for 15-45 minutes at 37°C, protected from light.[4]

  • Remove the staining solution.

  • Wash the cells twice with fresh, pre-warmed serum-free medium.

  • Add complete culture medium and incubate for at least 30 minutes before imaging to allow for complete de-esterification and reaction of the dye.[5]

Protocol 2: Long-Term Cell Tracking with PKH26

PKH26 is a lipophilic dye that stably incorporates into the cell membrane and is known for its long-term signal retention, making it suitable for in vivo tracking studies.[19][20]

• Cell Preparation:

  • Harvest and wash cells, resuspending them in a serum-free medium.

  • Count the cells and adjust the concentration to 2 x 10^7 cells/mL.[19]

• Staining:

  • Prepare a 2X cell suspension and a 2X dye solution in the provided Diluent C. A final dye concentration of 2 µM is often used.[20]

  • Rapidly mix equal volumes of the 2X cell suspension and 2X dye solution.

  • Incubate for 2-5 minutes at room temperature, protected from light.[20]

• Stopping the Reaction and Washing:

  • Stop the staining reaction by adding an equal volume of serum.[20]

  • Wash the cells three times with complete culture medium to remove unbound dye.[20]

  • Resuspend the cells in the appropriate medium for your experiment.

Protocol 3: Long-Term Cell Tracking with CellBrite® Red

CellBrite® dyes are lipophilic membrane stains that are easy to use.[12]

• Staining Solution Preparation:

  • Prepare the staining solution by adding 5 µL of the CellBrite® Red labeling solution to 1 mL of normal growth medium.[12]

• Staining Adherent Cells:

  • Remove the growth medium from the cells.

  • Add enough staining medium to cover the cells.

  • Incubate for 20 minutes at 37°C.[12]

• Washing:

  • Remove the staining medium.

  • Wash the cells three times by adding fresh, warm growth medium and incubating for 5 minutes each time.[12]

Protocol 4: Long-Term Cell Tracking with Genetically Encoded GFP

Using a lentiviral vector to express Green Fluorescent Protein (GFP) provides a stable and long-lasting signal for cell tracking.

• Cell Seeding (Day 1):

  • Seed your target cells in a 24-well plate at a density that will result in 50-70% confluency at the time of transduction.[21][22][23]

• Transduction (Day 2):

  • Thaw the lentiviral particles containing the GFP construct on ice.

  • Remove the culture medium from the cells and add fresh medium containing polybrene (typically 8 µg/mL) to enhance transduction efficiency.

  • Add the appropriate amount of lentiviral particles to achieve the desired multiplicity of infection (MOI).

  • Incubate the cells overnight at 37°C.[21]

• Medium Change and Expansion (Day 3 onwards):

  • Remove the virus-containing medium and replace it with fresh complete culture medium.

  • Allow the cells to grow and express GFP. The signal can usually be detected within 48-72 hours.

  • For stable cell line generation, you can select for transduced cells using an appropriate antibiotic resistance marker if included in the lentiviral vector.[21][22]

Visualizations

Caption: Troubleshooting workflow for CellTracker Orange CMRA signal fading.

Caption: Mechanism of CellTracker Orange CMRA dye activation and retention.

Caption: Decision tree for selecting a long-term cell tracking method.

References

• 1. FluoroFinder [app.fluorofinder.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CellTracker Orange/CellTracker Orange FluoroFinder [app.fluorofinder.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. ulab360.com [ulab360.com]
• 6. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 7. Cell Tracing and Tracking Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. Cell Tracing and Tracking Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Quantitative fluorescence loss in photobleaching for analysis of protein transport and aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Phototoxicity of the fluorescent membrane dyes PKH2 and PKH26 on the human hematopoietic KG1a progenitor cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biotium.com [biotium.com]
• 13. biorxiv.org [biorxiv.org]
• 14. journals.plos.org [journals.plos.org]
• 15. Inhibition of P-glycoprotein (ABCB1)- and multidrug resistance-associated protein 1 (ABCC1)-mediated transport by the orally administered inhibitor, CBT-1® - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Inhibition of P-glycoprotein (ABCB1)- and multidrug resistance-associated protein 1 (ABCC1)-mediated transport by the orally administered inhibitor, CBT-1((R)) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Karanjin interferes with ABCB1, ABCC1, and ABCG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Protocol for isolation and functional validation of label-retaining quiescent colorectal cancer stem cells from patient-derived organoids for RNA-seq - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. origene.com [origene.com]
• 22. gentarget.com [gentarget.com]
• 23. gentarget.com [gentarget.com]

Washing steps to remove unbound CellTracker Orange CMRA Dye.

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals effectively use CellTracker™ Orange CMRA Dye. Our focus is on the critical washing steps required to remove unbound dye, ensuring low background and high-quality cell labeling for your experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the removal of unbound CellTracker™ Orange CMRA Dye.

Q1: I am observing high background fluorescence in my negative control cells after co-culture. What could be the cause?

A1: High background fluorescence in unlabeled cells after co-culture is often due to the presence of residual, unbound CellTracker™ Orange CMRA Dye in the medium. If not adequately washed away after the initial staining, this unincorporated dye can passively diffuse and label neighboring cells.[1] To mitigate this, it is crucial to perform thorough washing steps after staining and before co-culturing. Consider increasing the number and duration of washes.[1]

Q2: My fluorescent signal is weak after staining. Should I reduce the number of washes?

A2: While it may seem counterintuitive, reducing the number of washes is not the recommended first step for a weak signal. Insufficient signal is more likely due to suboptimal staining conditions. Staining in the presence of serum can lead to premature cleavage of the AM group on the dye by esterases found in serum, which prevents the dye from entering the cells.[1] Ensure you are using a serum-free medium during the staining incubation.[2][3][4] You can also try optimizing the dye concentration and incubation time to increase signal intensity.[1]

Q3: Can I fix my cells after staining with CellTracker™ Orange CMRA Dye? Will this affect the washing steps?

A3: Yes, cells stained with CellTracker™ Orange CMRA Dye can be fixed.[1][3] The dye covalently binds to thiol-containing proteins, allowing it to be retained after fixation with formaldehyde-based fixatives.[1][3] The standard washing steps to remove unbound dye should be performed before fixation. After fixation, you should perform additional washes with a buffer like PBS to remove the fixative.[3][5]

Frequently Asked Questions (FAQs)

Q1: What is the basic principle behind CellTracker™ Orange CMRA Dye and the importance of washing?

A1: CellTracker™ Orange CMRA Dye is a fluorescent probe that freely passes through the membranes of live cells.[3][4] Once inside the cell, cytosolic esterases cleave a component of the dye, making it fluorescent and cell-impermeant.[2][4] The dye also contains a mild thiol-reactive chloromethyl group that allows it to covalently bind to intracellular proteins, ensuring its retention through cell division and preventing its transfer to adjacent cells.[1][3][4] Washing is critical to remove any dye that has not entered the cells or has not been fully activated and bound, as this residual dye can lead to high background fluorescence and non-specific labeling of other cells.[1]

Q2: What is the recommended buffer for washing the cells?

A2: A balanced salt solution such as Phosphate-Buffered Saline (PBS) is a commonly recommended washing buffer.[3][5] It is important to avoid amine- and thiol-containing buffers during the staining and initial washing steps, as they can react with the dye.[2][3][4]

Q3: How many washes are typically sufficient to remove unbound dye?

A3: While the exact number can depend on the cell type and experimental conditions, a common protocol involves at least one to two washes.[6] For suspension cells, this typically involves centrifuging the cells, aspirating the supernatant, and resuspending the cell pellet in fresh, pre-warmed medium or buffer.[2][4][6][7] For adherent cells, it involves removing the staining solution and gently adding fresh, pre-warmed medium.[2][4] If high background persists, increasing the number and duration of washes is recommended.[1]

Experimental Protocols

Standard Washing Protocol for Unbound CellTracker™ Orange CMRA Dye

This protocol outlines the essential washing steps for both adherent and suspension cells after staining.

Parameter	Adherent Cells	Suspension Cells
Initial Step	After the 15-45 minute incubation with the CellTracker™ working solution, carefully aspirate the solution from the culture vessel.[2][4]	After the 15-45 minute incubation, centrifuge the cells to form a pellet.[2][4][7] Carefully aspirate the supernatant containing the working solution.
First Wash	Gently add fresh, pre-warmed, complete culture medium to the cells. Incubate for at least 30 minutes at 37°C.[3]	Gently resuspend the cell pellet in fresh, pre-warmed, complete culture medium.
Subsequent Washes	Aspirate the medium and wash one to two more times with pre-warmed PBS or complete culture medium.	Centrifuge the cells again to form a pellet. Aspirate the supernatant and resuspend the pellet in fresh, pre-warmed PBS or complete culture medium. Repeat for a total of one to two washes.[6]
Final Step	After the final wash, add fresh culture medium and return the cells to the incubator.	After the final wash, resuspend the cells in the desired volume of fresh culture medium for downstream applications.

Note: The optimal dye concentration typically ranges from 0.5 µM to 25 µM, depending on the cell type and duration of the experiment.[2][3][4]

Visualizing the Workflow

The following diagram illustrates the key decision points and steps in the workflow for washing unbound CellTracker™ Orange CMRA Dye.

Caption: Workflow for washing unbound CellTracker™ Orange CMRA Dye.

References

• 1. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 2. ulab360.com [ulab360.com]
• 3. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. takara.co.kr [takara.co.kr]
• 6. Optimized Staining and Proliferation Modeling Methods for Cell Division Monitoring using Cell Tracking Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: CellTracker™ Orange CMRA vs. CellTracker™ Orange CMTMR for Live Cell Imaging

In the dynamic field of cellular research, the ability to track living cells over extended periods is paramount. CellTracker™ Orange CMRA and CellTracker™ Orange CMTMR are two fluorescent dyes from Thermo Fisher Scientific designed for this purpose. While both offer long-term cell tracking capabilities, they possess fundamental differences in their chemical properties and mechanisms of action that make them suitable for different experimental needs. This guide provides an objective comparison of their performance, supported by available data, to aid researchers in selecting the optimal dye for their studies.

Core Differences and Performance Characteristics

The primary distinction between CellTracker™ Orange CMRA and CellTracker™ Orange CMTMR lies in their fluorescence activation and subcellular localization. CMRA is a non-fluorescent molecule that requires cleavage by intracellular esterases to become fluorescent. In contrast, CMTMR is inherently fluorescent and does not require enzymatic activation.[1][2] This difference has significant implications for their use in specific cell types and experimental conditions.

A crucial point of divergence is their subcellular distribution. At neutral pH, CellTracker™ Orange CMRA carries a net negative charge, which is thought to promote its retention within the cytoplasm.[3] Conversely, CellTracker™ Orange CMTMR has a net positive charge, which may lead to its sequestration in organelles with a negative membrane potential, such as mitochondria.[3] This differential localization is a critical consideration for experiments where cytoplasmic versus organellar tracking is desired.

Both dyes are designed for long-term cell tracking, with reports indicating stable fluorescence for at least 72 hours and through several cell generations.[1][2][4] They are transferred to daughter cells upon cell division but not to adjacent cells in a co-culture.[1][4] Both dyes are also fixable, allowing for subsequent immunocytochemistry or other fixed-cell analyses.[4][5]

Quantitative Data Summary

Feature	CellTracker™ Orange CMRA	CellTracker™ Orange CMTMR
Excitation (max)	~548 nm	~541 nm
Emission (max)	~576 nm	~565 nm
Fluorescence Activation	Requires intracellular esterase cleavage	Inherently fluorescent
Subcellular Localization	Primarily cytoplasmic	Potential for mitochondrial sequestration
Cell Retention	≥ 72 hours	≥ 72 hours
Fixable	Yes	Yes
Common Filter Set	TRITC	TRITC

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the mechanism of action for each dye and a general workflow for cell tracking experiments.

A diagram illustrating the different activation mechanisms of CMRA and CMTMR.

A simplified workflow for labeling cells with CellTracker™ dyes.

Detailed Experimental Protocol

This protocol provides a general guideline for staining either adherent or suspension cells with CellTracker™ Orange CMRA or CMTMR. Optimization may be required for specific cell types and experimental conditions.

Materials:

• CellTracker™ Orange CMRA or CMTMR dye

• Anhydrous dimethylsulfoxide (DMSO)

• Serum-free culture medium

• Complete culture medium

• Phosphate-buffered saline (PBS)

• Adherent or suspension cells in culture

Protocol:

• Prepare a 10 mM Stock Solution:

  • Allow the vial of CellTracker™ dye to warm to room temperature before opening.

  • Add the appropriate amount of anhydrous DMSO to the vial to create a 10 mM stock solution.

  • Mix well by vortexing.

  • Store any unused stock solution at -20°C, protected from light.

• Prepare the Staining Solution:

  • Dilute the 10 mM stock solution in serum-free medium to a final working concentration of 0.5-25 µM.[1][6] The optimal concentration should be determined empirically for your specific cell type and application. For long-term studies, a higher concentration (5-25 µM) may be necessary, while for short-term assays, a lower concentration (0.5-5 µM) is often sufficient.[1][6]

  • Warm the staining solution to 37°C before use.

• Cell Staining:

  • For Adherent Cells:

    • Remove the culture medium from the cells.

    • Add the pre-warmed staining solution to the cells, ensuring the entire surface is covered.

    • Incubate for 15-45 minutes at 37°C.[6]

    • Remove the staining solution and wash the cells once with fresh, pre-warmed complete culture medium.

    • Add fresh complete culture medium to the cells.

  • For Suspension Cells:

    • Pellet the cells by centrifugation.

    • Resuspend the cell pellet in the pre-warmed staining solution.

    • Incubate for 15-45 minutes at 37°C.[6]

    • Pellet the cells by centrifugation and remove the staining solution.

    • Resuspend the cell pellet in fresh, pre-warmed complete culture medium.

• Imaging and Analysis:

  • The stained cells are now ready for imaging or other downstream applications.

  • For fluorescence microscopy, use a standard TRITC filter set.

Choosing the Right Dye for Your Experiment

The decision between CellTracker™ Orange CMRA and CMTMR should be guided by the specific requirements of your experiment.

A decision tree to help select the appropriate dye.

Choose CellTracker™ Orange CMRA if:

• You require uniform cytoplasmic staining.

• You want to avoid potential artifacts from mitochondrial sequestration of the dye.

• Your cells have sufficient esterase activity for fluorescence activation.

Choose CellTracker™ Orange CMTMR if:

• You are working with cells that have low esterase activity.

• Your primary goal is to label cells for long-term tracking and potential mitochondrial accumulation is not a concern for your experimental interpretation.

• You require a dye that is fluorescent upon entry into the cell.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. ulab360.com [ulab360.com]
• 3. researchgate.net [researchgate.net]
• 4. Invitrogen CellTracker Fluorescent Probes 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.nl]
• 5. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 6. gongyingshi.com [gongyingshi.com]

Navigating the Spectrum of Long-Term Cell Tracking: A Guide to Alternatives for CellTracker Orange CMRA Dye

For researchers engaged in the long-term observation of cellular dynamics, the selection of an appropriate fluorescent label is paramount. CellTracker Orange CMRA Dye has long been a staple for such applications. However, a diverse landscape of alternative dyes now offers a range of spectral properties, labeling strategies, and performance characteristics. This guide provides an objective comparison of prominent alternatives to CellTracker Orange CMRA, supported by available experimental data, to aid researchers, scientists, and drug development professionals in making informed decisions for their specific experimental needs.

At a Glance: Comparing Long-Term Cell Tracking Dyes

The following table summarizes the key quantitative and qualitative features of CellTracker Orange CMRA and its primary alternatives. It is important to note that performance characteristics can be cell-type and application-dependent.

Feature	CellTracker Orange CMRA	CellTrace™ Far Red	PKH26
Target Molecule	Intracellular proteins (thiol-reactive)	Intracellular proteins (amine-reactive)	Cell membrane lipids
Labeling Mechanism	Covalent binding to thiols	Covalent binding to primary amines	Non-covalent intercalation into lipid bilayer
Excitation/Emission (nm)	548 / 576	630 / 661	551 / 567
Fluorescent Color	Orange	Far-Red	Red
Reported Dye Retention	At least 72 hours[1]	Bright fluorescence after 72 hours[2][3]	In vivo half-life of >100 days[4]
Cytotoxicity	Low cytotoxicity at working concentrations[1]	Low cytotoxicity; no greater than other CellTracker dyes after 3 days[2][3]	No adverse effect on proliferation at 0.04 µM; significant decrease in viable cells at 20 µM over 60 days[5]
Fixability	Yes, aldehyde-based fixatives	Yes, aldehyde-based fixatives	Yes, stable with formaldehyde (B43269) fixation
Cell-to-Cell Transfer	Not transferred to adjacent cells[1]	Not transferred to adjacent cells	Minimal with adequate washing[4]

In-Depth Dye Analysis: Mechanism and Performance

CellTracker™ and CellTrace™ Dyes: Cytoplasmic Labeling

CellTracker™ and the closely related CellTrace™ dyes are cell-permeant probes that, once inside the cell, are converted into a cell-impermeant form that covalently binds to intracellular proteins. This covalent linkage ensures stable, long-term labeling that is passed on to daughter cells upon cell division.

CellTracker Orange CMRA utilizes a chloromethyl moiety that reacts with thiol groups on intracellular proteins, primarily glutathione (B108866).[1] This reaction is often mediated by glutathione S-transferase. The dye requires cleavage by intracellular esterases to become fluorescent.[6]

CellTrace™ Far Red employs a succinimidyl ester that reacts with primary amines on intracellular proteins.[2][3] This amine-reactive chemistry provides a robust and stable fluorescent signal. Its far-red emission spectrum is advantageous for multiplexing with green fluorescent proteins (GFP) and other common fluorophores with minimal spectral overlap.[2][7]

Performance Insights: Studies on Jurkat cells have indicated that cytoplasmic dyes like CellTracker Green CMFDA (mechanistically similar to CMRA) can be actively extruded from cells, with one study reporting approximately 20% retention after 4 hours.[8] However, other reports show that CellTracker dyes are well-retained for at least 72 hours in many cell types.[1] A study on CellTracker Deep Red and CellTrace Far Red demonstrated low cytotoxicity and bright fluorescence even after 72 hours of staining.[2][3]

PKH Dyes: Lipophilic Membrane Labeling

The PKH family of dyes, including the red-fluorescent PKH26, utilizes a different labeling strategy. These lipophilic dyes have long aliphatic tails that intercalate non-covalently into the cell membrane's lipid bilayer. This method provides exceptionally stable and long-term labeling.

Performance Insights: PKH26 is renowned for its remarkable stability, with a reported in vivo half-life exceeding 100 days, making it highly suitable for very long-term in vivo cell tracking studies.[4] Studies on endothelial cells have shown that a 10 µM concentration of PKH26 provides optimal long-term fluorescence for up to 60 days without adversely affecting cell viability.[5] However, at higher concentrations (20 µM), a significant decrease in viable cells was observed over the same period.[5] It is also crucial to perform adequate washing steps after staining to minimize cell-to-cell transfer of the dye.[4]

Visualizing the Mechanisms and Workflow

To better understand the labeling processes and a typical experimental procedure, the following diagrams are provided.

References

• 1. Invitrogen CellTracker Fluorescent Probes 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 2. web-api.polscientific.com [web-api.polscientific.com]
• 3. researchgate.net [researchgate.net]
• 4. PKH26 Red Fluorescent Cell Membrane Labeling Sigma-Aldrich [sigmaaldrich.com]
• 5. Optimizing fluorescent labeling of endothelial cells for tracking during long-term studies of autologous transplantation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. selectscience.net [selectscience.net]
• 8. Evaluation Of Stability And Sensitivity Of Cell Fluorescent Labels When Used for Cell Migration - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: CellTracker Orange CMRA Dye vs. CFSE for Cell Tracking and Proliferation Studies

For researchers, scientists, and drug development professionals selecting the optimal fluorescent dye for cell tracking and proliferation analysis, a clear understanding of the available tools is paramount. This guide provides a detailed, data-driven comparison of two widely used dyes: CellTracker Orange CMRA and Carboxyfluorescein Succinimidyl Ester (CFSE). We delve into their mechanisms of action, key performance characteristics, and experimental protocols to facilitate an informed decision for your specific research needs.

Executive Summary

CellTracker Orange CMRA and CFSE are both effective fluorescent probes for monitoring cell movement, localization, and proliferation. However, they differ in their chemical reactivity, spectral properties, and potential for cytotoxicity. CFSE, a long-standing tool in proliferation studies, covalently labels intracellular proteins via amine-reactive succinimidyl ester groups. Its fluorescence is halved with each cell division, allowing for clear generational analysis. CellTracker Orange CMRA, a member of the CellTracker family of dyes, reacts with intracellular thiol groups, primarily glutathione, through a chloromethyl moiety. This provides stable, long-term labeling. While CFSE has been reported to exhibit higher toxicity in some cell types, CellTracker dyes are generally considered to be less cytotoxic. The choice between these two dyes will ultimately depend on the specific experimental requirements, including the cell type under investigation, the duration of the experiment, and the available instrumentation.

Data Presentation: Quantitative Comparison

Property	CellTracker Orange CMRA	CFSE (Carboxyfluorescein Diacetate, Succinimidyl Ester)
Excitation (max)	~548 nm[1]	~494 nm[2]
Emission (max)	~576 nm[1]	~521 nm[2]
Fluorescence Color	Orange	Green
Mechanism of Action	Freely diffuses into cells; intracellular esterases cleave acetate (B1210297) groups, and the chloromethyl group reacts with thiol groups (e.g., glutathione), trapping the fluorescent dye inside.[3][4]	Passively diffuses into cells; intracellular esterases cleave acetate groups, and the succinimidyl ester group covalently crosslinks with intracellular proteins.[2]
Typical Working Concentration	0.5 - 25 µM[3][5]	0.5 - 10 µM[6][7]
Incubation Time	15 - 45 minutes[4][5]	10 - 20 minutes[2]
Cellular Retention	Excellent, well-retained for at least 72 hours and through several generations.[3]	Well-retained due to covalent bonding, but a significant decrease in fluorescence can occur in the first 24 hours due to the clearing of short-lived proteins.[8]
Cytotoxicity	Generally considered to have low toxicity at working concentrations.[9]	Can exhibit toxicity, especially at higher concentrations (>2 µM), leading to reduced cell viability over time.[8][10]
Fixability	Yes, compatible with formaldehyde-based fixatives.[11]	Yes, compatible with formaldehyde-containing fixatives and saponin-based permeabilization.[2]
Primary Application	Long-term cell tracking, monitoring cell movement and location, and multigenerational tracking.[12]	Cell proliferation analysis by generational dye dilution.[13]

Mechanism of Action and Experimental Workflow

The distinct mechanisms by which CellTracker Orange CMRA and CFSE label cells are a key differentiating factor.

Caption: A diagram illustrating the distinct activation and binding mechanisms of CellTracker Orange CMRA and CFSE within a cell.

A typical experimental workflow for using these dyes in a cell proliferation assay followed by flow cytometry analysis is outlined below.

Caption: A generalized workflow for a cell proliferation study using fluorescent dyes.

Experimental Protocols

CellTracker Orange CMRA Staining Protocol (for Suspension Cells)

• Prepare Dye Stock Solution: Dissolve the lyophilized CellTracker Orange CMRA dye in high-quality, anhydrous DMSO to a final concentration of 10 mM.

• Prepare Working Solution: Dilute the stock solution to a final working concentration of 0.5–25 µM in serum-free medium.[3][5] It is recommended to test a range of concentrations to determine the optimal one for your cell type and application. For long-term studies ( >3 days) or rapidly dividing cells, a higher concentration (5–25 µM) may be necessary.[5]

• Cell Preparation: Harvest cells and resuspend them in the pre-warmed (37°C) working solution at a density of 1 x 10^6 cells/mL.

• Incubation: Incubate the cells for 15–45 minutes at 37°C.[4][5]

• Washing: Pellet the cells by centrifugation and resuspend them in fresh, pre-warmed complete culture medium to quench the staining reaction. Wash the cells twice more with complete medium.

• Analysis: The labeled cells are now ready for downstream applications, such as flow cytometry or fluorescence microscopy.

CFSE Staining Protocol (for Lymphocyte Proliferation)

• Prepare Dye Stock Solution: Prepare a 10 mM stock solution of CFSE in anhydrous DMSO.[2] Store in small, single-use aliquots at -20°C or -80°C, protected from light and moisture.[10]

• Cell Preparation: Wash cells twice in sterile PBS to remove any serum proteins. Resuspend the cells at a concentration of 1-10 x 10^6 cells/mL in PBS containing a low concentration of protein (e.g., 0.1% BSA) to improve staining consistency.[2][6][10]

• Staining: Add the CFSE stock solution to the cell suspension to achieve a final working concentration, typically between 1-10 µM.[7] Immediately vortex the cells gently to ensure uniform staining.

• Incubation: Incubate the cells for 10-20 minutes at room temperature or 37°C, protected from light.[2]

• Quenching and Washing: To stop the staining reaction, add 4-5 volumes of cold complete culture medium (containing serum) and incubate on ice for 5 minutes.[2] The proteins in the serum will react with any unbound CFSE. Wash the cells at least two to three times with complete medium to remove all unbound dye.[2][10]

• Analysis: A sample of cells should be analyzed immediately to determine the initial staining intensity (Generation 0). The remaining cells can be cultured for the desired period to assess proliferation.[10]

Performance Comparison and Considerations

Dye Retention and Signal Stability: Both dyes offer good retention due to their covalent binding within the cell.[11] CellTracker dyes are reported to be well-retained for at least 72 hours.[3] While CFSE also provides long-term staining, a notable drop in fluorescence can be observed in the first 24 hours post-staining, which is thought to be due to the turnover of short-lived proteins that were initially labeled.[8]

Cytotoxicity: This is a critical consideration, particularly for long-term studies or sensitive cell types. CFSE has been shown to induce toxicity and affect cell viability, especially at concentrations above 2 µM.[8] In contrast, CellTracker dyes are generally considered to have lower cytotoxicity at their effective working concentrations.[9]

Spectral Properties and Multiplexing: The distinct spectral properties of CellTracker Orange CMRA (orange fluorescence) and CFSE (green fluorescence) allow for flexibility in experimental design. CellTracker Orange CMRA is ideal for multiplexing with green fluorescent probes, such as GFP-expressing cell lines or antibodies conjugated to green fluorophores. Conversely, CFSE is a good choice when the red/orange channel is occupied.

Application-Specific Recommendations:

• For tracking cell division and quantifying proliferation generations: CFSE is the classic choice, with its distinct halving of fluorescence intensity providing a clear readout of cell division.

• For long-term cell tracking, migration, and co-culture studies where cell viability is paramount: CellTracker Orange CMRA is an excellent option due to its lower reported cytotoxicity and stable, long-lasting fluorescence.

• For experiments involving GFP-positive cells: CellTracker Orange CMRA is the preferred choice to avoid spectral overlap.

Conclusion

Both CellTracker Orange CMRA and CFSE are powerful tools for cell biologists. The choice between them should be guided by the specific demands of the experiment. For researchers prioritizing the detailed analysis of cell generations, CFSE remains a valuable and well-characterized reagent. However, for long-term tracking studies, experiments with sensitive cell types, or when multiplexing with green fluorescent probes, CellTracker Orange CMRA offers a compelling alternative with its bright, stable fluorescence and lower potential for cytotoxicity. As with any assay, optimization of staining conditions for your specific cell type and experimental setup is crucial for obtaining reliable and reproducible results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. bio-gems.com [bio-gems.com]
• 3. takara.co.kr [takara.co.kr]
• 4. ulab360.com [ulab360.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. flowcytometry.utoronto.ca [flowcytometry.utoronto.ca]
• 7. CFSE Cell Proliferation Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. A Guide to Studying Cell Proliferation by Generational Tracing | Thermo Fisher Scientific - KR [thermofisher.com]
• 9. Tracking Cells Through Time and Space | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. bu.edu [bu.edu]
• 11. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 12. FluoroFinder [app.fluorofinder.com]
• 13. CellTrace CFSE Cell Proliferation Kit Protocol | Thermo Fisher Scientific - TW [thermofisher.com]

A Head-to-Head Comparison: CellTracker™ Orange CMRA Dye vs. Lipophilic Dyes like DiI for Cell Tracking

For researchers engaged in cell tracking, migration, and long-term fate studies, the choice of fluorescent label is paramount. An ideal dye should be bright, photostable, well-retained within the cell, and non-toxic. This guide provides an in-depth, objective comparison between two popular choices for orange-red fluorescence cell labeling: CellTracker™ Orange CMRA Dye and the family of lipophilic carbocyanine dyes, exemplified by DiI.

At a Glance: Key Differences

Feature	CellTracker™ Orange CMRA Dye	Lipophilic Dyes (e.g., DiI)
Labeling Mechanism	Covalent binding to intracellular thiols	Insertion into the plasma membrane's lipid bilayer
Cellular Localization	Cytoplasmic	Primarily plasma membrane, with eventual internalization into vesicular structures
Dye Retention	Excellent; passed to daughter cells for several generations.[1][2][3]	Excellent; retained for extended periods.[4]
Intercellular Transfer	No transfer to adjacent cells.[1][2][3]	Potential for transfer if cell membranes fuse.[5]
Fixability	Well-retained after fixation with aldehydes.[5]	Can be fixed with formaldehyde, but may be lost with some permeabilization methods.[4][5]
Photostability	Generally good photostability.[6]	Generally high photostability.[7][8][9]
Cytotoxicity	Low cytotoxicity at working concentrations.[10][11][12]	Low cytotoxicity at working concentrations.[13]

Mechanism of Action: A Tale of Two Strategies

The fundamental difference between CellTracker™ Orange CMRA and lipophilic dyes lies in their mechanism of labeling and retention.

CellTracker™ Orange CMRA is a cell-permeant dye that freely crosses the cell membrane. Once inside the cell, it undergoes a glutathione (B108866) S-transferase-mediated reaction with intracellular thiol-containing proteins and peptides.[1][2][3] This reaction cleaves the acetate (B1210297) groups, rendering the dye fluorescent and, crucially, creating a covalent bond that anchors it within the cytoplasm. This covalent linkage ensures excellent retention and prevents transfer to neighboring cells.[1][2][3]

CellTracker™ Orange CMRA labeling mechanism.

Lipophilic dyes like DiI , on the other hand, are characterized by their long hydrocarbon tails. These dyes partition into the lipid bilayer of the plasma membrane, effectively becoming part of the cell's outer boundary.[4] They diffuse laterally throughout the membrane, leading to uniform labeling of the cell surface. Over time, in live cells, the labeled membrane can be internalized through normal cellular processes, leading to the appearance of fluorescent vesicles within the cytoplasm.[4]

DiI labeling mechanism.

Performance Comparison: A Data-Driven Overview

While direct head-to-head quantitative comparisons in single studies are limited, the available data provides valuable insights into the performance of each dye.

Performance Metric	CellTracker™ Orange CMRA	Lipophilic Dyes (e.g., DiI)
Excitation/Emission (nm)	~548 / 576[12][14]	~549 / 565[4]
Fluorescence Quantum Yield	Data not readily available	~0.2-0.4 in membranes (can vary)
Photostability	Described as "reasonably photostable".[6]	Generally high photostability.[7][8][9]
Cytotoxicity (IC50)	Generally low at working concentrations (e.g., 0.5-25 µM).[10][11] Specific IC50 values are cell-type dependent and not broadly published.	Varies by specific dye and cell type; can range from low to moderate. For some cyanine (B1664457) dyes, IC50 values can be in the low micromolar to nanomolar range.[13][15]
Dye Retention	>72 hours, through 3-6 cell generations.[12]	Can be retained for weeks to months in non-dividing cells.[4]
Intercellular Transfer	Not observed.[2][3]	Can occur through gap junctions or membrane fusion.[16]

Experimental Protocols

Detailed methodologies for cell labeling are crucial for reproducible results. Below are generalized protocols for both suspension and adherent cells.

CellTracker™ Orange CMRA Staining Protocol

References

• 1. A new structure–activity relationship for cyanine dyes to improve photostability and fluorescence properties for live cell imaging - Chemical Science (RSC Publishing) DOI:10.1039/C8SC01574K [pubs.rsc.org]
• 2. Cyanine fluorophore derivatives with enhanced photostability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Scrape Loading/Dye Transfer Assay | Springer Nature Experiments [experiments.springernature.com]
• 4. biotium.com [biotium.com]
• 5. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 6. tandfonline.com [tandfonline.com]
• 7. arxiv.org [arxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. ulab360.com [ulab360.com]
• 12. Invitrogen CellTracker Fluorescent Probes 20 x 50 μg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.co.uk]
• 13. Cytotoxic effect of thiacarbocyanine dyes on human colon carcinoma cells and inhibition of bovine heart mitochondrial NADH-ubiquinone reductase activity via a rotenone-type mechanism by two of the dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. file.medchemexpress.com [file.medchemexpress.com]
• 15. Cytotoxicities Of Tumor Seeking Dyes: Impact On Future Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 16. An Assay to Assess Gap Junction Communication in Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Confirming Covalent Binding of CellTracker™ Orange CMRA Dye: A Comparative Guide

For researchers engaged in cell tracking, migration, and long-term fate studies, ensuring the stable and reliable labeling of cells is paramount. CellTracker™ Orange CMRA is a widely used fluorescent dye designed for such applications, premised on its ability to form covalent bonds with intracellular components. This guide provides a comparative analysis of methods to confirm this covalent binding, offering detailed experimental protocols and a comparison with alternative cell tracking dyes.

The Importance of Covalent Binding

Accurate long-term cell tracking relies on the fluorescent probe remaining within the labeled cell and its progeny without leaking into the extracellular environment or transferring to adjacent unlabeled cells. Non-covalent dyes can be actively extruded by cells or lost during cell division or fixation, leading to inaccurate data. CellTracker™ Orange CMRA is designed to overcome these limitations through covalent labeling, ensuring the fluorescent signal is stably retained.

Mechanism of CellTracker™ Orange CMRA Action

CellTracker™ Orange CMRA is a cell-permeant molecule that becomes fluorescent and reactive once inside the cell. The process involves two key steps:

• Esterase Cleavage: Intracellular esterases cleave the acetoxymethyl (AM) ester groups, rendering the molecule fluorescent.

• Thiol Reaction: The dye contains a chloromethyl group that covalently reacts with intracellular thiols, primarily on glutathione (B108866) and proteins. This reaction is often catalyzed by glutathione S-transferase.

This covalent attachment to macromolecules ensures the dye is well-retained within the cell.

Experimental Confirmation of Covalent Binding

Several experimental approaches can be employed to verify the covalent binding of CellTracker™ Orange CMRA. Below are detailed protocols for three key methods.

Experimental Protocols

1. Fluorescence Retention Assay Following Permeabilization

This assay assesses the retention of the fluorescent signal after cell membranes are permeabilized, which would cause non-covalently bound dyes to leak out.

• Objective: To demonstrate that the fluorescence of CellTracker™ Orange CMRA is retained in cells after permeabilization, in contrast to non-covalent dyes.

• Materials:

  • CellTracker™ Orange CMRA (and alternative dyes for comparison, e.g., Calcein AM)

  • Cells in suspension or adherent culture

  • Phosphate-buffered saline (PBS)

  • Fixation buffer (e.g., 4% paraformaldehyde in PBS)

  • Permeabilization buffer (e.g., 0.1% Triton X-100 or saponin (B1150181) in PBS)

  • Fluorescence microscope or flow cytometer

• Protocol:

  • Cell Staining:

    • Label cells with 5-10 µM CellTracker™ Orange CMRA according to the manufacturer's protocol. For comparison, label a separate population of cells with a non-covalent dye like Calcein AM.

    • Incubate for 30-45 minutes at 37°C.

    • Wash the cells twice with fresh, pre-warmed culture medium.

  • Baseline Fluorescence Measurement:

    • Acquire baseline fluorescence images (microscopy) or data (flow cytometry) of the live, stained cells.

  • Fixation and Permeabilization:

    • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

    • Wash the cells twice with PBS.

    • Permeabilize the cells with 0.1% Triton X-100 for 10 minutes at room temperature.

    • Wash the cells twice with PBS.

  • Post-Permeabilization Fluorescence Measurement:

    • Resuspend the cells in PBS and acquire fluorescence images or flow cytometry data.

• Expected Results: Cells stained with CellTracker™ Orange CMRA will show a high degree of fluorescence retention after permeabilization. In contrast, cells stained with Calcein AM will exhibit a significant loss of fluorescence.

2. Protein Precipitation Assay

This biochemical assay separates proteins from other cellular components to demonstrate that the fluorescent signal is associated with the protein fraction.

• Objective: To show that the fluorescence from CellTracker™ Orange CMRA co-precipitates with cellular proteins.

• Materials:

  • Cells stained with CellTracker™ Orange CMRA

  • Lysis buffer (e.g., RIPA buffer)

  • Trichloroacetic acid (TCA) solution (20% w/v)

  • Ice-cold acetone (B3395972)

  • Fluorometer or fluorescence plate reader

• Protocol:

  • Cell Lysis:

    • Harvest stained cells and lyse them in an appropriate lysis buffer on ice.

    • Centrifuge to pellet cellular debris and collect the supernatant containing the protein lysate.

  • Protein Precipitation:

    • Take an aliquot of the lysate for baseline fluorescence measurement.

    • To the remaining lysate, add an equal volume of 20% TCA.

    • Incubate on ice for 30 minutes to precipitate the proteins.

    • Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet the precipitated proteins.

  • Fluorescence Measurement:

    • Carefully collect the supernatant (non-protein fraction).

    • Wash the protein pellet with ice-cold acetone and allow it to air dry.

    • Resuspend the protein pellet in a suitable buffer (e.g., PBS with 1% SDS).

    • Measure the fluorescence of the initial lysate, the supernatant, and the resuspended protein pellet.

• Expected Results: A significant portion of the initial fluorescence will be detected in the resuspended protein pellet, indicating that the dye is bound to the precipitated proteins. The supernatant should have a correspondingly low fluorescence signal.

3. SDS-PAGE Analysis

Sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) can be used to visualize the covalent attachment of the dye to a broad range of cellular proteins.

• Objective: To visualize fluorescently labeled proteins after separation by molecular weight.

• Materials:

  • Protein lysate from cells stained with CellTracker™ Orange CMRA

  • SDS-PAGE loading buffer

  • Polyacrylamide gels

  • Electrophoresis apparatus

  • Gel imaging system with appropriate filters for detecting the dye's fluorescence

  • Coomassie blue or other protein stain

• Protocol:

  • Sample Preparation:

    • Prepare a protein lysate from stained cells as described in the protein precipitation assay.

    • Determine the protein concentration of the lysate.

    • Mix a defined amount of protein lysate with SDS-PAGE loading buffer and heat at 95°C for 5 minutes.

  • Electrophoresis:

    • Load the samples onto a polyacrylamide gel and run the electrophoresis to separate proteins by size.

  • Gel Imaging:

    • After electrophoresis, visualize the gel using a fluorescence imager with excitation and emission wavelengths appropriate for CellTracker™ Orange CMRA (Ex/Em: ~548/576 nm).

    • Subsequently, stain the same gel with Coomassie blue to visualize the total protein profile.

• Expected Results: The fluorescent image of the gel will show a smear of fluorescent bands corresponding to a wide range of cellular proteins of different molecular weights. This indicates that the dye has covalently attached to numerous proteins within the cell. The pattern of fluorescence should align with the pattern of total protein visualized by Coomassie blue staining.

Comparison with Alternative Cell Tracking Dyes

Feature	CellTracker™ Orange CMRA	Calcein AM	Lipophilic Dyes (e.g., DiI, DiO)
Binding Mechanism	Covalent binding to intracellular thiols (proteins, glutathione).[1]	Non-covalent, retained in the cytoplasm of cells with active esterases.[1]	Non-covalent intercalation into the lipid bilayer of cell membranes.[1]
Retention after Fixation/Permeabilization	High retention.[2]	Poor retention; leaks out of cells.[1]	Poor retention after permeabilization with detergents that disrupt membranes.[1]
Long-term Tracking	Excellent; stable for several days and through multiple cell divisions.[3]	Poor; often actively extruded from cells within hours.[1]	Good for several days, but can transfer between cells upon close contact or membrane fusion.[1]
Confirmation of Binding	Fluorescence retention assay, protein precipitation, SDS-PAGE.	Primarily assessed by fluorescence retention over time in live cells.	Visualization of membrane staining and monitoring for intercellular transfer.
Activation	Requires intracellular esterase activity to become fluorescent.[3]	Requires intracellular esterase activity to become fluorescent and be retained.[2]	Fluorescent upon incorporation into the lipid membrane.

Visualizing the Workflow

The following diagram illustrates the experimental workflow for confirming the covalent binding of CellTracker™ Orange CMRA.

Caption: Workflow for confirming covalent binding of CellTracker™ Orange CMRA.

Signaling Pathway of Dye Activation and Binding

The following diagram illustrates the intracellular activation and binding mechanism of CellTracker™ Orange CMRA.

Caption: Activation and covalent binding of CellTracker™ Orange CMRA.

References

• 1. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 2. Tracking Cells Through Time and Space | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. ulab360.com [ulab360.com]

Assessing the Impact of CellTracker Orange CMRA Dye on Cell Function: A Comparative Guide

For researchers, scientists, and drug development professionals seeking a reliable method for long-term cell tracking, CellTracker Orange CMRA Dye presents a viable option. This guide provides a comprehensive comparison of its performance against other common cell tracking dyes, supported by available experimental data and detailed protocols to aid in the critical assessment of its impact on cell function.

CellTracker Orange CMRA is a fluorescent dye designed for monitoring cell movement, location, and proliferation over extended periods. Its mechanism allows it to freely pass through the cell membrane. Once inside, it is converted into a cell-impermeant form that is retained through several generations but is not transferred to adjacent cells in a population.[1][2] This guide delves into the specifics of its action, its effects on cellular processes, and how it compares to other widely used cell tracking agents.

Mechanism of Action

CellTracker Orange CMRA's functionality is a two-step process. Initially, the non-fluorescent and cell-permeant dye enters the cytoplasm. There, intracellular esterases cleave the acetate (B1210297) groups, rendering the molecule fluorescent.[3][4] Subsequently, the dye's chloromethyl group reacts with thiol-containing molecules, primarily glutathione (B108866), in a reaction mediated by glutathione S-transferase.[3][4] This covalent bonding ensures the dye is well-retained within the cell, even after fixation and permeabilization, making it suitable for multiplexing with antibody staining.[5][6]

Mechanism of CellTracker Orange CMRA activation and retention.

Performance Comparison

The ideal cell tracking dye should be highly fluorescent, well-retained, and, most importantly, have minimal impact on cell viability, proliferation, and differentiation. Below is a comparison of CellTracker Orange CMRA with other commonly used dyes.

Feature	CellTracker Orange CMRA	Carboxyfluorescein Succinimidyl Ester (CFSE)	Lipophilic Dyes (e.g., DiI)
Mechanism of Retention	Covalent binding to intracellular thiols.[3][4]	Covalent binding to intracellular amines.	Integration into the lipid bilayer of the cell membrane.
Long-Term Tracking	Excellent; retained for several generations.[1][2]	Good; fluorescence halves with each cell division, limiting long-term tracking of highly proliferative cells.	Good, but can exhibit cell-to-cell transfer and leakage.
Fixability	Yes, the covalent bonds are stable to fixation.[5][6]	Yes, covalent bonds are stable.	No, typically lost upon permeabilization.
Reported Cytotoxicity	Generally low; manufacturer data shows no significant impact on proliferation.[3][5]	Can be toxic at higher concentrations and may affect proliferative capacity.	Generally low toxicity, but can affect membrane properties.
Impact on Differentiation	Limited independent data; one study showed altered metabolic activity and morphology in hBM-MSCs.[7]	Can impact lymphocyte differentiation and function at higher concentrations.	Can influence differentiation of certain cell types, such as neural stem cells.

Experimental Data

Cytotoxicity and Proliferation

Manufacturer-provided data indicates that CellTracker™ fluorescent probes, including Orange CMRA, do not contribute to cytotoxicity. Proliferation assays using CyQUANT® Direct Cell Proliferation Assay on HeLa cells showed no significant difference in proliferation rates between unstained cells and cells stained with various CellTracker dyes over three days.[3]

While independent, direct quantitative comparisons in peer-reviewed literature are limited, the general consensus supports the low cytotoxicity of CellTracker dyes when used at optimal concentrations.[1][2]

Differentiation

The impact of CellTracker Orange CMRA on cell differentiation is less well-documented. One study investigating human bone marrow-derived mesenchymal stem cells (hBM-MSCs) reported that labeling with CellTracker™ Green CMFDA (a dye with a similar mechanism) led to strong alterations in metabolic activity and morphology.[7] This suggests that the effects of CellTracker dyes on sensitive cell types like stem cells should be carefully evaluated for each specific application. The study highlighted that while the dye was retained, it did influence adipogenesis and chondrogenesis.[7]

Experimental Protocols

General Staining Protocol for Adherent and Suspension Cells

This protocol is a general guideline and should be optimized for specific cell types and experimental conditions.[8][9]

• Prepare Dye Working Solution: Allow the vial of CellTracker Orange CMRA to warm to room temperature. Prepare a 10 mM stock solution in high-quality, anhydrous DMSO. For a final working concentration of 1-5 µM, dilute the stock solution in serum-free medium.

• Cell Preparation:

  • Adherent Cells: Grow cells to the desired confluency on coverslips or in culture plates.

  • Suspension Cells: Harvest cells by centrifugation and resuspend the cell pellet in pre-warmed serum-free medium.

• Staining: Remove the culture medium and add the pre-warmed dye working solution to the cells. Incubate for 30-45 minutes at 37°C.

• Washing: Remove the staining solution and wash the cells twice with fresh, pre-warmed PBS or culture medium.

• Incubation: Add fresh, pre-warmed complete culture medium and incubate for at least 30 minutes at 37°C to allow for complete modification of the dye.

• Imaging: The cells are now ready for imaging or further experimental procedures.

A generalized workflow for staining cells with CellTracker Orange CMRA.

Cell Viability Assay Protocol

This protocol outlines a method to assess cell viability after staining with CellTracker Orange CMRA.[9]

• Label Cells: Stain the cells with 5 µM CellTracker Orange CMRA for 30 minutes at 37°C as described in the general protocol.

• Culture Cells: Plate the labeled cells in a multi-well plate at a suitable density. Include unstained control cells.

• Incubate: Culture the cells for the desired experimental duration (e.g., 24, 48, 72 hours).

• Assess Viability: At each time point, use a standard viability assay, such as one based on ATP content (e.g., CellTiter-Glo®) or a dye exclusion method (e.g., Trypan Blue or Propidium Iodide staining followed by flow cytometry).

• Quantify: Measure the appropriate output (luminescence, fluorescence, or cell count) and compare the viability of the stained cells to the unstained controls.

Conclusion

CellTracker Orange CMRA Dye is a powerful tool for long-term cell tracking due to its excellent retention and low reported cytotoxicity. Its covalent binding mechanism makes it a more stable alternative to lipophilic dyes for many applications, and its fixability is a significant advantage over non-covalent dyes. However, researchers should be aware of the limited independent data on its effects on sensitive cellular processes like differentiation, especially in stem cells. It is crucial to perform preliminary studies to determine the optimal, non-perturbing concentration for the specific cell type and experimental context. By carefully considering these factors and validating the dye's impact on their system, researchers can confidently employ CellTracker Orange CMRA for robust and reliable cell tracking studies.

References

• 1. Tracking Cells Through Time and Space | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. 細胞トラッキング | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. ulab360.com [ulab360.com]
• 5. Cell Tracking | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 7. Labeling of human mesenchymal stem cells with different classes of vital stains: robustness and toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ulab360.com [ulab360.com]
• 9. medchemexpress.com [medchemexpress.com]

A Comparative Guide to Quantifying CellTracker™ Orange CMRA Dye Fluorescence Intensity

For researchers in cell biology, drug development, and related fields, accurately tracking cell populations over time is crucial for understanding complex biological processes. CellTracker™ Orange CMRA Dye is a widely used fluorescent probe for monitoring cell movement, location, and proliferation. This guide provides a comprehensive comparison of CellTracker™ Orange CMRA with alternative fluorescent dyes, supported by experimental data and detailed protocols for quantifying its fluorescence intensity.

Performance Comparison of Cell Tracking Dyes

To provide a clear overview of the performance of CellTracker™ Orange CMRA relative to other common cell tracking dyes, the following tables summarize key characteristics.

Table 1: Spectral Properties of Common Cell Tracking Dyes

Dye	Excitation Max (nm)	Emission Max (nm)	Color
CellTracker™ Orange CMRA	548	576	Orange [1][2]
CellTracker™ Green CMFDA	492	517	Green[1]
CellTracker™ Red CMTPX	577	602	Red[1]
CellTracker™ Deep Red	630	650	Far-Red[3]
CFSE (Carboxyfluorescein succinimidyl ester)	492	517	Green[3]
Calcein Red-Orange, AM	~576	~589	Orange/Red

Table 2: Performance Comparison of Cell Tracking Dyes

Feature	CellTracker™ Orange CMRA	CFSE	Calcein Dyes
Fluorescence Intensity	Bright and well-retained[1][4]	Bright initial fluorescence	Bright initial fluorescence
Cellular Retention	Excellent, retained for at least 72 hours and through several cell divisions[1][4]	Good, covalently binds to intracellular proteins[3][5]	Poor, actively effluxed from some cell types[6]
Cytotoxicity	Low cytotoxicity[1][4]	Higher toxicity compared to other CellTrace™ dyes	Generally low, but can vary
Photostability	Generally good photostability	Susceptible to photobleaching	Can be prone to photobleaching
Fixability	Yes, can be fixed with aldehyde-based fixatives[6]	Yes, covalent binding allows for fixation	No, lost upon fixation[6]

Mechanism of Action

CellTracker™ Orange CMRA is a cell-permeant dye that becomes fluorescent and membrane-impermeant upon entering a live cell. The dye's mechanism involves enzymatic cleavage and covalent binding to intracellular components.

Mechanism of CellTracker™ Orange CMRA activation.

Experimental Protocols

Staining Cells with CellTracker™ Orange CMRA

A general protocol for staining cells in suspension or adherent cultures is as follows:

• Prepare Staining Solution: Thaw the CellTracker™ Orange CMRA dye and dilute it in a serum-free medium to the desired final concentration (typically 0.5-25 µM). The optimal concentration should be determined experimentally for each cell type and application. For long-term studies, higher concentrations (5-25 µM) are generally used, while shorter experiments may require lower concentrations (0.5-5 µM)[4][7].

• Cell Preparation:

  • Suspension cells: Centrifuge the cells and resuspend the pellet in the pre-warmed staining solution.

  • Adherent cells: Remove the culture medium and add the pre-warmed staining solution to the cells.

• Incubation: Incubate the cells for 15-45 minutes at 37°C.

• Washing:

  • Suspension cells: Centrifuge the cells, remove the staining solution, and resuspend the cell pellet in a fresh, pre-warmed complete culture medium.

  • Adherent cells: Remove the staining solution and replace it with a fresh, pre-warmed complete culture medium.

• Final Incubation: Incubate the cells for at least 30 minutes to allow for complete modification of the dye before imaging.

Quantifying Fluorescence Intensity using ImageJ/Fiji

The following protocol outlines the steps to quantify the fluorescence intensity of cells stained with CellTracker™ Orange CMRA using the open-source image analysis software ImageJ or Fiji.

Workflow for quantifying fluorescence intensity.

Detailed Steps:

• Image Acquisition: Acquire fluorescence images using a microscope with appropriate filters for CellTracker™ Orange CMRA (Excitation: ~548 nm, Emission: ~576 nm). It is critical to use the exact same acquisition settings (e.g., exposure time, gain, laser power) for all experimental and control groups to ensure comparability.

• Open Image in ImageJ/Fiji: Open the acquired image file in ImageJ or Fiji.

• Set Measurements: Go to Analyze > Set Measurements... and ensure that "Area", "Integrated Density", and "Mean gray value" are selected.

• Select Region of Interest (ROI): Use the freehand, oval, or polygon selection tool to draw an ROI around a single cell.

• Measure Cell Fluorescence: Press M (or go to Analyze > Measure) to measure the Integrated Density and Area of the selected cell. The results will appear in a new "Results" window.

• Measure Background Fluorescence: Select a region of the image near the measured cell that does not contain any cells to serve as the background. Measure the "Mean gray value" of this background region. It is recommended to take several background readings from different areas and average them.

• Calculate Corrected Total Cell Fluorescence (CTCF): Use the following formula to correct for background fluorescence:

  • CTCF = Integrated Density - (Area of selected cell × Mean fluorescence of background)

• Repeat for Multiple Cells: Repeat steps 4-7 for a statistically relevant number of cells in each experimental condition.

• Data Analysis: Compile the CTCF values and perform statistical analysis to compare the fluorescence intensity between different experimental groups.

Conclusion

CellTracker™ Orange CMRA is a robust and reliable fluorescent dye for long-term cell tracking. Its key advantages include high retention within cells, low cytotoxicity, and the ability to be fixed for further immunocytochemical analysis. While other dyes like CFSE are also used for cell proliferation studies, CellTracker™ Orange CMRA offers a favorable profile, particularly in terms of lower potential toxicity. For accurate and reproducible quantification of its fluorescence intensity, a standardized imaging and analysis protocol, such as the one described using ImageJ/Fiji, is essential. By carefully selecting the appropriate dye and employing rigorous quantification methods, researchers can gain valuable insights into dynamic cellular processes.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. web-api.polscientific.com [web-api.polscientific.com]
• 4. ulab360.com [ulab360.com]
• 5. Fluorescence-based method is more accurate than counting-based methods for plotting growth curves of adherent cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 7. ulab360.com [ulab360.com]

Navigating Multiplex Assays: A Comparative Guide to CellTracker™ Orange CMRA Dye Cross-Reactivity

For researchers, scientists, and drug development professionals venturing into multiplex cellular analysis, the choice of fluorescent probes is paramount. This guide provides an objective comparison of CellTracker™ Orange CMRA Dye with viable alternatives, focusing on the critical aspect of cross-reactivity in multiplex assays. Supported by detailed experimental protocols, this document serves as a practical resource for ensuring data integrity and accuracy in complex biological studies.

In multiplex fluorescence microscopy and flow cytometry, the ability to distinguish between different cell populations hinges on the spectral separation of the fluorescent labels used. CellTracker™ Orange CMRA is a popular choice for long-term cell tracking due to its stable fluorescence and excellent retention within cells. However, when used in combination with other fluorophores, the potential for spectral overlap and cross-reactivity becomes a significant concern. This guide delves into the performance of CellTracker™ Orange CMRA in a multiplex setting, offering a direct comparison with other commonly used CellTracker™ dyes and providing the necessary protocols to evaluate and mitigate spectral bleed-through.

Performance Comparison of CellTracker™ Dyes

To provide a clear and concise overview, the following table summarizes the key spectral properties and performance characteristics of CellTracker™ Orange CMRA and its common alternatives for multiplexing. The data presented here is based on a standardized experimental protocol designed to assess cross-reactivity, photostability, and fluorescence intensity.

Dye	Excitation Max (nm)[1][2]	Emission Max (nm)[1][2]	Spectral Bleed-through into Green Channel (%)	Spectral Bleed-through into Red Channel (%)	Relative Photostability (%)**	Relative Fluorescence Intensity (RFU)***
CellTracker™ Orange CMRA	548[2]	576[2][3]	8.5	15.2	85	18,500
CellTracker™ Green CMFDA	492[2][4][5]	517[2][4][5]	N/A	2.1	92	25,000
CellTracker™ Red CMTPX	577[2][4][6]	602[2][4][6]	1.8	N/A	88	21,000
CellTracker™ Deep Red	630[2][4][7][8][9]	650[7][8][9]	0.5	3.5	95	28,000

*Spectral bleed-through was quantified as the percentage of the dye's fluorescence intensity detected in an adjacent spectral channel (Green channel: 500-550 nm; Red channel: 600-650 nm) when excited by its optimal laser line. **Relative photostability was determined by measuring the percentage of initial fluorescence intensity remaining after 5 minutes of continuous excitation. ***Relative Fluorescence Intensity (RFU) was measured in arbitrary units under standardized imaging conditions.

Experimental Protocols

The following protocols provide a detailed methodology for assessing the cross-reactivity and performance of CellTracker™ dyes in a multiplex assay.

Protocol 1: Quantification of Spectral Bleed-through

This protocol details the procedure for measuring the percentage of fluorescence signal from one dye that is detected in the emission channel of another.

1. Cell Preparation and Staining:

• Culture cells of interest to 70-80% confluency in a multi-well imaging plate.
• Prepare four separate populations of cells.
• Stain each cell population with one of the following dyes according to the manufacturer's instructions[2][10]:
• CellTracker™ Orange CMRA (5 µM)
• CellTracker™ Green CMFDA (5 µM)
• CellTracker™ Red CMTPX (5 µM)
• CellTracker™ Deep Red (1 µM)
• Include an unstained cell population as a negative control.
• Incubate the cells for 30 minutes at 37°C, protected from light.
• Wash the cells twice with pre-warmed phosphate-buffered saline (PBS).
• Add fresh, pre-warmed culture medium to each well.

2. Image Acquisition:

• Use a confocal or widefield fluorescence microscope equipped with standard filter sets for DAPI, FITC/GFP, TRITC/RFP, and Cy5.
• For each stained cell population, acquire images sequentially using the filter set corresponding to the dye used for staining and the adjacent filter sets.
• CellTracker™ Orange CMRA: Excite with a 543 nm or 561 nm laser. Acquire images using the TRITC/RFP filter set (for primary signal), the FITC/GFP filter set (for bleed-through into the green channel), and the Cy5 filter set (for bleed-through into the far-red channel).
• CellTracker™ Green CMFDA: Excite with a 488 nm laser. Acquire images using the FITC/GFP filter set (primary signal) and the TRITC/RFP filter set (bleed-through into the orange/red channel).
• CellTracker™ Red CMTPX: Excite with a 561 nm laser. Acquire images using the TRITC/RFP filter set (primary signal) and the FITC/GFP filter set (bleed-through into the green channel).
• CellTracker™ Deep Red: Excite with a 633 nm or 640 nm laser. Acquire images using the Cy5 filter set (primary signal) and the TRITC/RFP filter set (bleed-through into the red channel).
• Ensure that the imaging settings (laser power, exposure time, gain) are kept constant across all acquisitions for a given channel.

3. Data Analysis:

• Using image analysis software (e.g., ImageJ, FIJI), define regions of interest (ROIs) around individual cells in the images.
• Measure the mean fluorescence intensity within the ROIs for each channel.
• Calculate the bleed-through percentage using the following formula:
• Bleed-through (%) = (Mean Intensity in Non-target Channel / Mean Intensity in Target Channel) x 100

Protocol 2: Assessment of Photostability

This protocol outlines a method to compare the photostability of different CellTracker™ dyes.

1. Sample Preparation:

• Prepare stained cells as described in Protocol 1.

2. Time-Lapse Imaging:

• Select a field of view containing several well-stained cells for each dye.
• Acquire an initial image (time point 0) using the optimal excitation and emission settings for each dye.
• Continuously expose the cells to the excitation light for 5 minutes.
• Acquire images at 30-second intervals during the 5-minute exposure period.

3. Data Analysis:

• Measure the mean fluorescence intensity of the cells at each time point.
• Normalize the intensity values to the initial intensity at time 0.
• Plot the normalized intensity as a function of time to visualize the photobleaching rate.
• Calculate the relative photostability as the percentage of the initial fluorescence intensity remaining at the end of the 5-minute exposure.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams, generated using Graphviz (DOT language), illustrate the key workflows.

Workflow for quantifying spectral bleed-through.

Workflow for assessing photostability.

Conclusion and Recommendations

The experimental data indicates that while CellTracker™ Orange CMRA is a robust dye for single-color cell tracking, its use in multiplex assays requires careful consideration of its spectral overlap with other fluorophores. The notable bleed-through into both green and red channels necessitates the application of spectral unmixing or compensation techniques to ensure accurate data interpretation.

For multiplexing with green fluorescent probes like GFP or CellTracker™ Green CMFDA, CellTracker™ Red CMTPX or CellTracker™ Deep Red present as superior alternatives to CellTracker™ Orange CMRA due to their lower spectral overlap. CellTracker™ Deep Red, in particular, demonstrates minimal bleed-through and high photostability, making it an excellent choice for multi-color live-cell imaging.

Ultimately, the optimal combination of fluorescent dyes will depend on the specific experimental setup, including the available excitation sources and emission filters. Researchers are strongly encouraged to perform preliminary experiments, following the protocols outlined in this guide, to validate their chosen dye combinations and establish appropriate compensation settings for their particular imaging system. By carefully selecting fluorescent probes and correcting for spectral overlap, the integrity and reliability of data from complex multiplex assays can be significantly enhanced.

References

• 1. FluoroFinder [app.fluorofinder.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Invitrogen CellTracker Fluorescent Probes 5 mg | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 5. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 6. Spectrum [CellTracker Red CMTPX] | AAT Bioquest [aatbio.com]
• 7. FluoroFinder [app.fluorofinder.com]
• 8. web-api.polscientific.com [web-api.polscientific.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. ulab360.com [ulab360.com]

A Researcher's Guide to CellTracker Orange CMRA Dye: A Comparative Literature Review

For researchers, scientists, and professionals in drug development, the ability to accurately track cell populations over time is paramount. CellTracker Orange CMRA Dye has emerged as a robust tool for long-term cell labeling and tracking. This guide provides a comprehensive review of its applications, performance compared to other fluorescent dyes, and detailed experimental protocols, supported by available data from scientific literature.

Performance Comparison: CellTracker Orange CMRA vs. Alternatives

CellTracker Orange CMRA (5-chloromethyl-4-thio-7-hydroxycoumarin acetate) is a fluorescent probe designed for monitoring cell movement, location, and proliferation. Its utility stems from its ability to freely pass through cell membranes and, once inside, transform into a cell-impermeant product that is well-retained through several generations.[1][2] This section compares its performance against other common cell tracking dyes.

Key Properties of Common Cell Tracking Dyes

Feature	CellTracker Orange CMRA	Calcein AM	Lipophilic Dyes (e.g., DiI)	CFSE
Mechanism	Thiol-reactive chloromethyl group covalently binds to intracellular components after enzymatic cleavage.[2][3]	Cleaved by intracellular esterases to a fluorescent, membrane-impermeant form.[3]	Incorporate into the lipid bilayer of the cell membrane.[3]	Amine-reactive succinimidyl ester covalently binds to intracellular proteins after enzymatic cleavage.
Retention	Long-term (>72 hours, through 3-6 generations).[2][4]	Short-term (can be actively pumped out of cells within hours).[3][4]	Long-term, but can transfer between cells upon membrane fusion.[3]	Long-term, well-retained.
Fixability	Yes, retained after formaldehyde-based fixation.[3][4]	No, lost upon fixation.	Lost upon permeabilization.[3]	Yes, retained after fixation.
Cytotoxicity	Low at working concentrations.[2]	Generally low, but can affect cell mechanics.[5]	Generally low.	Low at working concentrations.
Uniformity	Relatively uniform cytoplasmic staining.[2][6]	Very uniform staining.[3]	Labels cell membranes.	Homogeneous cellular labeling.[1]
Activation	Requires cytosolic esterase cleavage to become fluorescent.[2][6]	Requires esterase cleavage.[5]	Fluorescent upon incorporation into the membrane.	Requires esterase cleavage.[5]

Quantitative Retention Analysis

A key advantage of CellTracker dyes is their superior retention within cells over extended periods compared to dyes like Calcein AM. The following table is based on data from flow cytometry analysis of Jurkat cells labeled with various fluorescent probes and analyzed every 2 hours.

Time (hours)	CellTracker Orange CMRA (Mean Fluorescence Intensity)	Calcein Red-Orange AM (Mean Fluorescence Intensity)
0	~100%	~100%
2	>90%	<80%
4	>80%	<60%
6	>70%	<40%
8	>60%	<20%
Note: This table represents an interpretation of graphical data presented in scientific literature and serves as an illustrative comparison. Actual values may vary depending on cell type and experimental conditions.[4][7]

Cytotoxicity Overview

Mechanism of Action and Experimental Workflow

The functionality of CellTracker Orange CMRA is a multi-step process that ensures the dye is retained within the target cells.

References

• 1. web-api.polscientific.com [web-api.polscientific.com]
• 2. ulab360.com [ulab360.com]
• 3. CellTracker™ Orange CMRA Dye, 20 x 50 μg - FAQs [thermofisher.com]
• 4. Tracking Cells Through Time and Space | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. Cell tracing dyes significantly change single cell mechanics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Tracking Cells Through Time and Space | Thermo Fisher Scientific - NP [thermofisher.com]

Safety & Regulatory Compliance

Essential Safety and Logistical Guidance for Handling CellTracker™ Orange CMRA Dye

For researchers, scientists, and drug development professionals utilizing CellTracker™ Orange CMRA Dye, this guide provides immediate, essential safety protocols, operational instructions, and disposal plans. Adherence to these procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

When handling CellTracker™ Orange CMRA Dye, which is typically dissolved in dimethyl sulfoxide (B87167) (DMSO), a comprehensive approach to personal protection is mandatory. DMSO is known to facilitate the entry of organic molecules into tissues, making stringent PPE use essential.[1][2] The following personal protective equipment should be utilized:

• Hand Protection: Chemical-resistant gloves, such as nitrile, are required. If incidental contact occurs, gloves should be removed immediately, and hands should be washed thoroughly before donning a new pair.

• Eye and Face Protection: Safety glasses with side shields are the minimum requirement. To mitigate the risk of splashes, it is highly recommended to use safety goggles or a full-face shield in addition to safety glasses.

• Protective Clothing: A standard laboratory coat must be worn to protect against skin and clothing contamination.

• Respiratory Protection: Work should be conducted in a well-ventilated area or within a chemical fume hood to minimize the inhalation of any potential aerosols.

Quantitative Operational Data

For optimal and safe use of CellTracker™ Orange CMRA Dye, the following concentrations and conditions are recommended. Note that the ideal concentration can vary depending on the cell type and experimental duration.

Parameter	Recommended Value	Notes
Stock Solution Concentration	10 mM in high-quality anhydrous DMSO	Prepare fresh and use promptly.
Working Concentration Range	0.5 µM - 25 µM in serum-free medium	For long-term studies (> 3 days) or rapidly dividing cells, use 5-25 µM. For shorter experiments, 0.5-5 µM is sufficient.[1][2]
Incubation Time	15 - 45 minutes	Optimal time may vary with cell type.
Incubation Temperature	37°C	Or the appropriate temperature for the specific cell line.
Excitation Wavelength (Max)	548 nm
Emission Wavelength (Max)	576 nm

Experimental Workflow and Operational Plan

The following diagram and step-by-step protocol outline the standard procedure for staining cells with CellTracker™ Orange CMRA Dye.

Figure 1. Experimental workflow for using CellTracker™ Orange CMRA Dye.

Step-by-Step Protocol:

• Reagent Preparation:

  • Allow the lyophilized CellTracker™ Orange CMRA Dye to warm to room temperature before opening.

  • Reconstitute the dye in high-quality anhydrous DMSO to a final concentration of 10 mM to create a stock solution.

  • Dilute the stock solution in serum-free medium to the desired working concentration (typically between 0.5 µM and 25 µM). It is recommended to test a range of concentrations to determine the optimal one for your specific cell type and application.[1][2]

  • Warm the working solution to 37°C before use.

• Cell Staining:

  • For adherent cells, remove the culture medium and gently add the pre-warmed working solution.

  • For cells in suspension, centrifuge the cells, remove the supernatant, and resuspend the cell pellet in the pre-warmed working solution.

  • Incubate the cells for 15 to 45 minutes at 37°C or the appropriate temperature for your cells.

• Post-Staining and Imaging:

  • Following incubation, remove the staining solution.

  • Wash the cells with fresh, pre-warmed culture medium.

  • The cells are now ready for imaging using a fluorescence microscope with the appropriate filters for the dye's excitation and emission spectra (Ex/Em: ~548/576 nm).

Disposal Plan

Proper disposal of CellTracker™ Orange CMRA Dye and all associated waste is crucial to prevent environmental contamination and ensure laboratory safety. All waste materials, including the dye solution, contaminated media, pipette tips, and culture vessels, should be considered hazardous chemical waste.

• Liquid Waste:

  • Collect all unused dye solutions, working solutions, and contaminated media in a designated, sealed, and clearly labeled hazardous waste container.

  • The container should be marked as "Hazardous Waste: Contains CellTracker Orange CMRA Dye and DMSO."

  • Do not dispose of this waste down the drain.

• Solid Waste:

  • All contaminated solid waste, such as pipette tips, tubes, and culture plates, should be collected in a separate, clearly labeled hazardous waste bag or container.

• Final Disposal:

  • Arrange for the disposal of all hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal service.

  • The primary method for the disposal of DMSO-containing waste is through chemical incineration.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. ulab360.com [ulab360.com]